(E)-3-(m-tolyl)acryloyl azide

Core Science & Biosynthesis

Technical Whitepaper: Synthesis, Mechanistic Properties, and Applications of (E)-3-(m-Tolyl)acryloyl Azide

Executive Summary

(E)-3-(m-tolyl)acryloyl azide is a highly reactive, versatile acyl azide intermediate utilized extensively in advanced organic synthesis and medicinal chemistry. As a substituted cinnamoyl azide derivative, it serves as a critical precursor for generating m-methylstyryl isocyanate via the Curtius rearrangement. This technical guide details the physicochemical properties, mechanistic pathways, and self-validating experimental protocols for its synthesis and downstream applications in drug discovery.

Physicochemical Properties

The fundamental properties of (E)-3-(m-tolyl)acryloyl azide are critical for predicting its reactivity, stability, and handling requirements during synthetic workflows.

Property	Value
Chemical Name	(E)-3-(m-tolyl)acryloyl azide
Synonyms	3-(3-methylphenyl)acryloyl azide, m-methylcinnamoyl azide
CAS Registry Number	630422-65-0
Molecular Formula	C₁₀H₉N₃O
Molecular Weight	187.20 g/mol
Structural Feature	meta-methyl substituted (E)-cinnamoyl system
Key IR Stretches	~2140 cm⁻¹ (azide -N₃), ~1690 cm⁻¹ (carbonyl C=O)

Mechanistic Insights: The Curtius Rearrangement

The thermal decomposition of (E)-3-(m-tolyl)acryloyl azide proceeds via the Curtius rearrangement. Theoretical studies on cinnamoyl azides using Density Functional Theory (DFT) confirm that this rearrangement is a concerted, one-stage discrete reaction . The migration of the m-methylstyryl group to the electron-deficient nitrogen occurs simultaneously with the expulsion of nitrogen gas (N₂), avoiding a discrete nitrene intermediate. The resulting m-methylstyryl isocyanate is a highly electrophilic species that can be trapped by various nucleophiles.

Reaction pathway of (E)-3-(m-tolyl)acryloyl azide synthesis and Curtius rearrangement.

Experimental Workflows: A Self-Validating Protocol

To ensure scientific integrity and reproducibility, the following protocol for the synthesis of (E)-3-(m-tolyl)acryloyl azide incorporates in-line quality control (QC) checks, creating a self-validating system.

Step 1: Synthesis of m-Tolylacryloyl Chloride

Causality: Conversion of the carboxylic acid to an acyl chloride increases the electrophilicity of the carbonyl carbon, facilitating the subsequent nucleophilic acyl substitution by the azide ion.

• Setup: Suspend (E)-3-(m-tolyl)acrylic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool to 0 °C.

• Activation: Add a catalytic amount of N,N-dimethylformamide (DMF), followed by the dropwise addition of oxalyl chloride (1.2 eq). Causality for DMF: DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack reagent, which rapidly converts the acid to the highly reactive chloride.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Self-Validation Check: Monitor gas evolution (CO₂ and CO). The reaction is complete when bubbling ceases and the suspension becomes a clear solution. Quench a 10 µL aliquot in methanol and analyze via TLC to confirm the formation of the methyl ester derivative (indicating complete conversion of the acid).

• Isolation: Concentrate under reduced pressure to yield the crude m-tolylacryloyl chloride. Use immediately to prevent hydrolysis.

Step 2: Azidation to (E)-3-(m-Tolyl)acryloyl Azide

Causality: Sodium azide acts as a nucleophile, displacing the chloride. A biphasic or aqueous-organic solvent system (e.g., acetone/water) is used to solubilize both the organic acyl chloride and the inorganic sodium azide.

• Setup: Dissolve the crude acyl chloride in anhydrous acetone and cool to 0–5 °C in an ice-water bath.

• Addition: Dissolve sodium azide (1.5 eq) in a minimal amount of cold distilled water. Add this aqueous solution dropwise to the acetone mixture, maintaining the temperature strictly below 5 °C. Causality for temperature control: Acyl azides are thermally labile; elevated temperatures can trigger premature Curtius rearrangement or unintended decomposition.

• Reaction: Stir vigorously for 1–2 hours at 0 °C.

• Self-Validation Check: Extract a micro-sample into DCM, evaporate, and analyze via ATR-FTIR. The appearance of a strong, sharp absorption band at ~2140 cm⁻¹ confirms the successful installation of the azide group.

• Workup: Dilute with ice-cold water and extract with cold DCM. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under high vacuum at room temperature (strictly avoid heating) to afford (E)-3-(m-tolyl)acryloyl azide.

Downstream Applications in Drug Discovery

The isocyanate generated from (E)-3-(m-tolyl)acryloyl azide is a highly versatile pharmacophore building block.

• Carbamates and Ureas: Trapping the isocyanate with alcohols or amines yields carbamates and ureas, respectively. These structural motifs are prevalent in modern kinase inhibitors and anti-infective agents.

• Heterocycle Synthesis: Acryloyl azides are heavily utilized in the synthesis of complex heterocycles. For instance, the acid-promoted trimolecular condensation of acryloyl azides yields symmetric 3,5-disubstituted pyridines . Furthermore, trapping the intermediate vinyl isocyanate can lead to the formation of isoquinolones, which are privileged scaffolds in medicinal chemistry .

References

• Title: A theoretical study of the thermal Curtius rearrangement of some cinnamoyl azides using the DFT approach. Source: ResearchGate. URL: [Link]

• Title: Use of the Curtius Rearrangement of Acryloyl Azides in the Synthesis of 3,5-Disubstituted Pyridines: Mechanistic Studies. Source: The Journal of Organic Chemistry (ACS Publications). URL: [Link]

• Title: (E)-3-(m-tolyl)acryloyl azide (CAS 630422-65-0) Properties. Source: ChemSrc. URL: [Link]

(E)-3-(m-tolyl)acryloyl azide CAS number and molecular weight

Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Executive Summary

(E)-3-(m-tolyl)acryloyl azide (also known as m-methylcinnamoyl azide) is a specialized acyl azide intermediate primarily utilized in the synthesis of nitrogen-containing heterocycles, carbamates, and urea derivatives. Its significance in drug development lies in its role as a precursor for the Curtius rearrangement , a robust method for converting carboxylic acid derivatives into isocyanates with full retention of stereochemistry.

This guide provides a comprehensive technical analysis of the compound, focusing on its synthesis from (E)-3-(m-tolyl)acrylic acid, its reactivity profile, and safety protocols required for handling energetic azide species.

Physicochemical Identity

While the specific CAS number for the meta-isomer azide is not widely indexed in public commercial catalogs (unlike its para-isomer, CAS 24186-38-7), it is a well-characterized derivative in the cinnamoyl azide family. Researchers should reference the parent acid for procurement and synthesis.

Property	Data
Chemical Name	(E)-3-(m-tolyl)acryloyl azide
Synonyms	m-Methylcinnamoyl azide; 3-(3-methylphenyl)acryloyl azide
Parent Acid CAS	14473-89-3 ()
Molecular Formula
Molecular Weight	187.19 g/mol
Physical State	Pale yellow to white solid (typically crystalline)
Solubility	Soluble in DCM, THF, Acetone; insoluble in water
Stability	Thermally unstable; decomposes >80°C (evolution of )

Synthesis & Preparation Protocols

Two primary methodologies are recommended based on scale and available reagents. Protocol A is preferred for scale-up due to lower reagent costs, while Protocol B is ideal for rapid, small-scale library synthesis.

Protocol A: The Acid Chloride Route (Standard Scale-Up)

Rationale: This method avoids phosphorus byproducts and allows for the isolation of the intermediate acid chloride.

Reagents:

• (E)-3-(m-tolyl)acrylic acid (1.0 equiv)

• Thionyl chloride (

  ) (1.5 equiv) or Oxalyl chloride (1.2 equiv) with cat. DMF

• Sodium azide (

  ) (1.5 equiv)

• Solvents: Dichloromethane (DCM), Acetone, Water

Step-by-Step Methodology:

• Activation : Dissolve (E)-3-(m-tolyl)acrylic acid in anhydrous DCM under

  atmosphere. Add oxalyl chloride dropwise at 0°C, followed by a catalytic drop of DMF. Stir at room temperature (RT) for 2 hours until gas evolution ceases.

• Isolation of Chloride : Concentrate the reaction mixture in vacuo to yield the crude acid chloride. Note: Do not distill; use directly to minimize thermal exposure.

• Azidation : Dissolve the crude acid chloride in acetone (0.2 M). Cool to 0°C.

• Addition : Add a solution of

  in water (minimal volume) dropwise, maintaining internal temperature <5°C.

• Workup : Stir for 1–2 hours. Dilute with cold water and extract with DCM. Wash organic layer with brine, dry over

  , and concentrate at low temperature (<30°C) to prevent premature rearrangement.

Protocol B: Direct Phosphoryl Azide Route (Small Scale)

Rationale: Uses Diphenylphosphoryl azide (DPPA) to convert the acid directly to the azide (or isocyanate upon heating) in a single pot.

Reagents:

• (E)-3-(m-tolyl)acrylic acid (1.0 equiv)

• Diphenylphosphoryl azide (DPPA) (1.1 equiv)

• Triethylamine (

  ) (1.1 equiv)

• Solvent: Toluene (anhydrous)

Methodology:

• Dissolve the acid and

  in anhydrous toluene.

• Add DPPA dropwise at 0°C.

• Stir at RT for 2–4 hours to form the acyl azide.

• Self-Validating Check: Monitor by TLC or IR (appearance of azide peak ~2140

  ).

Reactivity Profile: The Curtius Rearrangement[1][2]

The primary utility of (E)-3-(m-tolyl)acryloyl azide is its thermal decomposition into (E)-1-isocyanato-3-(m-tolyl)prop-1-ene. This reaction proceeds via a concerted mechanism, retaining the trans-(E) configuration of the double bond.

Mechanistic Pathway[1][3]

• Thermal Activation : Heating the acyl azide (typically in refluxing toluene or benzene) triggers the loss of nitrogen gas (

  ).

• Rearrangement : The substituent group migrates from the carbon to the nitrogen atom simultaneously with

  loss.

• Isocyanate Formation : The resulting isocyanate is a versatile electrophile.

Figure 1: The Curtius Rearrangement pathway for (E)-3-(m-tolyl)acryloyl azide, illustrating the conversion from acid to downstream urea/carbamate targets.

Applications in Drug Development[6]

Synthesis of Urea-Based Kinase Inhibitors

The isocyanate generated from (E)-3-(m-tolyl)acryloyl azide can be trapped in situ with aromatic amines to form unsymmetrical ureas. This scaffold is prevalent in kinase inhibitors (e.g., Sorafenib analogs) where the cinnamoyl moiety provides a rigid linker.

Peptidomimetics

Trapping the isocyanate with amino acid esters yields cinnamoyl-urea peptidomimetics, often investigated for anti-inflammatory or anti-viral properties.

Experimental Example (Urea Formation):

• Generate (E)-3-(m-tolyl)acryloyl azide in toluene (Protocol B).

• Heat to 90°C for 1 hour until

  evolution stops.

• Cool to RT and add 1.0 equiv of aniline or benzylamine.

• Stir for 30 minutes; the urea product typically precipitates or crystallizes upon cooling.

Safety & Handling Protocols (Critical)

Warning: Acyl azides are energetic compounds. While cinnamoyl azides are generally more stable than aliphatic azides due to conjugation, strict safety adherence is non-negotiable.

• Explosion Hazard : Never concentrate acyl azide solutions to complete dryness, especially if heating is involved. Always keep them in solution.

• Temperature Control : Do not heat the isolated azide above 60°C unless it is in a dilute solution for rearrangement.

• Waste Disposal : Quench unreacted azides. A standard quenching solution is 10% ceric ammonium nitrate (CAN) or simply reacting with excess water/acid in a controlled manner, though specific azide waste protocols (pH adjustment) should be followed.

• PPE : Use a blast shield when working with scales >1 gram.

References

• BenchChem . Application Notes and Protocols for the Curtius Rearrangement of p-Methyl-cinnamoyl Azide. (Provides analogous protocols for methyl-substituted cinnamoyl azides).

• BLD Pharm . Product Page: (E)-3-(m-Tolyl)acrylic acid (CAS 14473-89-3).[1] (Source for starting material properties).[2][3]

• LGC Standards . Reference for p-Methyl-cinnamoyl Azide (CAS 24186-38-7).[4] (Used for structural confirmation and MW validation).

• Wikipedia . Curtius Rearrangement Mechanism and Applications.

Sources

• 1. 14473-89-3|(E)-3-(m-Tolyl)acrylic acid|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methanesulfonyl azide - Wikipedia [en.wikipedia.org]
• 4. p-Methyl-cinnamoyl Azide, TRC 500 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.at]

Technical Guide: Reactivity &amp; Synthetic Utility of Meta-Substituted Cinnamoyl Azides

Executive Summary

This technical guide analyzes the physicochemical behavior and synthetic utility of meta-substituted cinnamoyl azides. While often overshadowed by their para-substituted counterparts, meta-isomers offer unique kinetic profiles and solubility properties critical for fine-tuning drug release rates and polymer cross-linking. This document details the dominant Curtius rearrangement pathway, contrasts it with divergent nitrene-mediated cyclizations, and provides validated protocols for their manipulation in medicinal chemistry workflows.

Structural Fundamentals & Electronic Theory

The Cinnamoyl System vs. Benzoyl Azides

Unlike benzoyl azides, where the azide moiety is directly conjugated to the aromatic ring, cinnamoyl azides possess an

-unsaturated alkene spacer. This spacer acts as a "rheostat" for electronic transmission.

• Resonance Damping: The alkene linker attenuates the resonance contribution of the aryl ring to the carbonyl center. Consequently, substituent effects (Hammett

  values) are generally lower for cinnamoyl azides ( to ) compared to benzoyl azides, making the reaction rates less sensitive to electronic perturbations.

• Dipole Opposition: Theoretical studies indicate strong opposing dipoles across the cinnamoyl system, stabilizing the ground state and slightly elevating the activation energy for decomposition compared to saturated analogs.

The Meta-Substituent Effect

In meta-substituted systems, the substituent exerts influence primarily through inductive effects (

) rather than resonance ( ).

• Electron-Donating Groups (EDG) (

  -Me, -OMe): Increase electron density at the migrating styryl carbon via induction ( ). This stabilizes the electron-deficient transition state of the rearrangement, marginally accelerating the reaction.

• Electron-Withdrawing Groups (EWG) (

  -NO , -CF ): Decrease electron density ( ), destabilizing the transition state and retarding the rearrangement rate.

Primary Reactivity Pathway: The Curtius Rearrangement

The defining reactivity of cinnamoyl azides is the thermal decomposition to isocyanates.

Mechanism: Concerted vs. Stepwise

While historical debate existed regarding a nitrene intermediate, modern kinetic isotope effect (KIE) studies and DFT calculations support a concerted mechanism for cinnamoyl azides in thermal conditions.

• Activation: Thermal excitation leads to the elongation of the

  bond.

• Migration: The styryl group migrates to the electron-deficient nitrogen synchronous with

  departure.

• Product: Formation of the styryl isocyanate with retention of configuration at the double bond (

  -cinnamoyl azide yields -styryl isocyanate).

Divergent Pathways (Thermal vs. Photochemical)

The reactivity bifurcates based on the energy source. Photolysis often accesses the higher-energy singlet nitrene, allowing for C-H insertion or ring closure (formation of isoquinolines), whereas thermolysis is highly selective for the isocyanate.

Figure 1: Bifurcation of reactivity. Thermal pathways (solid white) favor the concerted Curtius rearrangement. Photochemical pathways (dashed red) access nitrene intermediates leading to cyclization.

Experimental Protocols

Safety Pre-requisite

WARNING: Organic azides with a

ratio are potential explosives. Cinnamoyl azides generally satisfy safety ratios ( ), but standard blast shields and low-temperature storage are mandatory. Never distill cinnamoyl azides.

Synthesis of m-Substituted Cinnamoyl Azides

Reagents: m-Substituted Cinnamic Acid, Thionyl Chloride (

), Sodium Azide ( ), Acetone/Water.[1]

Step-by-Step Workflow:

• Activation: Suspend 10 mmol of the m-substituted cinnamic acid in dry DCM (20 mL). Add

  (12 mmol) and a catalytic drop of DMF. Reflux for 2 hours until gas evolution ceases.

• Evaporation: Remove solvent and excess

  under reduced pressure to yield the crude acid chloride. Do not purify.

• Azidation: Dissolve the crude chloride in acetone (15 mL) and cool to 0°C.

• Addition: Dropwise add an aqueous solution of

  (15 mmol in 5 mL ). Maintain internal temp < 5°C.

• Workup: Stir for 1 hour. Dilute with ice water. Extract with Et2O (avoid halogenated solvents if possible to prevent shock sensitivity during concentration). Wash with bicarbonate and brine.

• Drying: Dry over

  and concentrate at room temperature to yield the solid azide.

Kinetic Monitoring (In-Situ IR)

To determine the specific rate constant (

) for a meta-substituted analog:

• Setup: Use a reaction vessel equipped with a ReactIR probe or withdraw aliquots for FT-IR.

• Solvent: Anhydrous Toluene or Chlorobenzene (inert, high boiling point).

• Procedure: Heat solvent to 90°C. Add azide precursor.

• Tracking: Monitor the disappearance of the Azide stretch (

  ) and the appearance of the Isocyanate stretch ( ) .

• Calculation: Plot

  vs. time. The slope .

Data Presentation: Substituent Effects

The following table summarizes the expected impact of meta-substituents on the rearrangement rate relative to the unsubstituted parent (

).

Substituent (meta)	Electronic Effect	Predicted Rate ( )	IR Shift ( )	Primary Application
-CH	Weak EDG ( )	1.1 - 1.2x		Polymer cross-linking
-OCH	Moderate EDG ( )	1.3 - 1.5x		Electron-rich ureas
-H	Reference	1.0		General intermediate
-Cl	Weak EWG ( )	0.8 - 0.9x		Chlorinated scaffolds
-NO	Strong EWG ( )	0.4 - 0.6x		Metabolic stability studies

Note: Rate acceleration by EDGs is modest due to the alkene insulator.

Applications in Drug Discovery[2]

The isocyanates generated from meta-substituted cinnamoyl azides are versatile "soft" electrophiles.

Urea Synthesis Workflow

Direct trapping of the isocyanate with secondary amines yields 1,1,3-trisubstituted ureas, a common pharmacophore in kinase inhibitors.

Figure 2: Synthetic workflow from acid precursor to urea drug scaffold.[2]

Heterocycle Formation

While less common than the Curtius route, meta-substituted cinnamoyl azides can be directed toward isoquinolin-1-ones via high-temperature cyclization (often requiring

or Lewis acid catalysis) if the ortho position is accessible. This is valuable for accessing fused ring systems in alkaloid synthesis.

References

• Abu-Eittah, R. H., et al. A theoretical study of the thermal Curtius rearrangement of some cinnamoyl azides using the DFT approach.[3] Journal of Structural Chemistry, 2015.[3] [Link]

• Ghosh, A. K., et al. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. Organic & Biomolecular Chemistry, 2018. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Solubility of (E)-3-(m-tolyl)acryloyl azide in Organic Solvents

This guide provides a comprehensive analysis of the solubility characteristics of (E)-3-(m-tolyl)acryloyl azide, a potentially valuable intermediate in organic synthesis and drug development. Given the compound's reactive acyl azide functionality, this document places a strong emphasis on safety protocols alongside theoretical solubility predictions and detailed experimental procedures. It is intended for researchers, scientists, and professionals in the field of drug development who require a thorough understanding of this molecule's behavior in various organic media.

Introduction to (E)-3-(m-tolyl)acryloyl azide: Structure and Synthetic Relevance

(E)-3-(m-tolyl)acryloyl azide belongs to the class of acyl azides, which are carboxylic acid derivatives with the general formula RCON₃. These molecules are known for their high reactivity, particularly in the Curtius rearrangement to form isocyanates, which are versatile precursors for amines, ureas, and carbamates. The structure of (E)-3-(m-tolyl)acryloyl azide incorporates a tolyl group and a conjugated acryloyl system, which influences its polarity and potential for intermolecular interactions.

The solubility of this compound is a critical parameter for its use in synthesis, dictating the choice of reaction medium, purification methods, and storage conditions. A clear understanding of its solubility profile is essential for designing efficient and safe synthetic routes.

Safety Considerations for Handling Acyl Azides

Extreme caution is paramount when working with acyl azides due to their potential for explosive decomposition and toxicity. Organic azides can be sensitive to heat, shock, friction, and light, leading to violent decomposition. The azide ion itself has a toxicity comparable to cyanide.[1][2][3][4][5]

Key Safety Imperatives:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemically resistant gloves. For operations with a higher risk of explosion, a blast shield or face shield is mandatory.[2][4]

• Ventilation: All work with acyl azides must be conducted in a well-ventilated chemical fume hood.[2][4]

• Avoid Incompatible Materials:

  • Metals: Do not use metal spatulas or stir bars with rough surfaces to avoid friction and the formation of highly shock-sensitive heavy metal azides.[3][4][5]

  • Acids: Avoid contact with strong acids, which can generate the highly toxic and explosive hydrazoic acid (HN₃).[3][5]

  • Halogenated Solvents: Never use chlorinated solvents like dichloromethane or chloroform, as they can react to form extremely unstable polyazidomethanes.[1][2][3][5]

• Thermal Stability: Do not heat acyl azides unless it is part of a controlled reaction like the Curtius rearrangement. Avoid concentrating solutions to dryness via rotary evaporation or distillation.[1][2][3]

• Stability Assessment: The "Rule of Six" suggests that having at least six carbon atoms for each energetic functional group (like an azide) provides a degree of stability.[2][5] (E)-3-(m-tolyl)acryloyl azide has a C/N ratio that suggests it may be handled with appropriate care but should never be considered completely stable.

• Storage: Store synthesized azides at low temperatures (below room temperature) and protected from light.[1][2][5]

Predicting the Solubility of (E)-3-(m-tolyl)acryloyl azide

The fundamental principle governing solubility is "like dissolves like."[6] This means that polar compounds tend to dissolve in polar solvents, and non-polar compounds dissolve in non-polar solvents.[6] The solubility of (E)-3-(m-tolyl)acryloyl azide will be determined by the interplay of its structural features:

• The (E)-acryloyl azide group (-CH=CH-C(=O)N₃): This is a polar functional group due to the presence of electronegative oxygen and nitrogen atoms.

• The m-tolyl group (a benzene ring with a methyl substituent): This part of the molecule is non-polar and hydrophobic.

Based on this structure, we can predict its solubility in a range of common organic solvents.

Predicted Solubility Profile

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane, Toluene	Low to Moderate	The non-polar tolyl group will favor interaction with these solvents, but the polar acyl azide moiety will limit overall solubility. Toluene may show slightly better solubility than hexane due to potential π-π stacking interactions with the aromatic ring.
Polar Aprotic	Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Acetonitrile	Good to High	These solvents have a moderate to high polarity and can engage in dipole-dipole interactions with the acyl azide group. They are generally good solvents for a wide range of organic compounds. Acetone is a common solvent for the synthesis of acyl azides from acyl chlorides and sodium azide.[7]
Polar Protic	Methanol, Ethanol	Moderate	These solvents can act as hydrogen bond acceptors for the carbonyl oxygen. However, the lack of a hydrogen bond donor on the azide and the bulky non-polar group will likely prevent high solubility.
Halogenated	Dichloromethane, Chloroform	AVOID	While likely to be a good solvent based on polarity, these are strictly contraindicated due to the risk of forming dangerously explosive polyazidomethanes.[1][2][3][5]
Highly Polar	Water	Very Low	The molecule is predominantly organic and lacks significant hydrogen bonding donor capabilities, making it unlikely to be soluble in water.

Experimental Protocol for Solubility Determination

This protocol outlines a method for qualitatively and semi-quantitatively determining the solubility of (E)-3-(m-tolyl)acryloyl azide. The general principle involves adding a small, known amount of the solid to a measured volume of solvent and observing the extent of dissolution.[6][8]

Materials and Equipment

• (E)-3-(m-tolyl)acryloyl azide (solute)

• Selected organic solvents (e.g., hexane, toluene, acetone, ethyl acetate, THF, methanol)

• Small, dry test tubes or vials

• Vortex mixer

• Graduated pipettes or micropipettes

• Analytical balance

• Plastic or Teflon-coated spatula[1][3]

• Blast shield[2][4]

Workflow for Solubility Determination

Caption: Experimental workflow for determining the solubility of (E)-3-(m-tolyl)acryloyl azide.

Step-by-Step Procedure

All steps must be performed behind a blast shield in a chemical fume hood.

• Preparation: Using a plastic or Teflon-coated spatula, weigh approximately 5 mg of (E)-3-(m-tolyl)acryloyl azide and transfer it to a small, dry glass vial.

• Solvent Addition (Initial): Add 0.5 mL of the chosen organic solvent to the vial.

• Mixing: Cap the vial securely and vortex the mixture for 30-60 seconds at ambient temperature.

• Observation (Initial): Visually inspect the solution against a contrasting background.

  • If the solid has completely dissolved, classify the compound as "Soluble" in that solvent (solubility > 10 mg/mL).

  • If any solid remains, proceed to the next step.

• Solvent Addition (Secondary): Add another 0.5 mL of the solvent to the vial, bringing the total volume to 1.0 mL.

• Re-mixing: Cap the vial and vortex again for 30-60 seconds.

• Observation (Final): Visually inspect the solution again.

  • If the solid has now completely dissolved, classify the compound as "Sparingly Soluble" (solubility between 5 and 10 mg/mL).

  • If undissolved solid is still present, classify the compound as "Insoluble" (solubility < 5 mg/mL).

• Repeat: Repeat this procedure for each solvent to be tested.

• Decontamination and Waste Disposal: All azide-containing waste should be collected in a dedicated, labeled container, kept separate from acidic waste.[1] Organic azides should ideally be converted to a more stable derivative, such as an amine, before disposal if possible.[5]

Interpreting Solubility Data: The Role of Intermolecular Forces

The observed solubility will be a direct consequence of the intermolecular forces between the solute ((E)-3-(m-tolyl)acryloyl azide) and the solvent molecules.

Caption: Relationship between solute/solvent properties and solubility outcome.

• In Polar Aprotic Solvents (e.g., Acetone, THF): Strong dipole-dipole interactions between the solvent and the polar acyl azide group are expected to overcome the solute-solute interactions, leading to good solubility.

• In Non-Polar Solvents (e.g., Toluene): Van der Waals forces between the solvent and the tolyl group of the solute will be the primary driving force for dissolution. The polarity of the acyl azide headgroup will work against this, likely resulting in moderate to low solubility.

• In Polar Protic Solvents (e.g., Methanol): The solvent's ability to form hydrogen bonds with itself is very strong. Since the solute cannot reciprocate with strong hydrogen bonding, it may not effectively break apart the solvent's network, leading to limited solubility.

Conclusion

References

• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
• Experiment 1. Solubility of Organic Compounds. (n.d.). Scribd.
• School of Chemistry SOP For Handling Azides And Other Potentially Explosive Materials. (2018, April 1).
• Information on Azide Compounds. (n.d.). Stanford Environmental Health & Safety.
• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.).
• Technical Support Center: Handling and Isolating Explosive Acyl Azide Intermediates. (n.d.). Benchchem.
• Compound solubility measurements for early drug discovery. (2022, May 31). Life Chemicals.
• Solubility of Organic Compounds. (2023, August 31).
• Handling Azide Compounds Qinmo Luo Laboratory Safety Standard Operating Procedure (SOP). (2018, July 16).
• Safe Handling of Azides. (2013, February 1). University of Pittsburgh.
• Unraveling the Azide Formation Mechanism: A Comprehensive Overview. (2026, February 18). Oreate AI Blog.
• Large-Scale Preparation and Usage of Azides. (n.d.). ResearchGate.
• Acyl azide. (n.d.). In Wikipedia.
• Acyl Azides: Application to the Synthesis of Various Heterocycles. (2011, November 17).
• (E)-3-(m-Tolyl)acrylaldehyde. (n.d.). PubChem.
• Acyl Azide Synthesis: Technical Support Center. (n.d.). Benchchem.
• (E)-3-(p-Tolyl)acrylic acid. (n.d.). Sigma-Aldrich.
• Synthesis and Pharmacological Evaluation of a Series of 3-[(E)-3-(substituted aryl) acryloyl]-2H-chromen-2-one as Anti-inflammatory, Analgesic and Antioxidant Agents. (2010, May 15). International Journal of Drug Design and Discovery.
• Cresswell, A., & Askey, H. (2023). Tetrabutylammonium azide. In A. Charette, J. Bode, & T. Rovis (Eds.), e-EROS Encyclopedia of Reagents for Organic Synthesis.
• Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives. (2020, June 2). ResearchGate.
• Synthesis and Pharmacological Evaluation of a Series of 3-[(E)-3-(substituted aryl) acryloyl]-2H-chromen-2-one as Anti-inflammatory, Analgesic and Antioxidant Agents. (n.d.). Scite.ai.
• 940-61-4 | (E)-3-(p-Tolyl)acrylic acid. (n.d.). Ambeed.com.
• Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model. (2023, November 19). Physical Chemistry Research.

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• 2. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
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• 4. artscimedia.case.edu [artscimedia.case.edu]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. chem.ws [chem.ws]
• 7. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Acyl Azide Derivatives of 3-Methylcinnamic Acid: Synthesis, Mechanistic Pathways, and Applications in Drug Development

Executive Summary

The functionalization of cinnamic acid derivatives is a cornerstone of modern medicinal chemistry and organic synthesis. Among these, 3-methylcinnamic acid serves as a highly versatile building block due to its

-unsaturated carbonyl moiety and the unique steric/electronic profile imparted by the meta-methyl group. Converting 3-methylcinnamic acid into its acyl azide derivative unlocks a critical reactive intermediate.

This technical guide provides an in-depth analysis of the synthesis of 3-methylcinnamoyl azide, the mechanistic nuances of its downstream Curtius rearrangement, and its application in generating complex amines, carbamates, and ureas for drug discovery programs—such as the development of LecB inhibitors [4].

Chemical Profile & Structural Significance

Acyl azides are unique functional groups that act as neither strong electron donors nor strong electron acceptors, yet they significantly extend the conjugation of a molecule [1]. In the case of 3-methylcinnamoyl azide, the double bond between the aromatic ring and the carbonyl group creates a continuous

-electron system.

Kinetic Stability vs. Reactivity

The extended conjugation in 3-methylcinnamoyl azide stabilizes the ground state of the molecule compared to aliphatic acyl azides. This kinetic stability [1] dictates that nucleophilic attack at the carbonyl carbon (e.g., by amines to form cinnamides) competes closely with the thermal decomposition pathway (Curtius rearrangement). The meta-methyl group introduces a mild electron-donating effect via induction, slightly increasing the electron density of the aromatic ring without disrupting the planarity required for

-delocalization.

Synthetic Methodologies

The synthesis of acyl azides directly from carboxylic acids has evolved to bypass the harsh, moisture-sensitive acid chloride intermediates. Below is a quantitative comparison of the primary synthetic routes used to generate 3-methylcinnamoyl azide.

Table 1: Comparison of Synthetic Routes for 3-Methylcinnamoyl Azide

Methodology	Reagents	Reaction Conditions	Average Yield	Byproducts / Limitations
Direct Azidation (DPPA)	Diphenylphosphoryl azide (DPPA), Et N	Toluene or THF, 0 °C to RT, 2-4h	85 - 90%	Diphenyl phosphate (requires basic aqueous workup).
One-Pot Halogenation	Cl CCN, PPh , NaN [2]	CH Cl , RT, 1-2h	92 - 95%	Triphenylphosphine oxide (requires chromatographic separation).
Acid Chloride Route	SOCl or Oxalyl Chloride, then NaN	Reflux (Step 1), 0 °C (Step 2)	70 - 75%	HCl gas, potential addition across the alkene double bond.

Causality in Reagent Selection: For

-unsaturated systems like 3-methylcinnamic acid, DPPA or the Cl CCN/PPh system is preferred. Harsh chlorinating agents (like SOCl ) can lead to undesired conjugate addition of chloride ions across the double bond, reducing the overall yield and purity of the acyl azide.

Mechanistic Pathway: The Curtius Rearrangement

The most valuable transformation of 3-methylcinnamoyl azide is its thermal decomposition via the Curtius rearrangement . Upon controlled heating, the acyl azide undergoes a concerted mechanism where the loss of nitrogen gas (

) drives the migration of the 3-methylstyryl group from the carbonyl carbon to the adjacent nitrogen, forming an isocyanate.

Fig 1: Concerted Curtius rearrangement of 3-methylcinnamoyl azide to isocyanate.

Spectroscopic Validation

Because acyl azides and isocyanates are sensitive, the reaction must be treated as a self-validating system using real-time Infrared (IR) spectroscopy:

• Starting Material (Acyl Azide): Exhibits a strong, distinct asymmetric stretching band at ~2140 cm

  .

• Product (Isocyanate): As the rearrangement proceeds, the 2140 cm

  band disappears, replaced by a massive, broad cumulative double-bond stretch at ~2250 cm .

Downstream Applications in Drug Discovery

The resulting 3-methylstyryl isocyanate is a highly electrophilic intermediate that can be trapped by various nucleophiles to generate diverse pharmacophores.

Fig 2: Divergent synthetic applications of the isocyanate intermediate.

• Phenylethylamine Derivatives: Hydrolysis of the isocyanate yields an unstable carbamic acid that rapidly decarboxylates to form 2-arylethylamines. These are crucial building blocks for neurotransmitter analogs and antidepressants [3].

• LecB Inhibitors: Cinnamide and carbamate derivatives of D-mannose have been identified as potent inhibitors of LecB, a bacterial virulence factor in Pseudomonas aeruginosa responsible for biofilm formation. The 3-methyl substitution provides critical hydrophobic contacts within the lectin binding pocket [4].

Experimental Protocol: DPPA-Mediated Synthesis & Rearrangement

This protocol outlines a self-validating workflow for the synthesis of 3-methylcinnamoyl azide and its subsequent conversion to a carbamate via Curtius rearrangement.

Phase 1: Synthesis of 3-Methylcinnamoyl Azide

• Preparation: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve 3-methylcinnamic acid (10.0 mmol) in anhydrous toluene (30 mL).

• Activation: Add triethylamine (Et

  N, 12.0 mmol) dropwise at room temperature. Stir for 10 minutes to ensure complete deprotonation.

• Azidation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add Diphenylphosphoryl azide (DPPA, 11.0 mmol) dropwise over 15 minutes. Caution: DPPA is highly toxic and moisture sensitive.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 3 hours. Validate completion via TLC (Hexanes/EtOAc 4:1) and IR spectroscopy (confirm appearance of the 2140 cm

  azide peak).

• Workup: Quench the reaction with saturated aqueous NaHCO

  (20 mL) to remove unreacted acid and diphenyl phosphate byproduct. Extract the aqueous layer with ethyl acetate (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na SO , and concentrate under reduced pressure at a temperature not exceeding 25 °C to prevent premature rearrangement.

Phase 2: Curtius Rearrangement and Trapping (Carbamate Formation)

• Rearrangement: Dissolve the crude 3-methylcinnamoyl azide in anhydrous toluene (25 mL). Attach a reflux condenser and heat the mixture to 80 °C.

• Validation: Observe the steady evolution of N

  gas. After 2 hours, pull a 0.1 mL aliquot and analyze via IR. The reaction is complete when the 2140 cm peak is entirely replaced by the 2250 cm isocyanate peak.

• Trapping: Cool the mixture to 50 °C. Add the desired alcohol (e.g., a protected D-mannose derivative [4], 1.2 equivalents) and a catalytic amount of dibutyltin dilaurate (DBTDL). Stir for 4 hours.

• Purification: Concentrate the solvent and purify the resulting carbamate via silica gel flash chromatography.

Conclusion

The transformation of 3-methylcinnamic acid into its acyl azide derivative provides a controlled, highly reliable gateway to complex nitrogen-containing pharmacophores. By leveraging mild azidation reagents like DPPA or Cl

CCN/PPh , chemists can preserve the integrity of the -unsaturated system. The subsequent Curtius rearrangement serves as a robust mechanism for generating isocyanates, which are indispensable in the synthesis of advanced therapeutics, ranging from CNS-active phenylethylamines to anti-biofilm LecB inhibitors.

References

• Title: Structure-reactivity relationships in nucleophilic reactions on cinnamoyl azide and phenyl cinnamates. Kinetic stability of the acyl azide and relative leaving ability of nitrogen and oxygen.
• Title: Direct Synthesis of Acyl Azides from Carboxylic Acids by the Combination of Trichloroacetonitrile, Triphenylphosphine and Sodium Azide.
• Title: Bi-enzymatic Conversion of Cinnamic Acids to 2-Arylethylamines.
• Title: Cinnamide Derivatives of D-Mannose as Inhibitors of the Bacterial Virulence Factor LecB from Pseudomonas aeruginosa.

stability of alpha-beta unsaturated acyl azides

Topic: Stability of

-Unsaturated Acyl Azides Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Drug Development Professionals

Technical Guide: Stability and Reactivity of -Unsaturated Acyl Azides

Executive Summary

-unsaturated acyl azides represent a high-energy functional class critical to the synthesis of vinyl isocyanates and nitrogen heterocycles. Their utility in drug development—particularly for accessing ene-urea and ene-carbamate motifs—is often bottlenecked by their thermal instability. This guide provides a mechanistic analysis of their stability profile, contrasting the resonance-stabilized behavior of cinnamoyl systems with the volatile reactivity of acryloyl analogs. It establishes evidence-based protocols for their synthesis, handling, and controlled decomposition via the Curtius rearrangement.

Structural Dynamics: The Stability Paradox

The stability of

-unsaturated acyl azides is governed by a competition between resonance stabilization (which preserves the molecule) and the thermodynamic drive to expel nitrogen (which destroys it).

Electronic Stabilization

Unlike saturated acyl azides, the

-unsaturated system allows for extended conjugation. The -system of the alkene overlaps with the carbonyl, which in turn communicates with the azide moiety.

• Resonance Effect: The conjugation provides a minor stabilizing effect by delocalizing the electron density, making the carbonyl carbon slightly less electrophilic compared to saturated analogs.

• The Leaving Group: Despite this stabilization, the azide anion (

  ) is an exceptional leaving group. Upon heating, the orbital overlap is insufficient to prevent the entropic explosion of gas.

Spectroscopic Signatures

Identification of the intact azide prior to decomposition is critical for quality control.

• IR Spectroscopy: The diagnostic asymmetric stretch of the azide group appears strongly at 2120–2160 cm⁻¹ .[1] A doublet carbonyl stretch is often observed around 1680–1700 cm⁻¹ due to Fermi resonance or conformational isomers (s-cis vs. s-trans).

• ¹H NMR: Vinyl protons typically appear as doublets in the 6.0–7.8 ppm range, with coupling constants (

  ) indicative of trans (15–16 Hz) or cis (8–12 Hz) geometry.

Thermal Decomposition & The Curtius Rearrangement

The primary stability vector for these compounds is their susceptibility to the Curtius rearrangement. Understanding the kinetics of this transformation is essential for preventing premature decomposition during isolation.

The Mechanism: Concerted vs. Stepwise

Modern density functional theory (DFT) and kinetic isotope effect studies support a concerted mechanism for

-unsaturated systems. The loss of and the migration of the vinyl group occur simultaneously. There is no discrete nitrene intermediate, which explains the high stereoretention of the alkene geometry.

Figure 1: The concerted pathway of the Curtius rearrangement avoids high-energy nitrene intermediates.

Kinetic Parameters

• Decomposition Onset:

  • Cinnamoyl Azide:[1][2][3] Stable at room temperature; decomposition typically begins > 63°C . Rapid rearrangement occurs at 80–100°C .

  • Acryloyl Azide:[4] Unstable at room temperature. Significant decomposition can occur > 0°C .

• Activation Energy (

  ): Theoretical calculations for cinnamoyl azide rearrangement suggest an activation energy of approximately 34 kcal/mol . However, electron-donating substituents on the aromatic ring can lower this barrier, accelerating decomposition.

Synthesis & Isolation Protocols

The decision to isolate an

-unsaturated acyl azide depends entirely on the substituent's ability to stabilize the molecule.

Protocol A: Isolation (Stable Systems)

Applicable to: Cinnamoyl azide, p-Methoxycinnamoyl azide.

• Preparation: Dissolve the corresponding acid chloride in acetone at 0°C .

• Azidation: Add aqueous

  (1.2 equiv) dropwise. Maintain temperature < 10°C .

• Workup: Precipitate with cold water. Filter solids immediately.

• Drying: Dry under high vacuum in the dark. Do not use heat.

• Storage: Store at -18°C in amber vials.

Protocol B: In-Situ Generation (Unstable Systems)

Applicable to: Acryloyl azide, Methacryloyl azide. Warning: Do not isolate these neat. They are shock-sensitive explosives.

• Flow/Batch Setup: Generate the acyl azide in a solution of Toluene or DCM at 0°C .

• Phase Transfer: Use a phase transfer catalyst (e.g., TBAB) if using solid

  in organic solvent.

• Telescoping: Immediately heat the solution to reflux (in Toluene) to trigger the Curtius rearrangement and form the vinyl isocyanate directly.

Figure 2: Decision tree for processing acyl azides based on structural stability.

Safety & Handling Standards

Acyl azides are high-energy materials. Adherence to the "Rule of Six" and strict incompatibility management is mandatory.

The Rule of Six

A useful heuristic for safety assessment:

[5]

• Safe-ish: Cinnamoyl Azide (

  ). Carbon count (9) vs Azide (1). Ratio is 9:1. Passes.

• Dangerous: Acryloyl Azide (

  ). Carbon count (3) vs Azide (1). Ratio is 3:1. Fails. Handle only in dilute solution.

Critical Incompatibilities

Reagent/Condition	Hazard	Mechanism
Dichloromethane (DCM)	Explosion	Formation of diazidomethane ( ) upon prolonged contact with .
Metals (Cu, Pb, Hg)	Explosion	Formation of highly sensitive metal azides.[6] Use Teflon/Glass spatulas only.
Acids	Toxicity	Formation of Hydrazoic Acid ( ), a volatile and toxic gas.
Rotary Evaporation	Explosion	Concentration of unstable azides increases friction/heat sensitivity.

Applications in Drug Development[3]

The stability profile of these intermediates dictates their use in synthesizing Vinyl Isocyanates , a pharmacophore precursor.

Key Transformation:

Utility:

• Enamide Synthesis: Trapping the isocyanate with alcohols yields ene-carbamates, which are hydrolytically sensitive but useful prodrug motifs.

• Heterocycle Formation: Vinyl isocyanates undergo electrocyclic ring closures (e.g., 6π-electrocyclization) to form isoquinolines and pyridinones found in alkaloids.

References

• Mechanism of Curtius Rearrangement: Title: Curtius Rearrangement - Alfa Chemistry Source: Alfa Chemistry

• Thermal Stability & Kinetics

  • Title: A theoretical study of the thermal Curtius rearrangement of some cinnamoyl azides[2]

  • Source: ResearchG

  • URL:[Link]

• Safety Protocols (Azides)

  • Title: Safe Handling of Azides[5][7]

  • Source: University of Pittsburgh EH&S

  • URL:[Link]

• Synthesis of Vinyl Isocyanates

  • Title: A Comparative Guide to the Synthesis of Vinyl Isocyan

  • Source: BenchChem[3][7]

• Spectroscopic Data (IR/NMR)

  • Title: Spectroscopic and Synthetic Profile of p-Methyl-cinnamoyl Azide[1]

  • Source: BenchChem[3][7]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. bio-protech.com.tw [bio-protech.com.tw]
• 7. benchchem.com [benchchem.com]

(E)-3-(m-tolyl)acryloyl azide melting point and physical state

This technical guide provides a comprehensive analysis of (E)-3-(m-tolyl)acryloyl azide , focusing on its physical properties, synthesis, safety protocols, and application as a precursor in the Curtius rearrangement.

Executive Summary

(E)-3-(m-tolyl)acryloyl azide (also known as m-methylcinnamoyl azide) is a reactive acyl azide intermediate primarily utilized in organic synthesis for the preparation of styryl isocyanates, ureas, and amines via the Curtius rearrangement .

As an acyl azide derived from a cinnamic acid derivative, it exists as a crystalline solid at room temperature. Its utility is defined by its thermal instability; upon heating, it releases nitrogen (

) to form the corresponding isocyanate. This guide details the physicochemical characteristics, synthesis workflows, and critical safety parameters required for handling this energetic compound.[1]

Chemical Identity & Physical Properties[1][2][3][4][5]

Nomenclature and Structure

• IUPAC Name: (E)-3-(3-methylphenyl)prop-2-enoyl azide

• Common Name: m-Methylcinnamoyl azide

• Molecular Formula:

• Molecular Weight: 187.20 g/mol

Physical State and Melting Behavior

• Physical State: Solid . Typically appears as white to pale yellow needles or crystalline powder.

• Melting Point (MP):

  • Observed Behavior: The compound exhibits a melting transition often accompanied or immediately followed by decomposition (evolution of nitrogen gas).

  • Thermal Range: While unsubstituted cinnamoyl azide melts at ~86°C, the meta-tolyl derivative typically melts in the range of 60–85°C (depending on purity and heating rate).

  • Decomposition: Significant thermal decomposition (Curtius rearrangement) begins at ~80–110°C in solution or melt.

• Solubility:

  • Soluble: Dichloromethane (DCM), Chloroform, Toluene, Acetone, Ethyl Acetate.

  • Insoluble: Water, cold Hexanes (often used for precipitation).

Data Summary Table

Property	Value / Description
Appearance	White to pale yellow crystalline solid
Melting Point	~60–85°C (decomposes)
Decomposition Temp	>80°C (rapid evolution)
IR Characteristic	Strong azide peak ( ) at ~2140 cm
Stability	Stable at 4°C; Hydrolyzes slowly in moist air

Synthesis & Preparation Protocol

The synthesis of (E)-3-(m-tolyl)acryloyl azide is most reliably achieved via the Acyl Chloride Method or the Mixed Anhydride Method . The acyl chloride route is preferred for scale and purity.

Reaction Pathway (Graphviz Diagram)

Caption: Step-wise synthesis from acid precursor to azide, and subsequent thermal rearrangement.

Detailed Experimental Protocol (Acyl Chloride Route)

Reagents:

• (E)-3-(m-tolyl)acrylic acid (1.0 eq)

• Thionyl chloride (

  ) (3.0 eq)

• Sodium azide (

  ) (1.5 eq)

• Solvents: Benzene/Toluene (Step 1), Acetone/Water (Step 2)

Step 1: Formation of Acyl Chloride

• Dissolve (E)-3-(m-tolyl)acrylic acid in anhydrous benzene or toluene.

• Add thionyl chloride dropwise under inert atmosphere (

  ).

• Reflux for 2–3 hours until gas evolution (

  , ) ceases.

• Remove solvent and excess

  under reduced pressure to yield the crude acid chloride (yellow oil/solid). Do not purify further.

Step 2: Azidation

• Dissolve the crude acid chloride in acetone (approx. 5 mL per gram).

• Prepare a solution of sodium azide (

  ) in water (minimum volume to dissolve).

• Cool the acetone solution to 0°C in an ice bath.

• Add the aqueous

  solution dropwise with vigorous stirring. Caution: Exothermic.

• Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour.

• Workup: Dilute with ice-cold water. The acyl azide will precipitate as a solid.

• Filter the solid, wash copiously with cold water (to remove excess

  ), and dry in a vacuum desiccator (protect from light).

• Recrystallization: If necessary, recrystallize from Ethanol/Water or Hexane/DCM at low temperature (<40°C).

Characterization & Quality Control

To validate the identity of the synthesized azide, the following spectroscopic signatures must be confirmed.

Infrared Spectroscopy (FT-IR)

The most diagnostic feature of an acyl azide is the azide stretching frequency.

• Diagnostic Peak: Strong absorption at 2130–2150 cm

  (asymmetric stretch).

• Carbonyl Peak: Carbonyl (

  ) stretch at 1680–1695 cm .

• Alkene Peak:

  stretch at ~1620 cm .

Nuclear Magnetic Resonance ( -NMR)

• Solvent:

• Methyl Group: Singlet (

  ~2.3–2.4 ppm, 3H).

• Vinylic Protons: Two doublets with large coupling constants (

  Hz), characteristic of the (E)-geometry.
  • (adjacent to carbonyl): ~6.4 ppm.
  • (adjacent to aryl): ~7.7 ppm.

• Aromatic Protons: Multiplet (

  7.1–7.4 ppm, 4H).

Applications: The Curtius Rearrangement[6][7][8][9]

The primary utility of (E)-3-(m-tolyl)acryloyl azide is its conversion to (E)-3-(m-tolyl)vinyl isocyanate via the Curtius rearrangement. This isocyanate is a versatile electrophile.

Rearrangement Mechanism

Upon heating in an inert solvent (e.g., Toluene, Benzene) to 80–110°C, the acyl azide loses nitrogen gas (

). The organic residue rearranges (concerted mechanism) to form the isocyanate.[2][3]

Reaction Workflow Diagram

Caption: Thermal rearrangement pathway to isocyanate and subsequent derivatization.[3]

Safety & Handling Protocols

WARNING: Acyl azides are potentially explosive. [1]

• Temperature Control: Never heat the neat solid above 60°C. Decomposition can become uncontrollable.

• Isolation: Do not distill the azide. Isolate by filtration or extraction only.

• Storage: Store in a dark, cold (-20°C) environment. Azides are light-sensitive and can decompose upon prolonged storage.

• Waste Disposal: Quench excess azide with dilute acid or specific azide-neutralizing protocols before disposal. Do not use metal spatulas (potential for metal azide formation, though less likely with organic azides).

References

• Curtius, T. (1890).[3] Ueber Stickstoffwasserstoffsäure (Azoimid) und ihre Derivate. Berichte der deutschen chemischen Gesellschaft.

• Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition.

• Pfister, J. R., & Wymann, W. E. (1983). Synthesis of enamines from carboxylic acids via the Curtius rearrangement. Synthesis.

• BenchChem. (2025).[4] Spectroscopic and Synthetic Profile of Cinnamoyl Azide Derivatives.

• Sigma-Aldrich. (2024). Safety Data Sheet: Cinnamoyl Chloride Derivatives.

Sources

• 1. vti.mod.gov.rs [vti.mod.gov.rs]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: (E)-3-(m-tolyl)acryloyl Azide in Heterocyclic Synthesis and Drug Design

Executive Summary

(E)-3-(m-tolyl)acryloyl azide (CAS: 630422-65-0), also known as m-methylcinnamoyl azide, is a specialized electrophilic building block primarily utilized in the synthesis of nitrogen-containing heterocycles and urea-based pharmacophores. Its structural distinctiveness lies in the meta-methyl substitution on the phenyl ring, which offers unique steric and electronic properties compared to its para-substituted counterparts.

This guide details the compound's utility as a precursor for the Curtius rearrangement , a gateway transformation that converts the azide into a reactive isocyanate.[1][2][3] This intermediate is pivotal for generating isoquinolinones , substituted pyridines , and urea/carbamate linkers found in kinase inhibitors and anti-inflammatory agents.

Chemical Identity & Properties

Property	Specification
IUPAC Name	(E)-3-(3-methylphenyl)prop-2-enoyl azide
Common Name	m-Methylcinnamoyl azide
CAS Number	630422-65-0
Molecular Formula
Molecular Weight	187.20 g/mol
Appearance	Pale yellow to off-white solid
Stability	Moisture sensitive; decompose at elevated temperatures ( C) with evolution.[4]
Solubility	Soluble in DCM, Toluene, THF; insoluble in water.

Structural Significance in Drug Design

The meta-tolyl moiety serves two critical functions in medicinal chemistry:

• Metabolic Shielding: Unlike para-substitution, the meta-methyl group hinders metabolic oxidation at the para-position, potentially extending the half-life of the final drug candidate.

• Lipophilic Pocket Filling: The methyl group increases

  and provides a hydrophobic anchor that can probe specific hydrophobic pockets in enzyme active sites (e.g., kinase ATP-binding pockets).

Core Mechanism: The Curtius Rearrangement[1][2][3]

The defining application of (E)-3-(m-tolyl)acryloyl azide is its thermal decomposition to (E)-1-isocyanato-2-(3-methylphenyl)ethene. This transformation proceeds via a concerted mechanism, releasing nitrogen gas (

) and retaining the stereochemistry of the double bond.

Mechanistic Pathway[1]

• Activation: Thermal energy (

  C) triggers the migration of the vinyl group to the electron-deficient nitrogen.

• Rearrangement: Simultaneous loss of

  generates the isocyanate.[2][3]

• Trapping: The isocyanate is either trapped by nucleophiles or undergoes electrocyclic ring closure.

Figure 1: The Curtius Rearrangement pathway of (E)-3-(m-tolyl)acryloyl azide leading to diverse pharmacophores.[3]

Synthetic Applications

A. Synthesis of Isoquinolin-1(2H)-ones

The isocyanate intermediate generated from (E)-3-(m-tolyl)acryloyl azide can undergo a thermal

-electrocyclization followed by a [1,5]-hydrogen shift to form isoquinolinones. This scaffold is ubiquitous in alkaloids and PARP inhibitors.

• Reaction Type: Intramolecular Friedel-Crafts-type cyclization / Electrocyclization.

• Conditions: High boiling solvent (e.g., o-dichlorobenzene) at reflux (

  C).

• Regioselectivity: The meta-methyl substituent directs cyclization primarily to the para-position relative to the methyl group (due to steric hindrance at the ortho-position), yielding the 6-methyl-isoquinolinone isomer predominantly.

B. Urea and Carbamate Linkers

For drug discovery, the isocyanate is intercepted in situ by nucleophiles.[3]

• Ureas: Addition of primary/secondary amines yields styryl ureas.

• Carbamates: Addition of alcohols (e.g., t-butanol, benzyl alcohol) yields styryl carbamates.

• Utility: These linkers mimic peptide bonds but are resistant to proteolytic cleavage.

C. Synthesis of 3,5-Disubstituted Pyridines

Acryloyl azides can participate in acid-promoted trimolecular condensations to form symmetric pyridine derivatives.[5] This is a niche but powerful application for rapidly assembling heteroaromatic libraries.

Experimental Protocols

Protocol 1: Synthesis of (E)-3-(m-tolyl)acryloyl Azide

Standard operating procedure for gram-scale synthesis.

Reagents:

• (E)-3-(m-tolyl)acrylic acid (1.0 equiv)

• Thionyl chloride (

  ) (1.5 equiv)

• Sodium azide (

  ) (1.5 equiv)[3]

• Acetone/Water (3:1 v/v)

Step-by-Step:

• Acid Chloride Formation: Dissolve (E)-3-(m-tolyl)acrylic acid in anhydrous DCM. Add

  dropwise with catalytic DMF. Reflux for 2 hours. Evaporate volatiles to obtain the crude acid chloride.

• Azidation: Dissolve the crude acid chloride in acetone. Cool to

  C in an ice bath.

• Addition: Add an aqueous solution of

  dropwise, maintaining temperature C (Exothermic!).

• Workup: Stir for 1 hour. Precipitate by adding cold water. Filter the solid azide.

• Drying: Dry under vacuum at room temperature. Do not heat the solid azide.

Protocol 2: One-Pot Curtius Rearrangement to Ureas

Self-validating protocol for library generation.

Reagents:

• (E)-3-(m-tolyl)acryloyl azide (1.0 equiv)

• Aniline derivative (1.1 equiv)

• Toluene (Anhydrous)[3]

Step-by-Step:

• Rearrangement: Dissolve the azide in anhydrous toluene. Heat to

  C. Monitor evolution (bubbling).

• Validation: Reaction is complete when bubbling ceases (approx. 1-2 hours). IR spectroscopy will show the appearance of the isocyanate peak (~2260

  ).

• Coupling: Cool to

  C. Add the amine nucleophile.

• Isolation: The urea product often precipitates upon cooling to room temperature. Filter and wash with hexanes.

Figure 2: Step-by-step experimental workflow for converting the acid precursor to final urea derivatives.

Safety & Handling (Critical)

Warning: Acyl azides are potentially explosive.

• Temperature Limit: Never heat the isolated solid azide above

  C. Perform the rearrangement in solution.

• Impact Sensitivity: While cinnamoyl azides are generally more stable than aliphatic acyl azides due to conjugation, handle with plastic spatulas and avoid friction.

• Ventilation: The rearrangement releases

  gas. Ensure reaction vessels are not sealed tight; use a bubbler to monitor gas evolution and prevent pressure buildup.

References

• BenchChem. Application Notes and Protocols for the Curtius Rearrangement of p-Methyl-cinnamoyl Azide. Retrieved from

• Abu-Eittah, R. H., et al. (2015).[1][6] "A theoretical study of the thermal Curtius rearrangement of some cinnamoyl azides using the DFT approach." Journal of Structural Chemistry, 56(4), 628-641.[6]

• Chuang, T. H., et al. (2010). "Use of the Curtius Rearrangement of Acryloyl Azides in the Synthesis of 3,5-Disubstituted Pyridines: Mechanistic Studies." The Journal of Organic Chemistry, 75(18).

• PubChem. "(E)-3-(m-Tolyl)acrylaldehyde (Precursor Data)." National Library of Medicine.[4]

• Ghosh, A. K., et al. (2019).[7] "Asymmetric Diels–Alder reaction of 3-(acyloxy)acryloyl oxazolidinones." RSC Advances, 9, 41755.[7]

Sources

• 1. sibran.ru [sibran.ru]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. (E)-3-(m-Tolyl)acrylaldehyde | C10H10O | CID 11788369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Asymmetric Diels–Alder reaction of 3-(acyloxy)acryloyl oxazolidinones: optically active synthesis of a high-affinity ligand for potent HIV-1 protease inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Synthesis of (E)-3-(m-tolyl)acryloyl azide from m-methylcinnamic acid

[1]

Abstract & Scope

This application note details the protocol for the synthesis of (E)-3-(m-tolyl)acryloyl azide (also known as m-methylcinnamoyl azide) starting from (E)-3-(m-tolyl)acrylic acid (m-methylcinnamic acid).[1]

Acyl azides are versatile energetic intermediates in organic synthesis, most notably serving as precursors for isocyanates, amines, and ureas via the Curtius Rearrangement .[1] However, their high energy content necessitates rigorous safety protocols.[2] This guide provides two validated methodologies:

• Method A (Classical): Activation via acid chloride followed by nucleophilic substitution with sodium azide. Scalable and cost-effective.

• Method B (Direct): One-pot phosphoryl transfer using Diphenylphosphoryl azide (DPPA).[2] Mild conditions suitable for small-scale or sensitive substrates.

Safety Warning: Acyl azides are potentially explosive and shock-sensitive.[2][3][4] Reactions must be conducted behind a blast shield in a well-ventilated fume hood.[3] Avoid isolation of large quantities.[2][3][5]

Retrosynthetic Analysis & Reaction Scheme

The synthesis relies on activating the carboxylic acid functionality to facilitate nucleophilic attack by the azide anion.

Method A: The Acid Chloride Route (Classical)

This method is preferred for gram-scale synthesis due to the low cost of reagents. It proceeds in two distinct steps: formation of m-methylcinnamoyl chloride, followed by reaction with sodium azide.[1]

Materials & Reagents[6][7]

Reagent	MW ( g/mol )	Equiv.[3][6][7][8][9]	Role
(E)-m-methylcinnamic acid	162.19	1.0	Starting Material
Thionyl Chloride (SOCl₂)	118.97	3.0	Chlorinating Agent
Sodium Azide (NaN₃)	65.01	1.5	Azide Source
DMF (Dimethylformamide)	73.09	Cat.[1]	Catalyst
Acetone / Water	-	Solvent	Reaction Medium

Step-by-Step Protocol

Step 1: Synthesis of (E)-3-(m-tolyl)acryloyl chloride

• Setup: Equip a dry 2-neck round-bottom flask (RBF) with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl₂ or Ar line).

• Charging: Add (E)-m-methylcinnamic acid (1.62 g, 10.0 mmol) to the flask.

• Chlorination: Add Thionyl Chloride (2.2 mL, ~30 mmol) carefully. Add 1-2 drops of dry DMF to catalyze the reaction.

  • Note: Evolution of HCl and SO₂ gas will occur.[6][10] Ensure proper venting into a scrubber or fume hood exhaust.

• Reflux: Heat the mixture to reflux (approx. 75-80°C) for 2–3 hours. The suspension should become a clear solution, indicating conversion to the acid chloride.

• Isolation: Cool the mixture to room temperature. Remove excess thionyl chloride under reduced pressure (rotary evaporator) using a trap cooled with liquid nitrogen or dry ice/acetone to protect the pump.

  • Result: The acid chloride is typically a yellow/brown oil or low-melting solid. It is moisture sensitive; proceed immediately to Step 2.

Step 2: Azidation to (E)-3-(m-tolyl)acryloyl azide

• Preparation: Dissolve the crude acid chloride from Step 1 in Acetone (20 mL) and cool the solution to 0°C in an ice bath.

• Azide Solution: In a separate beaker, dissolve Sodium Azide (0.98 g, 15.0 mmol) in Water (5 mL).

• Addition: Dropwise add the aqueous NaN₃ solution to the stirred acid chloride solution at 0°C.

  • Critical Control: Maintain temperature < 5°C. Exotherms or higher temperatures can trigger the Curtius rearrangement (loss of N₂) prematurely.

• Reaction: Stir at 0°C for 1–2 hours. Monitor by TLC (silica, Hexane/EtOAc 4:1).[1] The starting acid chloride (or hydrolyzed acid) spot should disappear.[2]

• Workup:

  • Dilute with cold water (50 mL). The acyl azide often precipitates as a solid.

  • If solid: Filter carefully, wash with cold water, and dry in a vacuum desiccator (do not heat).[1]

  • If oil: Extract with Diethyl Ether or Dichloromethane (3 x 20 mL). Wash combined organics with cold Brine, dry over anhydrous MgSO₄, and filter.[1]

• Concentration: Evaporate solvent under reduced pressure at room temperature (Bath < 25°C). DO NOT HEAT.

Method B: The DPPA Route (Direct)[2]

This method avoids the isolation of the corrosive acid chloride and uses milder conditions, ideal for smaller scales or if the acid chloride is unstable.

Materials & Reagents[12]

Reagent	Equiv.[3][6][11]	Role
(E)-m-methylcinnamic acid	1.0	Starting Material
Diphenylphosphoryl azide (DPPA)	1.1	Azide Transfer Reagent
Triethylamine (Et₃N)	1.1	Base
THF or Toluene	Solvent	Anhydrous

Step-by-Step Protocol

• Setup: Flame-dry a round-bottom flask and cool under Argon/Nitrogen.

• Dissolution: Dissolve (E)-m-methylcinnamic acid (1.0 mmol) in anhydrous THF (5 mL).

• Base Addition: Add Triethylamine (1.1 mmol) and cool the mixture to 0°C.

• DPPA Addition: Add DPPA (1.1 mmol) dropwise via syringe.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature and stir for an additional 2–4 hours.

• Workup: Dilute with EtOAc, wash with 1M HCl (to remove amine/phosphate byproducts), saturated NaHCO₃, and Brine. Dry over Na₂SO₄ and concentrate at RT.

Analytical Characterization

Trustworthiness in synthesis requires validation.[3] The following spectral features confirm the identity of the product.

Infrared Spectroscopy (FT-IR)

The most diagnostic tool for azides.

• Azide Stretch (-N₃): A strong, distinct peak at 2120 – 2160 cm⁻¹ .[1][12]

• Carbonyl (-C=O): A strong peak at 1680 – 1695 cm⁻¹ .[1]

• Alkene (C=C): ~1620 cm⁻¹.[12]

¹H-NMR (CDCl₃, 400 MHz) Expectations

• Vinyl Protons: Two doublets with a large coupling constant (J ≈ 16.0 Hz), characteristic of the trans (E) geometry.[1]

  • H-α (near carbonyl): ~6.4 ppm (d, J=16 Hz).[1]

  • H-β (near aryl): ~7.7 ppm (d, J=16 Hz).[1]

• Aryl Protons: Multiplet in the aromatic region (7.1 – 7.4 ppm).

• Methyl Group: Singlet at ~2.35 ppm (characteristic of m-tolyl).

Safety & Hazards (Critical)

1. Explosion Hazard: Acyl azides can decompose explosively if heated or subjected to shock.[2][3][4][5]

• Never distill acyl azides.[2]

• Never use a metal spatula (friction risk).[3][13] Use Teflon or wood.

• Store at -20°C in the dark if not using immediately.

2. Toxicity: Sodium azide is highly toxic (similar to cyanide).[2] It reacts with acids to form Hydrazoic Acid (HN₃) , which is volatile, highly toxic, and explosive.[1][2][4]

• Rule: Keep reaction mixtures basic or neutral during azide handling.

• Waste: Quench azide waste with excess dilute sodium nitrite (NaNO₂) and sulfuric acid in a controlled manner, or use commercial azide quenching kits.

3. Curtius Rearrangement: If the goal is the azide, avoid heating > 25°C. Heating will release N₂ and form the isocyanate.

[1][3]

Troubleshooting Guide

Issue	Possible Cause	Solution
No Azide Peak in IR	Hydrolysis of acid chloride	Ensure acetone/water mixture is cold; add azide quickly.[1] Ensure acid chloride formation was complete.
Product is an Oil (Impure)	Residual solvent or rearrangement	Do not heat during evaporation. Use column chromatography (silica) with Hexane/EtOAc only if necessary and rapid.
Vigorous Gas Evolution	Decomposition (N₂)	Temperature too high. Cool immediately. You are making the isocyanate.[2]

References

• Organic Syntheses. "Acid Azides from Acid Chlorides." Org.[5][13][14] Synth.1970 , 50,[1] 9. Link

• Shioiri, T., Ninomiya, K., Yamada, S. "Diphenylphosphoryl azide.[1][2] A new convenient reagent for a modified Curtius reaction and for the peptide synthesis." J. Am. Chem. Soc.1972 , 94, 6203-6205.[1] Link[1]

• Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds." Angew.[5] Chem. Int. Ed.2005 , 44, 5188-5240.[1][5] Link[1]

• BenchChem. "Safety and Handling of Acyl Azides." Technical Support Document. Link[1]

Sources

• 1. CN103232429A - Preparation method of (E)-N-[3-(methylamino)propyl]-3-(thiophene-2-yl) acrylamide and salt thereof - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. portal.tpu.ru [portal.tpu.ru]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. rsc.org [rsc.org]
• 10. Making sure you're not a bot! [oc-praktikum.de]
• 11. nagano-nct.repo.nii.ac.jp [nagano-nct.repo.nii.ac.jp]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. safety.pitt.edu [safety.pitt.edu]
• 14. Synthesis, characterization, and biological evaluation of novel cinnamic acid derivatives: cinnamoyl-metronidazole ester and cinnamoyl-memantine amide - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Curtius Rearrangement of (E)-3-(m-tolyl)acryloyl Azide

Abstract & Scope

This application note details the protocol for the Curtius rearrangement of (E)-3-(m-tolyl)acryloyl azide to generate the corresponding styryl isocyanate. Styryl isocyanates are versatile intermediates for the synthesis of enamides, ureas, and carbamates, often serving as pharmacophores in kinase inhibitors and anti-inflammatory agents.

This guide addresses the specific challenges of cinnamoyl-type systems, including the retention of the alkene stereochemistry ((E)-configuration) and the management of energetic acyl azide intermediates. The protocol utilizes a thermal decomposition pathway in anhydrous toluene, followed by in situ trapping with a nucleophile (alcohol or amine) to yield stable derivatives.

Scientific Foundation & Mechanism

The Concerted Mechanism

Contrary to early historical interpretations involving a discrete nitrene intermediate, modern kinetic isotope effect studies and computational modeling confirm that the thermal Curtius rearrangement of cinnamoyl azides proceeds via a concerted mechanism .

• Activation: Thermal energy weakens the N-N bond of the acyl azide.

• Migration: The vinyl group (styryl moiety) migrates from the carbonyl carbon to the nitrogen atom synchronously with the expulsion of molecular nitrogen (

  ).

• Stereoretention: Because the migration is concerted, the geometry of the double bond is preserved. The (E)-3-(m-tolyl)acryloyl azide yields (E)-1-(2-isocyanatovinyl)-3-methylbenzene exclusively.

Visualization of the Pathway

The following diagram illustrates the reaction coordinate, emphasizing the concerted transition state and downstream trapping options.

Figure 1: Mechanistic pathway showing the concerted migration of the styryl group and subsequent nucleophilic trapping.

Safety & Pre-requisites

Explosophore Management (The C/N Ratio)

Acyl azides are energetic compounds. While cinnamoyl azides are stabilized by conjugation, they are still potential explosives.

• Rule of Thumb: Isolate only if

  .

• For (E)-3-(m-tolyl)acryloyl azide (

  ):
  • , , .

  • Ratio =

    .

  • Status: Safe to isolate in small quantities (<5g) at room temperature, but do not distill or concentrate to absolute dryness with heat.

Required Equipment

• Blast shield (mandatory for azide synthesis steps).

• Flame-dried glassware (moisture reacts with isocyanates to form ureas/amines).

• Nitrogen/Argon manifold.

• IR Spectrometer (essential for monitoring the azide-to-isocyanate conversion).

Detailed Protocol

Phase 1: Synthesis of (E)-3-(m-tolyl)acryloyl Azide

Objective: Convert the commercially available acid to the acyl azide via the acid chloride.

Materials:

• (E)-3-(m-tolyl)acrylic acid (10.0 mmol, ~1.62 g)

• Thionyl chloride (

  ) (15.0 mmol)

• Sodium azide (

  ) (15.0 mmol, ~0.98 g)

• Solvents: Anhydrous Toluene, Acetone, Water.

Step-by-Step:

• Acid Chloride Formation:

  • Dissolve (E)-3-(m-tolyl)acrylic acid in anhydrous toluene (20 mL).

  • Add

    dropwise under at room temperature. Add a catalytic drop of DMF.

  • Reflux for 2 hours until gas evolution (

    , ) ceases.

  • Concentrate under reduced pressure to remove excess

    . Note: Do not overheat.

• Azination:

  • Dissolve the crude acid chloride in Acetone (15 mL) and cool to 0°C.

  • Prepare a solution of

    in minimal water (5 mL).

  • Add the aqueous

    dropwise to the acetone solution vigorously stirring at 0°C.

  • Stir for 1 hour at 0°C. A white precipitate (

    ) will form.

• Workup:

  • Dilute with cold water (50 mL) and extract with Toluene (3 x 20 mL).

  • Wash organic layer with brine and dry over

    .

  • CRITICAL: Filter the drying agent. The resulting toluene solution contains the azide. Do not evaporate to dryness for safety.[1] Use this solution directly for Phase 2.

Phase 2: Rearrangement and Trapping

Objective: Thermal conversion to isocyanate and capture with tert-butanol (to form the Boc-protected enamide).

Materials:

• Azide solution (from Phase 1, approx 10 mmol in Toluene).

• Trapping Agent: anhydrous tert-Butanol (20 mmol, excess).

• Catalyst: Dibutyltin dilaurate (DBTL) - 1 mol% (Optional, accelerates trapping).

Step-by-Step:

• Setup:

  • Place the toluene solution of the azide in a multi-neck flask equipped with a reflux condenser and

    inlet.

• Rearrangement:

  • Heat the solution gradually to reflux (110°C).

  • Observation: Nitrogen gas evolution will be visible.[1][2]

  • Monitoring: Monitor via IR. The acyl azide peak (~2140 cm⁻¹) will disappear, and a strong isocyanate peak (~2260 cm⁻¹) will appear.

  • Continue reflux until gas evolution ceases (approx. 1–2 hours).

• Trapping:

  • Once conversion to isocyanate is confirmed (IR), cool the solution slightly (to ~80°C).

  • Add anhydrous tert-butanol and the DBTL catalyst.

  • Reflux for an additional 2–4 hours.

• Purification:

  • Cool to room temperature.[1][2][3][4]

  • Concentrate the solvent under reduced pressure.[1]

  • Purify the residue via silica gel column chromatography (Hexanes/Ethyl Acetate gradient).

Experimental Workflow Visualization

Figure 2: Operational workflow for the synthesis, emphasizing the safety precaution of keeping the azide in solution.

Analytical Data & Troubleshooting

Expected Spectroscopic Shifts

Functional Group	IR Frequency (cm⁻¹)	1H NMR Characteristic (CDCl3)
Acyl Azide	~2140 (strong)	Vinyl protons: distinct doublets (J~16Hz)
Isocyanate	~2260 (very strong)	Vinyl protons shift upfield slightly
Carbamate (NH)	~3300-3400 (broad)	NH signal appears (broad singlet)
Carbonyl (C=O)	~1700-1720	Distinct carbamate carbonyl

Troubleshooting Guide

• Problem: Low Yield of Carbamate.

  • Cause: Moisture in the reaction. Water reacts with isocyanate to form the amine, which reacts with remaining isocyanate to form a symmetric urea (insoluble solid).

  • Solution: Ensure toluene and tert-butanol are rigorously dried (molecular sieves).

• Problem: Polymerization.

  • Cause: Styryl isocyanates can polymerize if heated too long without a trapping agent.

  • Solution: Do not store the isocyanate intermediate; add the nucleophile immediately after rearrangement is complete.

References

• Mechanism of the Curtius Rearrangement

  • Journal of Organic Chemistry: "The Curtius Rearrangement: Mechanistic Insight and Recent Applic

  • Source:

• Safety of Organic Azides

  • Stanford Environmental Health & Safety: "Inform

  • Source:

• General Protocol for Cinnamoyl Azides

  • BenchChem Application Notes: "Application Notes and Protocols for the Curtius Rearrangement of p-Methyl-cinnamoyl Azide."

  • Source:

• Synthesis of Aryl Azides (Green Chemistry)

  • Green Chemistry (RSC): "An unprecedentedly simple method of synthesis of aryl azides."[3]

  • Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. An unprecedentedly simple method of synthesis of aryl azides and 3-hydroxytriazenes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. safety.fsu.edu [safety.fsu.edu]

using diphenylphosphoryl azide (DPPA) with m-methylcinnamic acid

Application Note: High-Fidelity Synthesis of m-Methylstyryl Isocyanates and Carbamates via DPPA-Mediated Curtius Rearrangement

Part 1: Executive Summary

This guide details the protocol for utilizing Diphenylphosphoryl Azide (DPPA) to effect the Curtius rearrangement of m-methylcinnamic acid. Unlike standard aliphatic acids, cinnamic acid derivatives possess an

-unsaturated system. The primary utility of this reaction is the stereospecific conversion of the carboxylic acid to the corresponding styryl isocyanate with complete retention of the alkene geometry ( -configuration).

Key Application: This workflow is critical for synthesizing styryl carbamates (urethanes) and styryl ureas , which are privileged pharmacophores in kinase inhibitors and antiviral therapeutics.[1]

Critical Scientific Note: Direct hydrolysis of the intermediate styryl isocyanate to the free amine (m-methylstyrylamine) is NOT recommended as a final endpoint. Styryl amines are enamines, which are thermodynamically unstable and will tautomerize/hydrolyze to m-methylphenylacetaldehyde. This protocol focuses on trapping the isocyanate to yield stable carbamates or ureas.

Part 2: Reaction Mechanism & Stereochemistry

The reaction proceeds via a "one-pot" modified Curtius rearrangement. DPPA acts as an azide transfer agent, converting the carboxylic acid to an acyl azide in situ. Thermal decomposition yields the isocyanate.[1][2][3][4][5]

Mechanism Diagram:

Caption: The concerted thermal rearrangement of m-methylcinnamic acid to isocyanate using DPPA, followed by alcohol trapping.

Part 3: Safety Assessment (DPPA)

Although DPPA is non-explosive compared to sodium azide (

) and safer to handle, it is a toxic organophosphorus compound.

Hazard Class	Risk Description	Mitigation Strategy
Toxicity	Highly toxic by inhalation, skin contact, and ingestion.	Handle only in a functioning fume hood. Wear double nitrile gloves.
Explosion Risk	Lower than , but distillation of DPPA residues can be hazardous.	Do not distill reaction mixtures to dryness if DPPA excess is suspected. Quench with water/base.
Incompatibility	Forms explosive azides with Copper (Cu) or Lead (Pb).	Use glass or Teflon equipment. Avoid metal spatulas or fittings.
Decomposition	Releases gas during reaction.[2][4]	Ensure the system is vented (e.g., through a bubbler) to prevent pressure buildup.

Part 4: Master Experimental Protocol

Objective

Synthesis of Methyl (

)-N-(3-methylstyryl)carbamate (Trapping with Methanol) Target Scale: 5.0 mmol

Reagents & Stoichiometry

Reagent	MW ( g/mol )	Equiv.	Amount	Role
m-Methylcinnamic Acid	162.19	1.0	811 mg	Substrate
DPPA	275.24	1.1	1.51 g (1.19 mL)	Azide Source
Triethylamine (TEA)	101.19	1.1	556 mg (0.77 mL)	Base
Methanol (MeOH)	32.04	10.0+	2-3 mL	Trapping Agent
Toluene (Anhydrous)	92.14	Solvent	15-20 mL	Solvent

Step-by-Step Procedure

1. Activation (Acyl Azide Formation) [6]

• Equip a 50 mL dry round-bottom flask with a magnetic stir bar and a reflux condenser topped with a nitrogen balloon (or bubbler).

• Add m-methylcinnamic acid (811 mg) and anhydrous Toluene (15 mL).

• Add Triethylamine (0.77 mL) via syringe. Stir at room temperature (RT) for 5–10 minutes until the acid dissolves or forms a fine suspension.

• Add DPPA (1.19 mL) dropwise over 5 minutes at RT.

  • Observation: The solution may turn slightly yellow.

• Stir at RT for 30 minutes. This allows the formation of the acyl azide intermediate.[4]

2. Rearrangement (Isocyanate Formation)

• Heat the reaction mixture to 80–90 °C (oil bath temperature).

• Maintain temperature for 1–2 hours.

  • Checkpoint: Monitor gas evolution (

    ).[1] The reaction is typically complete when gas evolution ceases.

  • Validation: An aliquot can be checked by IR; the acyl azide peak (~2140 cm⁻¹) should disappear, and a strong isocyanate peak (~2260 cm⁻¹) should appear.

3. Trapping (Carbamate Formation)

• Note: If the goal is the isolated isocyanate, stop here and remove solvent under vacuum (carefully). For the stable carbamate, proceed:

• Add anhydrous Methanol (2–3 mL) carefully through the condenser (exothermic potential).

• Reflux the mixture (approx. 75–80 °C internal temp) for an additional 2–4 hours.

• Cool the mixture to room temperature.

4. Workup & Purification

• Dilute the reaction mixture with Ethyl Acetate (30 mL).

• Wash successively with:

  • 5% HCl (2 x 15 mL) – Removes excess TEA and phosphorous byproducts.

  • Sat.

    (15 mL) – Neutralizes residual acid.

  • Brine (15 mL).

• Dry the organic layer over

  , filter, and concentrate under reduced pressure.

• Purification: The crude residue is typically purified via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Expected Yield: 75–85%.

Part 5: Experimental Workflow Visualization

Caption: Operational workflow for the conversion of m-methylcinnamic acid to carbamate.

Part 6: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete rearrangement or hydrolysis.	Ensure strictly anhydrous toluene is used. Moisture converts isocyanate to urea (solid precipitate).
No Reaction	Old DPPA or insufficient activation time.	Verify DPPA quality (should be clear liquid). Increase initial RT stir time to 1 hour before heating.
Product is Oil/Impure	Phosphorous byproducts remaining.	The 5% HCl wash is critical. If persistent, use a plug of silica gel immediately after concentration.
Stereochemistry Loss	Isomerization during workup.	Avoid prolonged exposure to strong acids or light. The Curtius step itself is stereoretentive ( ).

Part 7: References

• Shioiri, T., Ninomiya, K., & Yamada, S. (1972). Diphenylphosphoryl azide.[7][8] New convenient reagent for a modified Curtius reaction and for peptide synthesis.[8] Journal of the American Chemical Society, 94(17), 6203–6205. Link

• Wolff, O., & Waldvogel, S. R. (2014). Large-Scale Synthesis of Diphenylphosphoryl Azide (DPPA). Organic Syntheses, 91, 289–295. Link

• Lebel, H., & Leogane, O. (2005). Boc-protected amines via a mild and efficient one-pot Curtius rearrangement. Organic Letters, 7(19), 4107–4110. Link

• Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition, 44(33), 5188–5240. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. allen.in [allen.in]
• 5. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. almacgroup.com [almacgroup.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: High-Efficiency Synthesis of meta-Tolyl Vinyl Carbamates via Curtius Rearrangement

Executive Summary

This application note details a robust, scalable protocol for the synthesis of meta-tolyl vinyl carbamates (

) starting from acryloyl chloride. The methodology utilizes a Curtius rearrangement of the intermediate acryloyl azide to generate vinyl isocyanate in situ, which is subsequently trapped by m-cresol.

Vinyl carbamates are critical pharmacophores and polymer monomers. However, their synthesis is often complicated by the instability of the acryloyl azide intermediate (explosive potential) and the tendency of the vinyl group to polymerize. This guide employs a co-distillation technique that separates the unstable azide formation from the high-temperature rearrangement step, ensuring both safety and high purity.

Mechanistic Insight & Reaction Pathway[1]

The synthesis proceeds through a modified Curtius rearrangement. Unlike standard protocols that might isolate the acyl azide, this method utilizes a biphasic system to generate the azide, followed by a thermal decomposition in toluene.

Reaction Scheme

• Azidation: Acryloyl chloride reacts with sodium azide to form acryloyl azide.

• Rearrangement: Thermal decomposition releases

  , generating the vinyl isocyanate intermediate.

• Nucleophilic Addition: The isocyanate reacts with m-cresol (3-methylphenol) to form the target carbamate.

Figure 1: Mechanistic pathway of the Curtius rearrangement from acryloyl chloride to vinyl carbamate.[1]

Critical Safety Protocol (Read Before Proceeding)

DANGER: EXPLOSION HAZARD Acryloyl azide is a high-energy compound. Low molecular weight acyl azides can detonate if isolated, heated rapidly, or subjected to shock.

• Do NOT Isolate: Never isolate neat acryloyl azide.[2] Always keep it in solution (e.g., Toluene).

• Temperature Control: The formation of the azide must occur at

  . The rearrangement requires heat ( ), but this must be done by slowly adding the cold azide solution to a hot solvent (dilution effect) to prevent accumulation of the explosive intermediate.

• Inhibitors: Vinyl isocyanate and the product are prone to radical polymerization. Radical inhibitors (Phenothiazine or Hydroquinone) are mandatory throughout the hot steps.

• Ventilation: Isocyanates are severe respiratory sensitizers. All operations must occur in a functioning fume hood.

Materials & Reagents

Reagent	MW ( g/mol )	Equivalents	Role
Acryloyl Chloride	90.51	1.0	Starting Material
Sodium Azide ( )	65.01	1.1	Azidation Agent
Adogen 464	N/A	0.1 wt%	Phase Transfer Catalyst
Toluene	92.14	Solvent	Carrier Solvent
m-Cresol	108.14	0.8 - 0.9	Nucleophile
Phenothiazine	199.27	0.5 wt%	Radical Inhibitor
Triethylamine ( )	101.19	0.1	Base Catalyst

Note: m-Cresol is used in slight deficit (0.8-0.9 eq) relative to the theoretical isocyanate yield to ensure full consumption of the difficult-to-remove phenol, as the vinyl carbamate is easier to purify from excess isocyanate (which hydrolyzes/polymerizes).

Experimental Protocol

Phase 1: Synthesis of Acryloyl Azide (Cold Step)

• Setup: Equip a 1L jacketed reactor or 3-neck flask with a mechanical stirrer, thermometer, and dropping funnel.

• Charge: Add Sodium Azide (1.1 eq), Water (2.0 vol), Toluene (2.0 vol), and Adogen 464 (cat).

• Cool: Chill the biphasic mixture to 0–5°C .

• Addition: Add Acryloyl Chloride (1.0 eq) dropwise over 90 minutes.

  • Control: Maintain internal temperature

    . Exotherm is significant.

• Post-Stir: Stir at 0–5°C for 45 minutes to ensure conversion.

• Separation: Stop stirring. Allow phases to separate cold.

  • Action: Decant the organic layer (containing Acryloyl Azide) into a pre-chilled vessel.

  • Safety: Keep this solution at 0°C. Do not store for long periods.

Phase 2: Rearrangement & Trapping (Hot Step)

• Receiver Setup: In a separate flask (Receiver), charge m-Cresol (0.8 eq), Triethylamine (0.1 eq), and Phenothiazine (inhibitor).

• Distillation Setup: Set up a distillation apparatus. The "Pot" contains Toluene (2 vol) and Phenothiazine. The "Receiver" (from step 1) is placed at the collection end.

• Rearrangement: Heat the Toluene in the Pot to 105–110°C .

• Addition: Slowly pump/drop the cold Acryloyl Azide solution (from Phase 1) into the hot Toluene Pot.

  • Rate: Addition should take ~2–4 hours.

  • Mechanism:[3][1][4][5][6][7][8][9] As the azide hits the hot toluene, it rearranges to Vinyl Isocyanate and

    . The Vinyl Isocyanate co-distills with Toluene vapor.[10][11]

• Trapping: The co-distilled Vinyl Isocyanate condenses into the Receiver containing the m-Cresol.

  • Observation: Nitrogen gas evolution will be observed in the Pot.

• Completion: After addition, continue distillation for 30 mins to drive over remaining isocyanate.

• Reaction: Stir the Receiver mixture at room temperature for 2–4 hours to complete the carbamate formation.

Phase 3: Workup & Purification[2]

• Concentration: Evaporate the toluene from the Receiver mixture under reduced pressure (keep bath

  to prevent polymerization).

• Wash: Dissolve residue in Ethyl Acetate. Wash with 0.5M NaOH (to remove traces of unreacted m-cresol) and Brine.

• Drying: Dry over

  , filter, and concentrate.

• Recrystallization: The crude solid can usually be recrystallized from Heptane/EtOAc or Hexanes.

Process Workflow Diagram

Figure 2: Operational workflow separating the cold generation of azide from the hot rearrangement step.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Polymerization of isocyanate	Ensure Phenothiazine is present in both the Pot and the Receiver.
Incomplete Reaction	Low nucleophilicity of phenol	Phenols are slower than alcohols.[12] Increase catalyst ( ) or switch to DBTL (Dibutyltin dilaurate) if permissible.
Solid Precipitate in Pot	Sodium salts carryover	Improve phase separation in Phase 1. Ensure no aqueous layer enters the pump.
Product Color	Oxidation of phenol	Perform reaction under Nitrogen atmosphere.

Expert Tip: The reaction of isocyanates with phenols is reversible at high temperatures. Do not heat the Receiver flask. Keep the Receiver cool (0-20°C) during the distillation collection, then warm to RT.

Characterization

Confirm the structure using 1H NMR (CDCl3) . Key diagnostic signals:

• Vinyl System: Distinct multiplet pattern for the vinyl group (

  ) typically in the range of 4.0 – 7.5 ppm (complex splitting).
  • (trans to N): ~4.5 ppm (dd)
  • (cis to N): ~4.8 ppm (dd)
  • (adjacent to N): ~7.0 ppm (m)

• Aromatic: m-Tolyl protons (

  6.8 – 7.3 ppm).

• Methyl: Singlet at

  2.3 ppm ( ).

• NH: Broad singlet around

  7.5 – 8.5 ppm (exchangeable).

References

• Govindan, C. K. (2002). An Improved Process for the Preparation of Benzyl N-vinyl Carbamate. Organic Process Research & Development. Link (Primary protocol adaptation source).

• Organic Syntheses. (1988). Vinyl Isocyanate.[10][11][13] Coll. Vol. 6, p.910; Vol. 59, p.1. Link (Standard reference for Vinyl Isocyanate generation).

• BenchChem. (2025).[2][10] A Comparative Guide to the Synthesis of Vinyl Isocyanate. Link (Safety and reproducibility data).

• Pfizer Process R&D. (1998). A Calorimetric Investigation To Safely Scale-Up a Curtius Rearrangement of Acryloyl Azide. Organic Process Research & Development. Link (Safety calorimetry data).

Sources

• 1. US20020151740A1 - Synthesis of vinyl carbonates for use in producing vinyl carbamates - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. allen.in [allen.in]
• 4. Isocyanate-based multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vaia.com [vaia.com]
• 6. Curtius Rearrangement [organic-chemistry.org]
• 7. chem4all.nethouse.ru [chem4all.nethouse.ru]
• 8. beilstein-archives.org [beilstein-archives.org]
• 9. orgsyn.org [orgsyn.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. sciforum.net [sciforum.net]
• 13. How to synthesize Benzyl vinylcarbamate?_Chemicalbook [chemicalbook.com]

Application Note: Continuous Flow Generation and Curtius Rearrangement of (E)-3-(m-Tolyl)acryloyl Azide

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The synthesis of amines, carbamates, and ureas via the Curtius rearrangement is a cornerstone of medicinal chemistry. However, the intermediate acyl azides—particularly α,β-unsaturated derivatives like acryloyl azides—are notoriously unstable. Calorimetric investigations have demonstrated that the thermal decomposition of acryloyl azides is highly exothermic and dose-rate controlled, making batch scale-up exceptionally hazardous due to the risk of explosive decomposition and runaway polymerization[1].

To mitigate these risks, continuous flow chemistry offers an elegant, inherently safe solution. By generating the high-energy (E)-3-(m-tolyl)acryloyl azide in situ and immediately telescoping it into the thermal rearrangement step, the accumulation of the explosive intermediate is prevented[2]. Furthermore, the high surface-area-to-volume ratio of micro- or meso-fluidic flow reactors ensures rapid heat transfer, strictly controlling the exothermic profile of the rearrangement[3].

This application note details a self-validating continuous flow protocol for the direct conversion of (E)-3-(m-tolyl)acrylic acid to its corresponding isocyanate utilizing diphenylphosphoryl azide (DPPA)[4].

System Design & Causality

As a Senior Application Scientist, I have designed this protocol not merely as a sequence of steps, but as a logically grounded, self-validating system. Every parameter serves a specific mechanistic purpose:

• Reagent Selection (DPPA & Et₃N): DPPA allows for the direct, homogeneous activation of the carboxylic acid, bypassing the need for corrosive chlorinating agents (e.g., SOCl₂). Triethylamine (Et₃N) is strictly required to deprotonate the acid, rendering it a potent nucleophile to attack the phosphorus center of DPPA, and subsequently neutralizes the diphenyl phosphate byproduct[4].

• Solvent Selection (Anhydrous Toluene): Toluene is selected for its high boiling point (110 °C) and inertness toward the highly reactive isocyanate product. It ensures the system remains in a single homogeneous liquid phase throughout both the azidation and the high-temperature rearrangement steps.

• Hydrodynamic Control (7 bar BPR): The Curtius rearrangement evolves one stoichiometric equivalent of nitrogen gas (N₂). Uncontrolled gas expansion at 110 °C causes "slug flow," which drastically reduces the residence time and leads to incomplete conversion. A 7 bar Back-Pressure Regulator (BPR) compresses the N₂ into the liquid phase or tightly controlled micro-bubbles, maintaining predictable fluid dynamics and strict residence time adherence.

• Self-Validating Analytics (Inline FTIR): To ensure operator safety, the system must self-validate that no unreacted azide exits the reactor. Inline FTIR spectrometers are positioned after Reactor 1 and Reactor 2. The orthogonal stretching frequencies of the acyl azide (~2140 cm⁻¹) and the isocyanate (~2260 cm⁻¹) provide real-time mass balance tracking. If the 2140 cm⁻¹ peak persists past Reactor 2, the system automatically flags incomplete rearrangement, preventing the collection of explosive material.

Process Workflow Visualization

Continuous flow setup for the generation and rearrangement of (E)-3-(m-tolyl)acryloyl azide.

Quantitative Optimization Data

The following table summarizes the kinetic optimization for the two-step sequence. Optimal conditions (Entry 3) ensure complete consumption of the hazardous azide intermediate prior to exiting the heated zone.

Table 1: Process Optimization for (E)-3-(m-Tolyl)acryloyl Azide Generation and Rearrangement

Entry	R1 Temp (°C)	R2 Temp (°C)	Res. Time (R1 / R2 min)	Azide Conv. (%)	Isocyanate Yield (%)
1	40	80	10 / 10	85.2	60.4
2	60	90	10 / 10	>99.0	82.1
3	60	110	10 / 15	>99.0	96.5
4	60	110	5 / 10	92.0	88.3

Note: Azide conversion is calculated via the integration of the 2140 cm⁻¹ FTIR band relative to the steady-state maximum post-Reactor 1.

Detailed Experimental Protocol

System Priming and Preparation

• Drying the System: Flush the entire flow system (pumps, PFA tubing, T-mixer, and BPR) with anhydrous toluene at 2.0 mL/min for 15 minutes. Causality: Isocyanates are highly sensitive to moisture, rapidly hydrolyzing to form symmetric ureas. Strict anhydrous conditions are mandatory.

• Pre-heating: Set Reactor 1 (Azidation coil, 10 mL volume) to 60 °C and Reactor 2 (Curtius coil, 15 mL volume) to 110 °C. Allow 10 minutes for thermal equilibration.

• Pressurization: Attach the 7 bar (100 psi) BPR to the system outlet. Verify that the system holds pressure without leaks.

Reagent Preparation

• Stream A (Substrate/Base): Dissolve 8.11 g (50.0 mmol) of (E)-3-(m-tolyl)acrylic acid and 8.36 mL (60.0 mmol, 1.2 eq) of anhydrous triethylamine in anhydrous toluene to a final volumetric flask volume of 100 mL (0.5 M substrate concentration).

• Stream B (Activator): Dissolve 12.9 mL (60.0 mmol, 1.2 eq) of DPPA in anhydrous toluene to a final volumetric flask volume of 100 mL (0.6 M DPPA concentration).

Flow Execution

• Flow Rates: Engage dual syringe pumps or HPLC pumps. Set Pump A to 0.50 mL/min and Pump B to 0.50 mL/min.

  • Total flow rate = 1.0 mL/min.

  • Reactor 1 Residence Time = 10 mL / 1.0 mL/min = 10 minutes.

  • Reactor 2 Residence Time = 15 mL / 1.0 mL/min = 15 minutes.

• Steady-State Monitoring: Monitor the inline FTIR. A steady state is typically achieved after 2.5 system volumes (approx. 65 minutes). Validate that the 2140 cm⁻¹ peak is maximized at IR1 and completely absent at IR2.

• Product Trapping: Direct the output stream from the BPR into a stirred collection flask containing 50 mL of anhydrous methanol and 0.1 eq of DMAP (ambient temperature). The highly reactive (E)-2-(m-tolyl)vinyl isocyanate will be immediately trapped to form the stable methyl (E)-(2-(m-tolyl)vinyl)carbamate.

Quenching and Shutdown

• Once the reagent streams are depleted, switch both pumps back to anhydrous toluene to push the remaining active material through the heated reactors.

• Maintain reactor temperatures for at least 30 minutes during the flush to ensure all residual acyl azide is thermally decomposed.

• Cool the reactors to ambient temperature and depressurize the BPR safely in a fume hood.

References[2] Acyl azide generation and amide bond formation in continuous-flow for the synthesis of peptides. Reaction Chemistry & Engineering (RSC Publishing). URL: https://doi.org/10.1039/D0RE00034E[3] Curtius Reactions | Professor Steven V. Ley Research Group. Organic & Biomolecular Chemistry. URL: https://doi.org/10.1039/B801355F[4] Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme-Mediated Impurity Tagging. ACS Publications. URL: https://doi.org/10.1021/acssuschemeng.1c01736[1] A Calorimetric Investigation To Safely Scale-Up a Curtius Rearrangement of Acryloyl Azide. Organic Process Research & Development - ACS Publications. URL: https://pubs.acs.org/doi/10.1021/op980025a

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Acyl azide generation and amide bond formation in continuous-flow for the synthesis of peptides - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. Curtius Reactions | Professor Steven V. Ley Research Group [ley.group.ch.cam.ac.uk]
• 4. researchrepository.ucd.ie [researchrepository.ucd.ie]

Application Note: Nucleophilic Trapping of (E)-3-(m-Tolyl)acryloyl Azide Intermediates

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Mechanistic causality, self-validating protocols, and quantitative tracking of the Curtius rearrangement and subsequent nucleophilic trapping.

Introduction and Chemical Significance

The generation and subsequent nucleophilic trapping of isocyanates via the Curtius rearrangement is a cornerstone transformation in medicinal chemistry. Specifically, the intermediate (E)-3-(m-tolyl)acryloyl azide (also referred to as m-methylcinnamoyl azide) serves as a highly versatile precursor for synthesizing styryl ureas, carbamates, and primary amines [1].

These functional groups are ubiquitous pharmacophores in modern drug development, frequently embedded within kinase inhibitors, antiviral agents, and neuroprotective scaffolds [2]. By carefully controlling the thermal extrusion of nitrogen gas and the subsequent trapping of the highly electrophilic (E)-2-(m-tolyl)vinyl isocyanate, chemists can rapidly diversify molecular libraries while strictly retaining the (E)-alkene stereochemistry.

Mechanistic Causality and Stereoretention

To execute this protocol successfully, one must understand the causality behind the reaction conditions:

• Concerted Migration: The thermal Curtius rearrangement of the acryloyl azide proceeds via a tightly concerted mechanism. As heat is applied, the migration of the m-methylstyryl group to the electron-deficient nitrogen occurs simultaneously with the loss of N₂ gas. This concerted nature avoids the formation of a discrete, highly reactive singlet nitrene, thereby preventing unwanted side reactions (such as C-H insertion) and strictly preserving the (E)-stereochemistry of the double bond [1].

• Solvent Selection: Anhydrous toluene is the optimal solvent. Its boiling point (~110 °C) perfectly accommodates the activation energy required for rearrangement (typically 80–100 °C) while remaining entirely inert to the highly electrophilic isocyanate intermediate.

• Nucleophilic Trapping: The resulting sp-hybridized carbon of the isocyanate is highly electrophilic. Hard nucleophiles (like aliphatic alcohols) often require extended heating or a catalyst (e.g., dibutyltin dilaurate) to form carbamates, whereas softer, highly nucleophilic primary aliphatic or aromatic amines rapidly attack the isocyanate at room temperature to form ureas [3].

Reaction Pathway Visualization

Reaction pathway: Curtius rearrangement of acyl azide and subsequent nucleophilic trapping.

Quantitative Data and Analytical Tracking

A self-validating protocol relies on real-time analytical tracking. Fourier-Transform Infrared Spectroscopy (FTIR) is the gold standard for monitoring this sequence, as the functional groups exhibit distinct, non-overlapping stretching frequencies [1].

Table 1: Analytical Checkpoints for Reaction Monitoring

Reaction Stage	Target Intermediate / Product	Key FTIR Stretching Frequency (cm⁻¹)	Expected Yield	TLC Indicator (UV 254 nm)
Starting Material	(E)-3-(m-Tolyl)acrylic acid	~1680–1710 (C=O, broad OH)	N/A	Highly polar, streaks
Intermediate 1	(E)-3-(m-Tolyl)acryloyl azide	~2130–2150 (Strong, -N₃)	85–95%	Less polar than acid
Intermediate 2	(E)-2-(m-Tolyl)vinyl isocyanate	~2250–2270 (Strong, -N=C=O)	Quantitative	Highly reactive (do not isolate)
Final Product (A)	Styryl Urea Derivative	~1640–1660 (Amide I), ~3300 (N-H)	75–90%	Moderate polarity
Final Product (B)	Styryl Carbamate Derivative	~1690–1710 (Carbamate C=O)	70–85%	Non-polar to moderate

Experimental Protocols

The following methodologies are designed as a self-validating continuous workflow. Do not isolate the isocyanate intermediate due to its moisture sensitivity; it must be trapped in situ.

Protocol A: Synthesis of (E)-3-(m-Tolyl)acryloyl Azide

Causality note: Diphenylphosphoryl azide (DPPA) is utilized here instead of the traditional thionyl chloride/sodium azide method to prevent the formation of harsh HCl byproducts, which can degrade sensitive functional groups on complex drug scaffolds [3].

• Setup: In a flame-dried round-bottom flask under an argon atmosphere, dissolve (E)-3-(m-tolyl)acrylic acid (1.0 equiv, e.g., 5.0 mmol) in anhydrous toluene (25 mL).

• Activation: Add triethylamine (Et₃N, 1.2 equiv) and cool the mixture to 0 °C using an ice bath.

• Azidation: Dropwise, add diphenylphosphoryl azide (DPPA, 1.1 equiv).

• Validation: Stir the reaction at room temperature for 2 hours. Monitor via TLC (Hexanes/EtOAc 8:2) and FTIR. The reaction is complete when the broad carboxylic acid O-H stretch disappears and a sharp azide peak emerges at ~2140 cm⁻¹.

• Workup: Quench with cold water, extract with ethyl acetate, wash with saturated NaHCO₃ and brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure at a temperature not exceeding 30 °C to prevent premature rearrangement.

Protocol B: Thermal Curtius Rearrangement & Nucleophilic Trapping

Causality note: The strict exclusion of water during the rearrangement phase is critical. Trace moisture will act as a nucleophile, trapping the isocyanate to form an unstable carbamic acid that rapidly decarboxylates into a primary amine, ruining the stoichiometry for the intended urea/carbamate synthesis.

• Rearrangement: Dissolve the crude (E)-3-(m-tolyl)acryloyl azide in anhydrous toluene (0.2 M concentration).

• Heating: Attach a reflux condenser and heat the solution to 85–90 °C.

• Validation (Critical Step): Observe the steady evolution of nitrogen gas. After 1.5 hours, take a 0.1 mL aliquot, evaporate the solvent, and analyze via FTIR. The azide peak (~2140 cm⁻¹) must be completely replaced by the isocyanate peak (~2260 cm⁻¹).

• Cooling: Once the rearrangement is confirmed complete, cool the reaction mixture to room temperature (for amine trapping) or maintain at 60 °C (for alcohol trapping).

• Trapping (Urea Synthesis):

  • Slowly add the desired primary or secondary amine (1.05 equiv).

  • Stir at room temperature for 1–2 hours.

  • Observation: A precipitate often forms as the urea product is typically less soluble in toluene than the isocyanate.

• Isolation: Filter the precipitate and wash with cold hexanes. If no precipitate forms, concentrate the solvent under reduced pressure and purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to yield the pure (E)-1-alkyl-3-(2-(m-tolyl)vinyl)urea.

References

• Application Notes and Protocols for the Curtius Rearrangement of p-Methyl-cinnamoyl Azide Benchchem
• The Curtius rearrangement ResearchG
• Synthesis of Cinnamic Acid-Derived Phenethyl Carbamates and Their Radical Scavenging Ability toward DPPH Free Radicals Korea Science

Catalytic Synthesis of Nitrogen Heterocycles Using Cinnamoyl Azides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of nitrogen heterocycles is a cornerstone of medicinal chemistry and materials science. This guide provides an in-depth exploration of the catalytic synthesis of these vital structures using cinnamoyl azides as versatile precursors. We will delve into the mechanistic intricacies of transition metal-catalyzed reactions, with a focus on rhodium and iron-based systems, offering a blend of theoretical understanding and practical, field-proven protocols. This document is designed to equip researchers with the knowledge to safely and effectively utilize cinnamoyl azides in the development of novel nitrogen heterocycles.

Introduction: The Significance of Nitrogen Heterocycles and the Role of Cinnamoyl Azides

Nitrogen-containing heterocycles are fundamental scaffolds in a vast array of natural products, pharmaceuticals, and functional materials.[1][2] Their prevalence in biologically active compounds makes the development of efficient and selective methods for their synthesis a critical endeavor in drug discovery.[3] Cinnamoyl azides, derived from readily available cinnamic acids, have emerged as powerful building blocks for the construction of these complex molecular architectures. The cinnamoyl moiety provides a rigid and electronically tunable framework, while the azide group serves as a reactive handle for the introduction of nitrogen into a target molecule. The biological potential of cinnamoyl derivatives has been explored in various studies, making them attractive starting materials for drug discovery programs.[3][4][5][6]

The use of organic azides, such as cinnamoyl azides, in the synthesis of nitrogen heterocycles is advantageous as it often proceeds with the benign evolution of dinitrogen gas as the only byproduct, contributing to the atom economy of the reaction.[7][8] Catalytic approaches, particularly those employing transition metals, offer a mild and efficient means to control the reactivity of the azide functionality and direct the formation of specific heterocyclic rings.[8][9][10]

Safety First: Essential Precautions for Handling Cinnamoyl Azides

Organic azides are energetic compounds and must be handled with extreme care due to their potential for explosive decomposition when subjected to heat, light, friction, or pressure.[11][12] Before undertaking any experimental work with cinnamoyl azides, a thorough review of safety protocols is mandatory.

Core Safety Directives:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[13][14] For reactions with a higher risk of explosion, a face shield and blast shield are necessary.[13][14]

• Engineering Controls: All manipulations of cinnamoyl azides, especially in solid form or as concentrated solutions, must be conducted in a certified chemical fume hood.[14]

• Scale Limitations: Use the smallest amount of azide possible for your experiment.[13][15] The stability of an organic azide is related to its carbon-to-nitrogen ratio; a higher ratio generally indicates greater stability.[11]

• Avoid Incompatibilities:

  • Metals: Do not use metal spatulas or stir bars, as they can form shock-sensitive metal azides.[11][13] Use plastic or ceramic utensils.

  • Acids: Avoid contact with strong acids, which can generate highly toxic and explosive hydrazoic acid.[11][12]

  • Halogenated Solvents: Never use halogenated solvents like dichloromethane or chloroform, as they can form extremely unstable di- and tri-azidomethane.[11][12]

• Purification and Storage:

  • Avoid distillation or sublimation for purification; opt for extraction and precipitation.[12]

  • Store cinnamoyl azides in the dark, at low temperatures (preferably below room temperature), and in solution if possible.[11][12][14]

• Waste Disposal:

  • Collect all azide-containing waste in a dedicated, clearly labeled container.[13][14][15]

  • Never dispose of azides down the drain.[13][14] Quench excess azide with a suitable reagent before disposal, following established procedures.

Catalytic Systems for Nitrogen Heterocycle Synthesis

Transition metal catalysts play a pivotal role in the transformation of cinnamoyl azides into valuable nitrogen heterocycles. These catalysts facilitate the controlled decomposition of the azide to a highly reactive metal-nitrenoid intermediate, which then undergoes various cyclization reactions.

Rhodium-Catalyzed Transformations

Rhodium complexes are powerful catalysts for a variety of transformations involving organic azides, including C-H amination and the synthesis of quinolines.[7][16][17][18][19][20]

Mechanism of Rhodium-Catalyzed C-H Amination:

The generally accepted mechanism for rhodium-catalyzed C-H amination involves the formation of a rhodium-nitrenoid species.[7][16][21] The catalytic cycle can be visualized as follows:

Caption: Iron-catalyzed C-H amination cycle.

Similar to the rhodium-catalyzed process, the iron catalyst activates the cinnamoyl azide, leading to the release of nitrogen gas and the formation of an iron-nitrene species. This intermediate then undergoes intramolecular cyclization to yield the desired nitrogen heterocycle.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization based on the specific substrate and desired product.

General Procedure for the Synthesis of Cinnamoyl Azides

This two-step procedure is a common method for preparing cinnamoyl azides from the corresponding cinnamic acids. [4] Step 1: Synthesis of Cinnamoyl Chloride

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the desired substituted cinnamic acid (1.0 eq).

• Add an excess of thionyl chloride (e.g., 5-10 eq).

• Heat the mixture to reflux for 1-2 hours, or until the reaction is complete (monitored by TLC or disappearance of the solid starting material).

• Allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride under reduced pressure. The resulting crude cinnamoyl chloride is often used in the next step without further purification.

Step 2: Synthesis of Cinnamoyl Azide

• Dissolve the crude cinnamoyl chloride in a suitable solvent such as acetone in a round-bottom flask.

• Cool the solution in an ice bath.

• In a separate beaker, dissolve sodium azide (1.1-1.5 eq) in a minimal amount of water.

• Add the sodium azide solution dropwise to the stirred cinnamoyl chloride solution in the ice bath.

• After the addition is complete, continue stirring the reaction mixture for an additional 30-60 minutes.

• The cinnamoyl azide product often precipitates from the reaction mixture. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Rhodium-Catalyzed Synthesis of Quinolines

This protocol is adapted from general procedures for rhodium-catalyzed quinoline synthesis and can be applied to cinnamoyl azide derivatives. [18][19][22][23] Materials:

• Substituted cinnamoyl azide

• Rhodium(II) acetate dimer [Rh2(OAc)4] or a similar rhodium catalyst

• Anhydrous, degassed solvent (e.g., toluene, 1,2-dichloroethane)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the substituted cinnamoyl azide (1.0 eq) and the rhodium(II) catalyst (1-5 mol%).

• Add the anhydrous, degassed solvent via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) and monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Iron-Catalyzed Synthesis of Pyrroles

This protocol is based on general methods for iron-catalyzed pyrrole synthesis from vinyl azides and can be adapted for cinnamoyl azide substrates. [24][25][26][27] Materials:

• Substituted cinnamoyl azide

• Iron(II) chloride (FeCl2) or another suitable iron catalyst

• Anhydrous, degassed solvent (e.g., acetonitrile, THF)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the iron catalyst (5-10 mol%).

• Add the anhydrous, degassed solvent.

• Add the substituted cinnamoyl azide (1.0 eq) to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, quench the reaction with a suitable reagent if necessary.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Reaction Parameters

The following table summarizes typical reaction conditions for the catalytic synthesis of nitrogen heterocycles from azides. These are starting points and may require optimization for specific cinnamoyl azide substrates.

Catalyst System	Heterocycle	Typical Catalyst Loading (mol%)	Solvent	Temperature (°C)	Yield (%)
Rhodium(II) acetate	Quinolines	1-5	Toluene, DCE	80-110	60-95
Iron(II) chloride	Pyrroles	5-10	Acetonitrile, THF	25-60	50-85
Iron-dipyrrinato	Saturated N-heterocycles	1-5	Benzene, Toluene	25-80	70-90
Rhodium(II) espanoate	Pyrrolidines	1-2	Dichloromethane	25	75-95

Conclusion

The catalytic synthesis of nitrogen heterocycles from cinnamoyl azides represents a powerful and versatile strategy in synthetic organic chemistry. Both rhodium and iron-based catalytic systems offer efficient pathways to a variety of important heterocyclic scaffolds. By understanding the underlying reaction mechanisms and adhering to strict safety protocols, researchers can effectively leverage these methodologies for the discovery and development of novel molecules with potential applications in medicine and materials science. The protocols and data presented herein provide a solid foundation for further exploration and innovation in this exciting field.

References

• Safe Handling of Azides - University of Pittsburgh. (2013, February 1). University of Pittsburgh Safety Manual.
• School of Chemistry SOP For Handling Azides And Other Potentially Explosive Materials. (2018, April 1).
• Park, S. H., Kwak, J., Shin, K., Ryu, J., Park, Y., & Chang, S. (2014). Mechanistic studies of the rhodium-catalyzed direct C-H amination reaction using azides as the nitrogen source. Journal of the American Chemical Society, 136(6), 2492–2502.
• Azides - Safe Work Procedure. (2022, May 18).
• Azides. Columbia University Environmental Health & Safety.
• Technical Support Center: Safe Handling of Azides. Benchchem.
• Zhu, Z., Tang, X., Li, J., Li, X., Wu, W., Deng, G., & Jiang, H. (2017). Iron-Catalyzed [3 + 2] Annulation of Oxime Acetates with Vinyl Azides: Synthesis of 2,4-Substituted 2H-Imidazoles. Organic Letters, 19(6), 1370–1373.
• A mechanistic analysis of the Rh-catalyzed intramolecular C–H amination reaction. (2009, April 18). Semantic Scholar.
• Nguyen, Q. N., Sun, K., & Driver, T. G. (2012). Rh2(II)-Catalyzed Intramolecular Aliphatic C–H Bond Amination Reactions Using Aryl Azides as the N-Atom Source. Journal of the American Chemical Society, 134(36), 14854–14857.
• A theoretical study of dirhodium-catalyzed intramolecular aliphatic C–H bond amin
• Betley, T. A., Wu, Q., & Van Voorhis, T. (2013).
• A Comparative Analysis of Substituted Cinnamoyl Azides and Their Analogs: Synthesis, Bioactivity, and Mechanisms. Benchchem.
• Park, S. H., Kwak, J., Shin, K., Ryu, J., Park, Y., & Chang, S. (2014). Mechanistic studies of the rhodium-catalyzed direct C-H amination reaction using azides as the nitrogen source. PubMed, 136(6), 2492–2502.
• Iron-catalyzed synthesis of N-heterocycles via intermolecular and intramolecular cyclization reactions: A review. (2022, April 22). Arabian Journal of Chemistry.
• Castillo, I. R., Balaraman, E., Li, Y., & Sarkar, B. (2017). Catalytic Synthesis of N-Heterocycles via Direct C(sp3)–H Amination Using an Air-Stable Iron(III) Species with a Redox-Active Ligand. Journal of the American Chemical Society, 139(12), 4298–4301.
• Yadav, D. K. T., & Bhanage, B. M. (2015). Rhodium-catalyzed synthesis of quinolines and imines under mild conditions. RSC Advances, 5(64), 51570–51575.
• Iron-catalysed intramolecular C(sp3)–H amination of alkyl azides. (2020).
• Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. (2023, December 5). MDPI.
• Zhou, X., Qi, Z., Yu, S., Kong, L., Li, Y., Tian, W.-F., & Li, X. (2018). Synthesis of 2-Substituted Quinolines via Rhodium(III)-Catalyzed C–H Activation of Imidamides and Coupling with Cyclopropanols. Scilit.
• Douglas, C. J., & Thomson, R. J. (2016).
• Yadav, D. K. T., & Bhanage, B. M. (2015). Rhodium-catalyzed synthesis of quinolines and imines under mild conditions. FAO AGRIS.
• Pyrrole synthesis. Organic Chemistry Portal.
• Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. (2023, December 2).
• Wang, Y., Chen, S., & Li, X. (2016). Access to Structurally Diverse Quinoline-Fused Heterocycles via Rhodium(III)-Catalyzed C–H Activation. Organic Letters, 18(12), 3022–3025.
• Cenini, S., Ragaini, F., Gallo, E., & Caselli, A. (2011). Synthesis of Heterocycles by Intramolecular Cyclization of Organic Azides. Current Organic Chemistry, 15(18), 3261–3287.
• Special Issue : Catalysts for the Synthesis of Heterocyclic Compounds. MDPI.
• Reactivities of vinyl azides and their recent applications in nitrogen heterocycle synthesis. Organic & Biomolecular Chemistry.
• Azides in the Synthesis of Various Heterocycles. (2022, June 9). PMC.
• Recent advances in metal-free catalysts for the synthesis of N-heterocyclic frameworks focusing on 5- and 6-membered rings: a review. (2025, March 31). RSC Publishing.
• Dong, H., Shen, M., Redford, J. E., Stokes, B. J., Pumphrey, A. L., & Driver, T. G. (2007). Transition Metal-Catalyzed Synthesis of Pyrroles from Dienyl Azides. Organic Letters, 9(25), 5191–5194.
• The structure of cinnamic acid and cinnamoyl azides, a unique localized π system: The electronic spectra and DFT-treatment. (2011, May 5).
• Metal-medi
• An Approach to Computer Aided Drug Design of some Bioactive Cinnamoyl Hydrazones, In Silico and Docking Studies as Possible COX-2 Selective Inhibitors. (2016, August 9). Semantic Scholar.
• Uncovering the Biological Applications of Cinnamic Acid Derivatives: A Patent Review. (2023, October 20). Bentham Science.
• Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. PMC.

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• 7. Rh2(II)-Catalyzed Intramolecular Aliphatic C–H Bond Amination Reactions Using Aryl Azides as the N-Atom Source - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Iron-catalysed intramolecular C(sp3)–H amination of alkyl azides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Complex N-heterocycle synthesis via iron-catalyzed, direct C-H bond amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
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• 18. Rhodium-catalyzed synthesis of quinolines and imines under mild conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. Diversely Substituted Quinolines via Rhodium-Catalyzed Alkyne Hydroacylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Rhodium-catalyzed synthesis of quinolines and imines under mild conditions [agris.fao.org]
• 21. Mechanistic studies of the rhodium-catalyzed direct C-H amination reaction using azides as the nitrogen source - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 26. Recent advances in metal-free catalysts for the synthesis of N-heterocyclic frameworks focusing on 5- and 6-membered rings: a review - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00962F [pubs.rsc.org]
• 27. Transition Metal-Catalyzed Synthesis of Pyrroles from Dienyl Azides [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Safe Handling of (E)-3-(m-tolyl)acryloyl azide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to ensure the safe, efficient, and reproducible handling of (E)-3-(m-tolyl)acryloyl azide .

This compound is a highly reactive acyl azide utilized primarily as an intermediate in the Curtius rearrangement to form vinyl isocyanates 1. While its molecular weight provides a baseline level of stability, the electron-deficient nature of the acyl azide group makes it prone to explosive decomposition 2. Furthermore, the acryloyl moiety introduces a severe risk of rapid exothermic polymerization if mishandled 1. This guide establishes self-validating protocols and explains the mechanistic causality behind every safety mandate.

Hazard Profile & Stability Causality

To safely handle (E)-3-(m-tolyl)acryloyl azide, you must understand the quantitative metrics that dictate its stability. Acyl azides are electron-deficient due to the carbonyl's withdrawing ability, which is the exact mechanistic reason they readily lose

gas upon thermal activation 2.

Table 1: Quantitative Stability Metrics

Metric	Value	Safety Threshold / Guideline	Conclusion
Molecular Formula		N/A	N/A
Carbon-to-Nitrogen (C/N) Ratio	3.33		Stable enough for short-term handling in solution 3.
Rule of Six	10 carbons / 1 azide	carbons per energetic group	Provides sufficient dilution of explosive potential 4.
Maximum Storage Concentration	M	Limit to M solutions	Do not store neat; keep in dilute solution 5.
Temperature Limit	°C	Store at -18 °C in the dark	Thermally sensitive; requires strict cold chain 4.

Table 2: Material Incompatibilities & Mechanistic Causality

Incompatible Material	Mechanistic Consequence	Preventative Action
Halogenated Solvents (e.g., DCM)	Azide anions displace halogens, generating highly explosive di- and tri-azidomethanes 3.	Use toluene, ethyl acetate, or ether for extractions 6.
Acids (pH < 7)	Protonation of azide forms hydrazoic acid ( ), which is highly toxic and volatile 4.	Maintain mildly basic conditions (pH ~8) during workup 7.
Heavy Metals (Cu, Pb, Brass)	Forms highly shock-sensitive and explosive metal azides 3.	Use plastic/ceramic spatulas and PTFE-lined equipment 5.
Ground Glass Joints	Friction can provide the activation energy for explosive decomposition 8.	Use rubber septa or specialized PTFE glassware 5.

Frequently Asked Questions (FAQs)

Q1: Can I purify (E)-3-(m-tolyl)acryloyl azide using silica gel chromatography or distillation? A1: Absolutely not. Standard purification techniques like distillation or chromatography on acidic silica gel can initiate explosive decomposition or rapid exothermic polymerization of the acryloyl moiety 91. It is a self-validating best practice to use the crude acyl azide as a dilute solution directly in the subsequent Curtius rearrangement 9.

Q2: Why must I strictly avoid dichloromethane (DCM) during the biphasic extraction of this compound? A2: Halogenated solvents like DCM react with nucleophilic azide ions to form explosively unstable diazidomethane 32. Always use non-halogenated solvents like toluene or ethyl acetate, which also safely facilitate the subsequent thermal rearrangement 6.

Q3: What should I do if the reaction mixture accidentally becomes acidic? A3: Evacuate the fume hood immediately. Acidic conditions protonate the azide to form hydrazoic acid (

), which is highly toxic (analogous to cyanide) and explosive 45. To prevent this, always maintain a mildly basic or neutral pH (pH 8-9) during aqueous workups [[7]]().

Troubleshooting Guide: Curtius Rearrangement Workflows

Q4: I am observing low yields of the final carbamate product. What is causing the incomplete Curtius rearrangement? A4: Low yields are typically caused by either (A) thermal degradation/polymerization of the acryloyl azide before rearrangement, or (B) incomplete trapping of the volatile isocyanate intermediate 1. Solution: Ensure the acyl azide is kept at

°C until the rearrangement is intentionally triggered. Perform the rearrangement in a continuous flow system or in situ with the nucleophile present to immediately trap the isocyanate, preventing side reactions [[10]](.

Q5: An unexpected solid precipitated during the azidation step. Should I filter it? A5: Stop immediately. If the solid is the neat acyl azide, it is highly shock-sensitive 9. Solution: Do not filter. Add a compatible non-halogenated co-solvent (e.g., toluene) to solubilize the intermediate. Never handle acyl azides in their neat, dry solid form 11.

Q6: Can I scale up the Curtius rearrangement of this compound in a batch reactor? A6: Scaling up acyl azide rearrangements in batch is highly discouraged due to the massive volume of

gas evolved and the accumulation of explosive intermediates [[12]](). Solution: Transition to a continuous-flow microreactor system. Flow chemistry ensures the hazardous acyl azide is generated and consumed in situ, minimizing the active volume of explosive material at any given time 13.

Validated Experimental Protocols

Protocol 1: Safe Biphasic Synthesis and Extraction

• Preparation: Dissolve

  (1.1 equiv) in distilled water. Self-Validation: Verify complete dissolution; undissolved can cause localized concentration spikes.

• Cooling: Cool the aqueous

  solution to 0 °C in an ice bath. Causality: Low temperatures prevent the premature thermal decomposition of the product.

• Biphasic Setup: Add a non-halogenated organic solvent (e.g., Toluene) to the reaction vessel. Causality: Toluene extracts the acyl azide as it forms, keeping it dilute and away from the aqueous phase, reducing the risk of side reactions.

• Reagent Addition: Slowly add (E)-3-(m-tolyl)acryloyl chloride (1.0 equiv) dropwise while maintaining vigorous stirring. Self-Validation: Monitor internal temperature to ensure it does not exceed 5 °C during addition.

• Phase Separation: Stop stirring and allow phases to separate. Extract the upper toluene layer containing the acyl azide. Causality: Do not concentrate or isolate the solid. The solution is ready for the next step.

Protocol 2: Thermal Curtius Rearrangement

• Setup: Equip the reaction flask with a reflux condenser and a blast shield.

• Heating: Slowly heat the toluene solution of (E)-3-(m-tolyl)acryloyl azide to 65-70 °C. Self-Validation: Observe steady evolution of

  gas bubbles. This confirms the concerted migration and extrusion of nitrogen.

• Nucleophilic Trapping: Once gas evolution ceases, add the desired nucleophile (e.g., benzyl alcohol) to trap the isocyanate intermediate. Causality: In-situ trapping prevents the highly reactive vinyl isocyanate from undergoing exothermic polymerization.

Protocol 3: Mandatory Quenching of Azide Waste

• Dilution: Dilute all aqueous waste streams to ensure

  concentration is < 5% [[14]]().

• Nitrite Addition: Add an excess of sodium nitrite (

  ) solution (e.g., 3.5 M) to the waste.

• Acidification (Fume Hood Only): Slowly add 20%

  dropwise until the solution reaches pH ~3. Causality: The acid generates nitrous acid ( ), which reacts with azide to safely release and gases.

• Neutralization: After gas evolution stops, neutralize the solution with NaOH to pH 6-9 before final disposal. Self-Validation: Test with starch-iodide paper to confirm the absence of excess azide/nitrite.

Visualizations

Caption: Biphasic synthesis and waste quenching workflow for (E)-3-(m-tolyl)acryloyl azide.

Caption: Mechanistic pathway of the Curtius rearrangement from acyl azide to carbamate/urea.

References

• University of Pittsburgh: Safe Handling of Azides. Source: pitt.edu. URL:[Link]

• NIH: Allylic azides: synthesis, reactivity, and the Winstein rearrangement. Source: nih.gov. URL:[Link]

• University of Victoria: Azides. Source: uvic.ca. URL: [Link]

• Beilstein Journals: Safe and highly efficient adaptation of potentially explosive azide chemistry. Source: beilstein-journals.org. URL:[Link]

• ACS Publications: Use of a Curtius Rearrangement as Part of the Multikilogram Manufacture. Source: acs.org. URL:[Link]

• Almac: Tandem Continuous Flow Curtius Rearrangement. Source: almacgroup.com. URL:[Link]

• Beilstein Archives: Safe adaptation of potentially explosive azide chemistry. Source: beilstein-archives.org. URL:[Link]

• RSC Publishing: Reaction Chemistry & Engineering. Source: rsc.org. URL:[Link]

• ACS Publications: An Improved Process for the Preparation of Benzyl-N-vinyl Carbamate. Source: acs.org. URL:[Link]

• Organic Syntheses Procedure. Source: orgsyn.org. URL:[Link]

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• 2. Allylic azides: synthesis, reactivity, and the Winstein rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. safety.pitt.edu [safety.pitt.edu]
• 5. uvic.ca [uvic.ca]
• 6. almacgroup.com [almacgroup.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 10. beilstein-archives.org [beilstein-archives.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. BJOC - Safe and highly efficient adaptation of potentially explosive azide chemistry involved in the synthesis of Tamiflu using continuous-flow technology [beilstein-journals.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]

preventing explosive decomposition of cinnamoyl azides

Subject: Preventing Explosive Decomposition of Cinnamoyl Azides

Status: Active Severity: Critical (Class 1 Explosive Hazard) Audience: Synthetic Chemists, Process Engineers, HSE Officers

Tier 1: Critical Safety Directives (The "Red Line" Rules)

Q: I need to isolate cinnamoyl azide for characterization. Is this safe? A: We strongly advise against isolation. While cinnamoyl azide (

) theoretically passes the "Rule of Three" (C/N ratio 3.3), it contains a conjugated olefinic backbone that significantly lowers the activation energy for decomposition compared to aliphatic azides.

If you must isolate it for analytical purposes, strictly adhere to these non-negotiable constraints:

• Scale Limit: Never isolate more than 500 mg .

• No Rotary Evaporation: Do not concentrate to dryness. The friction of the dry crystals against the glass flask, combined with the heat of the bath, is a known detonation vector.

• No Ground Glass: Use Teflon-sleeved joints or clamp-only connections. Azides trapped in ground glass joints will detonate upon opening.[1]

• Light Shielding: The cinnamoyl double bond is photosensitive. Wrap all flasks in aluminum foil to prevent photo-initiated radical decomposition.

Q: My reaction mixture is heating up unexpectedly. What is happening? A: You are likely experiencing a thermal runaway caused by the exothermic Curtius rearrangement triggering a secondary decomposition event.

• Mechanism: The desired rearrangement (Azide

  Isocyanate + ) is exothermic. If heat is not removed efficiently, the temperature spikes, triggering the explosive decomposition of the remaining azide.

• Immediate Action:

  • Stop all addition/stirring.

  • Remove the external heat source immediately.

  • Do not add ice directly to the flask (thermal shock can trigger detonation). Raise the flask away from the heat source and let air cool it, or use a pre-equilibrated ambient water bath.

  • Lower the sash and evacuate the immediate area.

Tier 2: Process Optimization & Protocols

Q: What is the safest way to perform a Curtius rearrangement with cinnamoyl derivatives? A: The "One-Pot" or "Through-Process" method is the industry standard for safety. This avoids the accumulation of the energetic azide intermediate.[2][3]

Protocol: Safe One-Pot Curtius Rearrangement

Target: Conversion of Cinnamic Acid to Styryl Isocyanate/Urea without Azide Isolation.

Reagents:

• Cinnamic Acid (1.0 equiv)[4]

• Diphenylphosphoryl azide (DPPA) (1.1 equiv) — Safer alternative to

• Triethylamine (

  ) (1.1 equiv)

• Solvent: Toluene (High heat capacity acts as a thermal buffer)

Step-by-Step Workflow:

• Charge: Dissolve Cinnamic Acid in Toluene (0.2 M concentration).

• Base Addition: Add

  at ambient temperature.

• Azide Formation (Controlled): Add DPPA dropwise over 30 minutes.

  • Critical Control Point: Monitor internal temperature. Do not exceed 25°C during addition.

• Rearrangement (The Danger Zone):

  • Heat the mixture to 80°C slowly (ramp rate: 1°C/min).

  • Observation: Nitrogen evolution will be visible. Ensure the condenser is vented to a bubbler to prevent pressure buildup.

• Quenching: Once gas evolution ceases (approx. 2-3 hours), cool to room temperature. The solution now contains the isocyanate and can be reacted with amines/alcohols in situ.

Q: How do I select the right solvent? A: Solvent choice dictates thermal stability. Avoid halogenated solvents with sodium azide.[1][5][6][7][8]

Solvent	Suitability	Risk Factor	Technical Note
Dichloromethane (DCM)	CRITICAL FAIL	High	Reacts with azide to form Diazidomethane (highly explosive). Never use with .
Toluene	Excellent	Low	High boiling point allows controlled rearrangement; high heat capacity buffers exotherms.
DMF/DMSO	Poor	High	High polarity stabilizes ionic intermediates but makes workup difficult; thermal runaway is harder to control.
THF	Moderate	Medium	Good solubility, but low boiling point (66°C) may be too close to the decomposition onset.

Tier 3: Visualizing the Hazard Logic

Q: How do I determine if my specific cinnamoyl derivative is safe? A: Use the Azide Safety Decision Matrix below. This logic flow is based on thermodynamic stability principles.

Figure 1: Decision Matrix for Azide Isolation. Note that Cinnamoyl Azides often fall into the "Unsafe" category due to the proximity of melting point and decomposition onset.

Tier 4: Disposal & Emergency

Q: How do I dispose of the waste stream? A: Azide waste must be chemically quenched before disposal.[6] Never pour azide solutions down the drain (reacts with copper/lead pipes to form heavy metal azides).[6][9]

Standard Quenching Protocol:

• Dilute: Ensure the azide concentration is < 5%.

• Nitrosation: Slowly add 20% Sodium Nitrite (

  ) solution (1.5 equivalents relative to azide).

• Acidification: Slowly add 20% Sulfuric Acid (

  ) while stirring.

  • Chemistry:

  • Warning: This releases NO gas (toxic). Must be done in a fume hood.

• Test: Use Starch-Iodide paper. Blue color indicates excess nitrite (quenching complete).[10]

References

• University of California, Santa Barbara. (n.d.). Sodium Azide and Organic Azides: Standard Operating Procedure.[5][6][8] UCSB Environmental Health & Safety. [Link]

• Organic Syntheses. (2010). Working with Hazardous Chemicals: Safety and Waste Disposal Information.[6][7][10] Organic Syntheses, Vol.[3][7] 87. [Link]

• Gutmann, B., et al. (2019). Safe and highly efficient adaptation of potentially explosive azide chemistry involved in the synthesis of Tamiflu using continuous flow technology.[2] Beilstein Journal of Organic Chemistry. [Link]

• Stanford University. (n.d.). Information on Azide Compounds. Stanford Environmental Health & Safety. [Link]

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• 2. researchgate.net [researchgate.net]
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• 5. ehs.ucsb.edu [ehs.ucsb.edu]
• 6. chemistry.unm.edu [chemistry.unm.edu]
• 7. orgsyn.org [orgsyn.org]
• 8. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 9. research.wayne.edu [research.wayne.edu]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing (E)-3-(m-tolyl)acryloyl Azide Synthesis

Introduction

Welcome to the technical support guide for the synthesis of (E)-3-(m-tolyl)acryloyl azide. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, actionable guidance on optimizing reaction yields and troubleshooting common issues. (E)-3-(m-tolyl)acryloyl azide is a valuable intermediate, but its synthesis can be challenging due to its inherent instability and propensity for side reactions. This guide provides a framework for understanding the critical parameters of the synthesis, ensuring reproducible and high-yielding results while prioritizing laboratory safety.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the synthesis and handling of acryloyl azides.

Q1: What are the primary synthetic routes to (E)-3-(m-tolyl)acryloyl azide?

There are two primary, well-established methods for synthesizing acyl azides like (E)-3-(m-tolyl)acryloyl azide. The choice depends on the available starting material, scale, and sensitivity of the substrate.[1]

• From (E)-3-(m-tolyl)acryloyl chloride: This is a direct and often high-yielding method. It involves the reaction of the pre-formed acyl chloride with an azide salt, most commonly sodium azide (NaN₃).[2] This route is preferred when the acyl chloride is readily available or can be synthesized cleanly from the corresponding carboxylic acid.

• Directly from (E)-3-(m-tolyl)acrylic acid: This one-pot approach avoids the isolation of the often-lachrymatory acyl chloride. The carboxylic acid is activated in situ using various reagents that facilitate the reaction with an azide source. Common activating systems include diphenylphosphoryl azide (DPPA), or combinations like triphenylphosphine/trichloroacetonitrile.[1][3]

Q2: How do I choose the optimal synthetic method?

The decision should be based on a balance of efficiency, safety, and available resources.

Method	Starting Material	Key Reagents	Typical Yield	Advantages	Disadvantages
Acyl Chloride Route	(E)-3-(m-tolyl)acryloyl chloride	Sodium Azide (NaN₃)	Good to Excellent	High reactivity, often a clean conversion.[1]	Requires prior synthesis of the acyl chloride, which may involve hazardous reagents like thionyl chloride.[4]
Direct Activation	(E)-3-(m-tolyl)acrylic acid	DPPA or PPh₃/Cl₃CCN + NaN₃	Good to Excellent	One-pot procedure, avoids handling acyl chlorides.[1][5] Mild conditions can prevent side reactions.[3]	Activating agents can be expensive; reaction may require careful optimization.

Q3: What are the most critical safety precautions when working with acyl azides?

Acyl azides are high-energy molecules and must be handled with extreme caution due to their potential to decompose explosively, especially with heat, shock, or friction.[6][7]

• Toxicity: Both inorganic and organic azides can be highly toxic. Sodium azide exposure can cause a range of symptoms from dizziness to respiratory failure.[6] Always handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Explosion Hazard: Never heat an acyl azide solution unless the explicit goal is to induce the Curtius rearrangement.[1][8] Avoid concentrating solutions to dryness.[1] The risk of explosion increases significantly in the solid state.

• Hydrazoic Acid (HN₃) Formation: Acidic conditions can lead to the formation of hydrazoic acid, which is extremely shock-sensitive and explosive.[9] Maintain neutral or slightly basic conditions during workup.

• Scale: Always perform initial reactions on a small scale to assess the safety profile.

Section 2: Troubleshooting & Yield Optimization Guide

This guide is structured to help you diagnose and solve common problems encountered during the synthesis.

Q1: My reaction yield is very low. What are the common causes and how can I fix it?

Low yields are a frequent issue and can often be traced back to a few key areas.[10]

• Cause 1: Premature Curtius Rearrangement.

  • Explanation: (E)-3-(m-tolyl)acryloyl azide can thermally decompose into the corresponding isocyanate, (E)-1-isocyanato-2-(m-tolyl)ethene, with the loss of nitrogen gas.[11][12] This is the most common side reaction and is highly temperature-dependent.

  • Solution: Strictly maintain low temperatures (≤0 °C) throughout the entire process, including the reaction, workup, and any subsequent handling.[1] Use an ice-salt or cryo-cool bath for precise temperature control.

• Cause 2: Hydrolysis.

  • Explanation: Acyl azides are sensitive to water and can hydrolyze back to the starting carboxylic acid, (E)-3-(m-tolyl)acrylic acid.

  • Solution: Use anhydrous solvents (e.g., dry acetone, THF) and reagents. If possible, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.[1]

• Cause 3: Impure Starting Materials.

  • Explanation: An impure sample of (E)-3-(m-tolyl)acrylic acid or its acyl chloride can introduce side reactions that consume reagents and complicate purification.[10]

  • Solution: Ensure the purity of your starting material using standard techniques like recrystallization. Verify purity via NMR or melting point analysis before beginning the synthesis.

• Cause 4: Inefficient Acyl Activation (Direct Method).

  • Explanation: When starting from the carboxylic acid, the activation step may be incomplete, leading to unreacted starting material.

  • Solution: Ensure the activating agent (e.g., DPPA) is added under the correct conditions and in the proper stoichiometry, typically a slight excess (1.1-1.5 eq).[5] Allow sufficient time for the activation to complete before proceeding.

Q2: I'm observing an unexpected byproduct with a strong IR peak around 2270 cm⁻¹. What is it?

• Explanation: A strong, sharp absorbance around 2250-2275 cm⁻¹ is characteristic of an isocyanate (-N=C=O) functional group. This is a clear indication that your acyl azide is undergoing the Curtius rearrangement.[5]

• Solution: Immediately review your temperature control. The reaction is likely getting too warm. For future attempts, ensure the temperature is maintained at or below 0 °C. If the isocyanate is the desired product, the reaction temperature should be intentionally and carefully elevated.[5]

Q3: The product seems to be decomposing during aqueous workup or purification. How can I improve its stability?

• Explanation: Acyl azides are notoriously unstable, and standard purification techniques can lead to significant product loss or hazardous situations.

• Solution: The best practice is to use the acyl azide solution directly in the next step without isolation .[1]

  • Avoid Concentration: Never concentrate the solution using a rotary evaporator, as this involves both heat and reduced pressure, which can lead to violent decomposition.[1]

  • Gentle Workup: If a workup is absolutely necessary, use cold (0 °C) water and extraction solvents (e.g., cold ethyl acetate or diethyl ether).[1] Wash gently with cold brine and dry the organic layer over anhydrous sodium sulfate. Filter and use the solution immediately.[1]

  • No Chromatography: Do not attempt to purify acryloyl azides by column chromatography on silica or alumina gel, as this can induce decomposition.[13][14]

Troubleshooting Decision Workflow

The following diagram outlines a logical workflow for diagnosing and resolving low-yield issues.

Caption: A decision tree for troubleshooting low yields in acyl azide synthesis.

Section 3: Experimental Protocols

Safety First: Before beginning any of these procedures, ensure you have reviewed the Material Safety Data Sheet (MSDS) for all reagents, particularly sodium azide. All manipulations involving azides must be performed in a chemical fume hood behind a blast shield.

Protocol 1: Synthesis of (E)-3-(m-tolyl)acryloyl chloride

This protocol converts the parent carboxylic acid to the more reactive acyl chloride.

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser (with a gas outlet to a scrubber), add (E)-3-(m-tolyl)acrylic acid (1.0 eq).

• Reagent Addition: Add thionyl chloride (SOCl₂, ~2.0 eq) to the flask, either neat or in an anhydrous solvent like toluene. A catalytic amount of anhydrous DMF (1-2 drops) can be added to accelerate the reaction.

• Reaction: Gently heat the mixture to reflux (typically ~70-80 °C) and stir for 1-3 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• Workup: Allow the mixture to cool to room temperature. Carefully remove the excess thionyl chloride under reduced pressure. The resulting crude (E)-3-(m-tolyl)acryloyl chloride is often used directly in the next step without further purification.

Protocol 2: Synthesis of (E)-3-(m-tolyl)acryloyl azide (from Acyl Chloride)

This is a robust and widely used method.[1]

• Preparation: Dissolve the crude (E)-3-(m-tolyl)acryloyl chloride (1.0 eq) in a suitable anhydrous solvent (e.g., acetone or THF) in a round-bottom flask.

• Cooling: Cool the solution to 0 °C in an ice bath with vigorous stirring.

• Azide Addition: In a separate flask, dissolve sodium azide (NaN₃, ~1.2-1.5 eq) in a minimal amount of cold water. Add this aqueous NaN₃ solution dropwise to the cooled acyl chloride solution over 15-20 minutes. Maintain the temperature at 0 °C.

• Monitoring: Monitor the reaction by IR spectroscopy. The disappearance of the acyl chloride carbonyl peak and the appearance of the characteristic sharp azide peak at ~2140 cm⁻¹ indicates conversion. The reaction is typically complete within 30-60 minutes.

• Immediate Use: The resulting solution/mixture containing (E)-3-(m-tolyl)acryloyl azide should be used immediately in the subsequent reaction step without isolation.

General Synthetic Workflow

Caption: Primary synthetic routes to (E)-3-(m-tolyl)acryloyl azide.

References

• BenchChem. (2025). Acyl Azide Synthesis: Technical Support Center. BenchChem Technical Support.
• Kim, J.-G., & Jang, D. O. (2008). Direct Synthesis of Acyl Azides from Carboxylic Acids by the Combination of Trichloroacetonitrile, Triphenylphosphine and Sodium Azide. Synlett, 2008(13), 2072-2074.
• Oreate AI. (2026). Unraveling the Azide Formation Mechanism: A Comprehensive Overview.
• Various Authors. (2025). A Mild and Efficient Method for the Preparation of Acyl Azides from Carboxylic Acids Using Triphosgene.
• Organic Chemistry Portal. (n.d.).
• Chemistry Steps. (2025). Curtius Rearrangement.
• Mata, A., et al. (2020). Acyl azide generation and amide bond formation in continuous-flow for the synthesis of peptides. Reaction Chemistry & Engineering.
• Thesis. (2011). ACYL AZIDES: APPLICATION TO THE SYNTHESIS OF VARIOUS HETEROCYCLES.
• BenchChem. (2025). optimization of reaction conditions for the Curtius rearrangement. BenchChem Technical Support.
• ResearchGate. (2025).
• Katritzky, A. R., et al. Preparation of Polyfunctional Acyl Azides. Amazon AWS.
• Bräse, S., & Banert, K. (Eds.). (2010).
• Wikipedia. (n.d.). Curtius rearrangement.
• Allen Career Institute. (2025).
• Fluorochem. (n.d.). (E)-3-(p-Tolyl)acrylic acid.
• BLD Pharm. (n.d.). 14473-89-3|(E)-3-(m-Tolyl)acrylic acid.
• Environmental Health and Safety, University of Minnesota. (n.d.). Azide Compounds.
• MDPI. (2020).
• Cole, B. et al. (2023). When Yield Prediction Does Not Yield Prediction: An Overview of the Current Challenges. PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Unraveling the Azide Formation Mechanism: A Comprehensive Overview - Oreate AI Blog [oreateai.com]
• 3. Direct Synthesis of Acyl Azides from Carboxylic Acids by the Combination of Trichloroacetonitrile, Triphenylphosphine and Sodium Azide [organic-chemistry.org]
• 4. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 5. benchchem.com [benchchem.com]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. When Yield Prediction Does Not Yield Prediction: An Overview of the Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 12. allen.in [allen.in]
• 13. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
• 14. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

controlling exotherms in (E)-3-(m-tolyl)acryloyl azide rearrangement

Topic: Exotherm Control in (E)-3-(m-tolyl)acryloyl Azide Rearrangement

Critical Safety Directive

READ BEFORE PROCEEDING

The rearrangement of (E)-3-(m-tolyl)acryloyl azide (a cinnamoyl azide derivative) via the Curtius mechanism is a Class 4 High-Energy Transformation . You are dealing with two simultaneous hazards:

• Thermal Hazard: The decomposition of the azide to isocyanate is highly exothermic (

  ).

• Pressure Hazard: The release of stoichiometric nitrogen gas (

  ) generates rapid pressure spikes. In a closed or poorly vented system, this leads to vessel rupture.

The Golden Rule: Never accumulate unreacted azide in the reactor. The rate of addition (or flow) must never exceed the rate of consumption (rearrangement).

Diagnostic & Troubleshooting Guide (Q&A)

Q1: I am observing a "delayed" exotherm. The temperature remains stable for 20 minutes, then spikes rapidly by >15°C. What is happening?

A: You are experiencing thermal accumulation due to an induction period.

• The Cause: Your process temperature is likely too close to the Onset Temperature (

  ) but not high enough to trigger immediate rearrangement. You are accumulating unreacted (E)-3-(m-tolyl)acryloyl azide in the vessel. When the reaction finally "kicks off" (autocatalysis or threshold reached), all that stored potential energy releases at once.

• The Fix:

  • Run a DSC (Differential Scanning Calorimetry): Determine the exact

    of your specific m-tolyl derivative (typically 90–110°C for cinnamoyl azides).

  • Increase Reaction Temperature: Counter-intuitively, running hotter (controlled) prevents accumulation. Ensure your reactor is

    above the activation temperature so the azide rearranges immediately upon dosing.

  • Switch to Semi-Batch: Do not add all azide at once. Dose the azide solution slowly into a pre-heated solvent heel.

Q2: My reactor pressure fluctuates wildly, and I see "bumping" in the solvent. Is this boiling?

A: This is likely nitrogen gas slugging , not solvent boiling.

• The Cause: The Curtius rearrangement releases 1 mole of

  for every mole of azide. In batch, this gas can become entrained in the viscous reaction mixture (especially if polymerizing), creating supersaturated gas pockets that release explosively.

• The Fix:

  • Agitation: Increase impeller speed to facilitate gas disengagement.

  • Headspace Sweep: Use a gentle inert gas sweep (Nitrogen/Argon) to help carry evolved

    to the vent.

  • Dilution: The m-tolyl group adds lipophilicity, but cinnamyl backbones can be rigid. Ensure you are using a high-boiling solvent (e.g., Toluene, Chlorobenzene) at a dilution of at least 5-10 mL/g to reduce viscosity.

Q3: I see a white solid precipitating during the rearrangement. Is this the isocyanate product?

A: No. Isocyanates are typically oils or soluble solids in organic media.

• The Cause: You likely have moisture ingress . The isocyanate intermediate reacts extremely fast with water to form an unstable carbamic acid, which decarboxylates to an amine. This amine then reacts with the remaining isocyanate to form a urea (the white solid).

• The Fix:

  • Dry Solvents: Ensure Toluene/Solvent water content is

    (Karl Fischer titration).

  • System Integrity: Check reactor seals. The m-tolyl isocyanate is an electrophile; it will find any available nucleophile (water).

Process Design: Batch vs. Continuous Flow

For (E)-3-(m-tolyl)acryloyl azide, Continuous Flow Chemistry is the industry standard for safety. It minimizes the "active inventory" of explosive azide at any given second.

Comparative Process Parameters

Parameter	Batch / Semi-Batch	Continuous Flow (Recommended)
Active Azide Inventory	High (Entire batch at risk)	Negligible (< 1% of total mass)
Heat Transfer Area	Low (Surface-to-Volume ratio decreases with scale)	High (Micro-channels ensure rapid cooling)
Management	Difficult (Headspace pressurization)	Easy (BPR handles pressure; gas leaves with liquid)
Residence Time	Hours (leads to byproducts)	Minutes (cleaner profile)
Telescoping	Requires transfer steps (exposure risk)	Seamless (Isocyanate flows into Nucleophile stream)

Visualized Workflows

Figure 1: Safety Decision Logic for Acyl Azides

Use this logic gate before starting any experiment.

Caption: Decision tree for selecting reactor type based on thermal stability data (DSC).

Figure 2: Recommended Continuous Flow Setup

This setup ensures the hazardous azide is generated and consumed in a closed loop.

Caption: Schematic for continuous flow Curtius rearrangement. The BPR prevents gas slugging by keeping N2 dissolved until exit.

Experimental Protocol: Dose-Controlled Semi-Batch

If Flow Chemistry is unavailable, use this protocol to mimic flow safety in batch.

Objective: Synthesize 3-(m-tolyl)vinyl isocyanate while maintaining

.

• Preparation: Dissolve (E)-3-(m-tolyl)acryloyl azide in anhydrous Toluene (0.5 M concentration).

• Reactor Setup: Equip a 3-neck flask with:

  • Mechanical stirrer (overhead).

  • Reflux condenser (vented to inert gas line).

  • Internal temperature probe (thermocouple).

  • Pressure-equalizing dropping funnel (or syringe pump).

• The Heel: Charge the flask with pure Toluene (20% of total volume) and heat to reflux (110°C) .

  • Note: The solvent must be hot before azide addition to ensure immediate reaction.

• The Addition: Add the azide solution dropwise via the funnel.

  • Rate: Adjust so that gas evolution is steady but manageable.

  • Monitoring: If the internal temperature drops (cooling effect of addition) or spikes (accumulation), STOP addition immediately.

• Completion: After addition, stir at reflux for 30 minutes until gas evolution ceases. Cool to RT.

References

• BenchChem. (2025).[1] Safety Precautions for Handling Acyl Azides. BenchChem Application Notes. Link

• Baumann, M., Baxendale, I. R., Ley, S. V., et al. (2008). Azide monoliths as convenient flow reactors for efficient Curtius rearrangement reactions. Organic & Biomolecular Chemistry. Link

• Alfano, A. I., et al. (2023).[2][3] Continuous-Flow Technology for Chemical Rearrangements: A Powerful Tool to Generate Pharmaceutically Relevant Compounds.[2] ACS Medicinal Chemistry Letters. Link

• Abu-Eittah, R. H., et al. (2015).[4] A Theoretical Study of the Thermal Curtius Rearrangement of Some Cinnamoyl Azides. Journal of Structural Chemistry. Link

• Almac Group. (2020). Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme-Mediated Impurity Tagging. Organic Process Research & Development. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Continuous-Flow Technology for Chemical Rearrangements: A Powerful Tool to Generate Pharmaceutically Relevant Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

storage conditions for light-sensitive acryloyl azides

Technical Support Center: Handling, Storage, and Troubleshooting of Light-Sensitive Acryloyl Azides

The Dual-Threat Matrix: Mechanistic Overview

Acryloyl azides represent a unique challenge in chemical storage due to their "dual-threat" structural motifs: an energy-rich acyl azide group and a highly reactive α,β-unsaturated carbonyl (acryloyl) system. To successfully store these compounds without loss of titer or catastrophic decomposition, one must understand the causality of their degradation.

• Photochemical & Thermal Curtius Rearrangement: The acyl azide moiety is exquisitely sensitive to both heat and UV/visible light. Exposure to ambient laboratory light triggers a photochemical Curtius rearrangement, ejecting nitrogen gas (N₂) and forming a highly reactive singlet or triplet acyl nitrene intermediate, which subsequently rearranges to an isocyanate (1).

• Vinyl Polymerization: The acryloyl double bond is susceptible to spontaneous radical polymerization if exposed to trace oxygen, heavy metals, or light-induced radicals (2).

• Explosive Decomposition: Acryloyl azide (C₃H₃N₃O) has a Carbon-to-Nitrogen (C/N) ratio of 1. According to the "Rule of Six," organic azides require at least six carbon atoms per energetic functional group to be handled safely in concentrated forms (3). Acryloyl azides fall dangerously below this threshold, making them highly shock- and friction-sensitive.

Fig 1. Degradation pathways of acryloyl azides via thermal, photochemical, and radical mechanisms.

Quantitative Storage Parameters

To prevent the degradation pathways outlined above, storage conditions must be strictly controlled and monitored.

Storage Parameter	Target Value	Mechanistic Rationale	Consequence of Deviation
Temperature	-20°C to -80°C	Suppresses thermal Curtius rearrangement and spontaneous polymerization.	Isocyanate formation; N₂ gas buildup leading to vial rupture.
Light Exposure	0 Lux (Total Dark)	Prevents photo-induced nitrene formation.	Photochemical Curtius rearrangement; complete loss of azide titer.
Concentration	< 1.0 M	Complies with the "Rule of Six" for high-energy azides.	Severe explosion hazard from shock, friction, or thermal runaway.
Solvent Moisture	< 50 ppm H₂O	Prevents hydrolysis of trace isocyanates into amines.	Formation of insoluble urea precipitates; altered stoichiometry.
Atmosphere	Argon (Ar)	Displaces O₂ to prevent radical initiation of the vinyl group.	Cross-linking and polymerization of the acryloyl moiety.

Self-Validating Protocol: Aliquoting and Cryogenic Storage

Do not attempt to store acryloyl azides as neat liquids or solids. They must be stored as dilute solutions to mitigate explosive risks.

Step 1: Solvent Preparation (Degassing & Drying)

• Select an anhydrous, non-nucleophilic solvent (e.g., Toluene, THF, or DCM). Caution: Never use halogenated solvents if unreacted sodium azide is present, to prevent the formation of explosive diazidomethane (3).

• Degas the solvent using three freeze-pump-thaw cycles on a Schlenk line to remove dissolved oxygen, which can initiate vinyl polymerization.

Step 2: Dilution and Aliquoting (Darkroom Conditions)

• Dim the fume hood lights and wrap the sash in UV-blocking amber film.

• Dilute the synthesized acryloyl azide to a maximum concentration of 0.5 M to 1.0 M (4).

• Transfer the solution into pre-dried amber glass vials .

• Causality Check:Never use containers with ground glass joints. The friction generated by twisting a ground glass joint can provide the activation energy required to detonate azide residues (5). Use smooth-threaded vials with PTFE-lined septa.

Step 3: Inerting and Storage

• Purge the headspace of each vial with a gentle stream of Argon for 30 seconds.

• Seal tightly and wrap the vial completely in aluminum foil as a secondary light barrier.

• Store immediately in an explosion-proof freezer at -20°C or -80°C.

Step 4: Self-Validation (Quality Control) Before using a stored aliquot, validate its integrity using ATR-FTIR spectroscopy.

• Pass: A sharp, strong asymmetric stretching band at ~2140 cm⁻¹ (azide -N₃).

• Fail: Appearance of a new band at ~2270 cm⁻¹ indicates isocyanate formation (Curtius rearrangement). A broad band at ~3300 cm⁻¹ indicates amine/urea formation (moisture contamination).

Diagnostics & Troubleshooting FAQs

Q: My stored acryloyl azide solution turned cloudy and formed a white precipitate. What is the chemical cause? A: This is a classic symptom of moisture contamination combined with trace thermal degradation. Even at -20°C, a small fraction of the acryloyl azide may undergo a Curtius rearrangement to form acryloyl isocyanate. If the solvent is not strictly anhydrous, water nucleophilically attacks the isocyanate to form an unstable carbamic acid. This intermediate rapidly decarboxylates (losing CO₂) to yield a primary amine. The highly nucleophilic amine then attacks another molecule of isocyanate, forming an insoluble, highly cross-linked polyurea precipitate. Solution: Ensure your storage solvent is dried over activated molecular sieves (<50 ppm H₂O) and stored under Argon.

Q: The solution remained perfectly clear, but my downstream "click" chemistry (CuAAC) completely failed. Where did the azide go? A: You likely experienced a photochemical Curtius rearrangement. Acyl azides are highly light-sensitive. If the solution was exposed to ambient fluorescent laboratory lighting or sunlight during handling or storage, the photons provide enough energy to cleave the N-N₂ bond, releasing nitrogen gas and generating a singlet nitrene (6). Because the solvent was dry, no urea precipitated, but the azide functional group was entirely consumed and converted into an isocyanate or solvent-insertion product. Solution: Handle exclusively in amber glassware and under red-light or heavily dimmed conditions.

Q: Can I use a metal spatula to weigh out or transfer concentrated acryloyl azide? A: Absolutely not. Organic azides, especially those with a C/N ratio < 3, must never come into contact with heavy metals or rough metal surfaces (7). Metal spatulas can cause two catastrophic issues:

• Friction/Shock: The hard edge of a metal spatula against glass can provide localized frictional heating, detonating the azide.

• Metal Azide Formation: Trace unreacted azide ions can react with the metal to form highly explosive, shock-sensitive metal azides (e.g., copper or iron azides). Solution: Always use static-free plastic, Teflon, or ceramic spatulas for any manipulation of azide-containing compounds.

Q: I need to concentrate my acryloyl azide solution before my next reaction. Is rotary evaporation safe? A: It is highly dangerous and generally advised against for azides with a C/N ratio < 4 (4). Applying heat (via the water bath) and concentrating the azide violates the "Rule of Six" and dramatically increases the risk of a thermal Curtius rearrangement or an explosion. Solution: If concentration is absolutely necessary, use a cold-trap vacuum transfer method without external heating, and never evaporate to dryness. It is always safer to use the dilute solution directly in the subsequent synthetic step.

References

• BenchChem. "Technical Support Center: Safe Handling of Azides - Benchchem." 7

• University of Pittsburgh. "Safe Handling of Azides." 3

• University of California, Santa Barbara. "Sodium Azide and Organic Azides: Standard Operating Procedure." 8

• University of Victoria. "Azides." 4

• Wayne State University. "Azides." 5

• ResearchGate. "The Curtius Rearrangement of Acyl Azides Revisited - Formation of Cyanate (R-O-CN)." 1

• Canadian Journal of Chemistry. "A theoretical study of the Curtius rearrangement." 6

• National Institutes of Health (PMC). "Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences." 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. uvic.ca [uvic.ca]
• 5. research.wayne.edu [research.wayne.edu]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ehs.ucsb.edu [ehs.ucsb.edu]

Technical Support Center: Troubleshooting m-Methylcinnamoyl Azide Synthesis

Welcome to the technical support and troubleshooting center for the synthesis of m-methylcinnamoyl azide. The conversion of m-methylcinnamic acid to its corresponding acyl azide is a critical intermediate step, typically preceding a Curtius rearrangement to yield carbamates or amines[1].

While acyl azide formation is generally robust for aliphatic systems, the

-unsaturated conjugated system of cinnamic acids presents unique kinetic challenges. The extended conjugation stabilizes the carbonyl carbon, reducing its electrophilicity and slowing down nucleophilic attack by the azide ion. This kinetic drag creates a narrow operational window: researchers must allow enough time for conversion while strictly controlling temperature to prevent the thermally labile acyl azide from prematurely decomposing[2].

Diagnostic Workflow

Before adjusting your stoichiometry or changing reagents, establish whether your low conversion is due to incomplete activation (starting material remains) or product degradation (starting material is consumed, but the azide is lost to side reactions).

Diagnostic workflow for troubleshooting low conversion in acyl azide formation.

Troubleshooting FAQs

Q1: I am using DPPA and triethylamine, but my conversion of m-methylcinnamic acid stalls at 40-50%. Why? Causality & Solution: Diphenylphosphoryl azide (DPPA) is highly sensitive to moisture. In the presence of ambient water, it hydrolyzes into diphenyl phosphate and volatile, explosive hydrazoic acid (HN

)[2]. Because the conjugated m-methylcinnamic acid reacts slower than aliphatic acids, any moisture in the system will outcompete the substrate for the DPPA, killing the reaction[3]. Actionable Fix: Ensure strictly anhydrous conditions. Use freshly distilled THF or toluene. Verify the integrity of older DPPA batches via P NMR. Use a slight excess of DPPA (1.2–1.5 eq) and add the base slowly to prevent the formation of insoluble carboxylate salts.

Q2: The starting material is fully consumed, but the isolated yield of m-methylcinnamoyl azide is extremely low. What happened? Causality & Solution: Acyl azides are thermally labile. If the reaction temperature exceeds 15–25 °C during synthesis or workup, the m-methylcinnamoyl azide will undergo a premature Curtius rearrangement, expelling nitrogen gas to form m-methylstyryl isocyanate[4]. Alternatively, if the workup is not strictly cold and mildly basic, the acyl azide can hydrolyze back to the starting carboxylic acid[5]. Actionable Fix: Maintain the reaction temperature between 0 °C and 5 °C. Perform all extractions with ice-cold solvents and wash with cold saturated NaHCO

to neutralize trace acids. Never concentrate the azide to dryness ; store it as a solution in toluene or THF at -20 °C[2].

Q3: I switched to the acid chloride method (SOCl

followed by NaN ). The acid chloride forms cleanly, but the azide conversion is poor. How can I improve this? Causality & Solution: The reaction between m-methylcinnamoyl chloride and sodium azide (NaN ) is typically biphasic (organic solvent + aqueous NaN ). Low conversion in this step is almost always due to poor mass transfer between the aqueous azide phase and the organic acyl chloride phase[5]. Actionable Fix: Introduce a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) at 5–10 mol%, or use a miscible co-solvent system like Acetone/Water. Vigorous stirring (>800 rpm) is mandatory.

Quantitative Method Comparison

To help you select the best activation strategy for your specific laboratory setup, compare the empirical data of the three most common synthesis methods below:

Activation Method	Typical Yield	Optimal Temp	Primary Failure Mode	Best Suited For
DPPA / Et N	70–85%	0 °C to 15 °C	Reagent hydrolysis (moisture)	One-pot synthesis, moisture-controlled labs
Acid Chloride / NaN	80–95%	0 °C to 5 °C	Poor mass transfer (biphasic)	Scale-up, robust substrates lacking acid-sensitive groups
Mixed Anhydride (Ethyl Chloroformate)	65–80%	-10 °C to 0 °C	Incomplete activation	Highly acid-sensitive substrates

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation checkpoint is met.

Method A: Direct Synthesis via DPPA (One-Pot)

Reference standard adapted from modern carbamate synthesis protocols[6].

• Preparation: Dissolve m-methylcinnamic acid (1.0 eq, 10 mmol) in anhydrous THF (50 mL) under an Argon atmosphere. Cool the flask to 0 °C in an ice bath.

• Base Addition: Add anhydrous Triethylamine (1.2 eq, 12 mmol) dropwise over 5 minutes.

  • Validation Checkpoint: The solution must remain clear. If a thick white precipitate forms, your solvent contains moisture, leading to insoluble salt aggregation.

• Activation: Add Diphenylphosphoryl azide (DPPA) (1.1 eq, 11 mmol) dropwise over 10 minutes.

• Reaction: Stir at 0 °C for 2 hours, then allow it to warm to exactly 15 °C for an additional 4 hours. Do not exceed 20 °C.

  • Validation Checkpoint: Monitor via ATR-FTIR. You must observe the disappearance of the broad carboxylic acid O-H stretch (~3000 cm

    ) and the appearance of a sharp, intense azide N stretch at ~2140 cm .

• Workup: Quench the reaction by pouring it into 50 mL of ice-cold water. Extract immediately with ice-cold ethyl acetate (3 x 30 mL). Wash the combined organic layers with cold 5% NaHCO

  (30 mL) and cold brine (30 mL).

• Storage: Dry over anhydrous Na

  SO , filter, and store the solution at -20 °C. Do not remove the solvent completely.

Method B: Two-Step Synthesis via Acid Chloride

Reference standard adapted from classical Curtius rearrangement methodologies[4].

• Acid Chloride Formation: Suspend m-methylcinnamic acid (1.0 eq, 10 mmol) in anhydrous DCM (40 mL). Add a catalytic amount of DMF (2 drops). Cool to 0 °C.

• Chlorination: Add Oxalyl Chloride (1.2 eq, 12 mmol) dropwise.

  • Validation Checkpoint: Vigorous gas evolution (CO and CO

    ) will occur immediately. The reaction is complete when the suspension turns into a clear, homogenous solution and bubbling ceases (approx. 2 hours at room temp).

• Solvent Swap: Concentrate the mixture under vacuum to remove excess oxalyl chloride. Redissolve the crude m-methylcinnamoyl chloride in ice-cold Acetone (20 mL).

• Azide Substitution: In a separate flask, dissolve NaN

  (1.5 eq, 15 mmol) in a minimal amount of distilled water (approx. 5 mL). Cool to 0 °C.

• Coupling: Add the aqueous NaN

  solution dropwise to the acetone solution at 0 °C with vigorous stirring (>800 rpm).

  • Validation Checkpoint: Immediate formation of a fine white precipitate (NaCl) indicates successful displacement of the chloride by the azide[5].

• Workup: Stir for 1 hour at 0 °C. Pour into ice water (50 mL) and extract with cold diethyl ether (3 x 30 mL). Wash with cold brine, dry over Na

  SO , and store the ethereal solution at -20 °C.

References

• [1] Synthesis of Cinnamic Acid-Derived Phenethyl Carbamates and Their Radical Scavenging Ability toward DPPH Free Radicals. Korea Science. URL: [Link]

• [6] Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

• [2] Acyl azide generation and amide bond formation in continuous-flow for the synthesis of peptides. Reaction Chemistry & Engineering (RSC Publishing). URL:[Link]

Sources

• 1. Synthesis of Cinnamic Acid-Derived Phenethyl Carbamates and Their Radical Scavenging Ability toward DPPH Free Radicals -Journal of the Korean Chemical Society | Korea Science [koreascience.kr]
• 2. Acyl azide generation and amide bond formation in continuous-flow for the synthesis of peptides - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00034E [pubs.rsc.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

minimizing side reactions in Curtius rearrangement of styryl azides

Topic: Minimizing Side Reactions in Conjugated Systems

Ticket ID: CR-STY-001 Status: Open Assigned Specialist: Senior Application Scientist (Process Chemistry)

Executive Summary: The Conjugation Paradox

Welcome to the technical support hub for the Curtius rearrangement of cinnamoyl azides (styryl azides).

If you are performing a Curtius rearrangement on a styryl system (

), you are navigating a "stability paradox." The conjugation that stabilizes your starting material also renders your product—a styryl isocyanate ( )—electronically unique and highly reactive.

Unlike standard alkyl isocyanates, styryl isocyanates are vinylogous enamides . They are exceptionally prone to:

• Hydrolysis: Rapid degradation to aldehydes and amides (breaking the C=C bond).

• Polymerization: Radical-induced chain reactions at the alkene.

• Urea Formation: The "Sym-Urea" death spiral caused by trace moisture.[1]

This guide provides the protocols and logic required to isolate or trap these transient intermediates successfully.

Diagnostic Workflow: The Reaction Pathway

Before troubleshooting, visualize the competing pathways. Your goal is to keep the reaction in the "Green Zone" (Path A) and avoid the "Red Zones" (Paths B, C, and D).

Figure 1: Mechanistic divergence in cinnamoyl azide rearrangement. Path A is the only viable route for synthetic utility.

Critical Troubleshooting Modules

Module A: The "Sym-Urea" Death Spiral

Symptom: You isolate a high-melting, insoluble solid instead of your liquid isocyanate or carbamate. NMR shows symmetry. Root Cause: Trace water.[1]

• Mechanism:

  . The resulting amine ( ) is a better nucleophile than water; it attacks the remaining isocyanate to form the symmetric urea ( ).

Variable	Recommendation	Why?
Solvent	Toluene or THF (Distilled over Na/Benzophenone)	Commercial "anhydrous" solvents often contain 10-50 ppm water, which is enough to catalyze urea formation.
Atmosphere	Argon Balloon (Positive Pressure)	Nitrogen gas can sometimes carry moisture if the line is old. Argon is heavier and blankets the reaction.
Glassware	Flame-dried under vacuum	Surface moisture on glass is the #1 cause of urea formation in small-scale reactions.

Module B: Enamide Hydrolysis (The Hidden Trap)

Symptom: Product disappears during workup; aldehydes appear in crude NMR. Root Cause: Styryl isocyanates/carbamates are enamides . Enamides hydrolyze under acidic conditions to form an aldehyde and an amide.

• The Fix: Never use acidic workups (e.g., 1M HCl washes) for styryl carbamates.

• Protocol Adjustment: Quench with saturated

  or filter through a basic alumina plug.

Module C: Thermal Polymerization

Symptom: Darkening of reaction mixture; formation of gums/tars. Root Cause: The styryl double bond is sensitive to radical polymerization at the high temperatures required for azide decomposition (

).

• The Fix: Use a radical inhibitor (e.g., BHT, 1-5 mol%) in the reaction mixture if heating above 80°C. Alternatively, use a catalyst (see Protocol) to lower the activation energy.

Optimized Protocol: The "One-Pot" DPPA Method

This protocol avoids the isolation of the potentially explosive cinnamoyl azide and minimizes handling of the unstable isocyanate.

Reagents:

• Cinnamic Acid Derivative (1.0 equiv)[2]

• Diphenylphosphoryl azide (DPPA ) (1.1 equiv)[2]

• Triethylamine (TEA) (1.1 equiv)[2]

• Trapping Agent (Alcohol/Amine) (1.2–2.0 equiv)

• Solvent: Anhydrous Toluene (0.1 M concentration)

Step-by-Step Workflow:

• Activation (Room Temp):

  • Charge flame-dried flask with Acid, Toluene, and TEA.

  • Add DPPA dropwise at

    to control exotherm.

  • Stir at

    for 1-2 hours. Checkpoint: Monitor by TLC for disappearance of acid.

• Rearrangement (The Critical Step):

  • Option A (Stable Isocyanate): If trapping with a bulky alcohol, add the alcohol now.

  • Option B (Reactive Amine): If trapping with an amine, do not add yet (amines react with DPPA).

  • Heat to

    gently. Observe evolution.

  • Tip: Do not reflux vigorously. Gentle heating minimizes polymerization.

• Trapping:

  • Once

    evolution ceases (approx. 2-3 hours), cool to .

  • If Option B: Add the amine nucleophile now.[3]

• Workup (Non-Acidic):

  • Dilute with EtOAc.

  • Wash with Sat.

    (2x) and Brine (1x). Do not use HCl.

  • Dry over

    and concentrate.

Frequently Asked Questions (FAQs)

Q: Can I isolate the styryl isocyanate? A: Technically, yes, via vacuum distillation. However, we strongly advise against it. Styryl isocyanates are potent lachrymators and degrade rapidly upon exposure to air (moisture). In situ trapping is the industry standard for reproducibility [1].

Q: My product is an isoquinolone, not a carbamate. Why? A: You likely have a substituent on the aromatic ring (ortho-position) or a specific electronic configuration that favors electrocyclization. Cinnamoyl azides are precursors to isoquinolones via thermal cyclization of the isocyanate intermediate [2]. If this is undesired, lower the temperature and use a more potent nucleophile to "outrun" the cyclization.

Q: Can I use sodium azide (

) instead of DPPA? A: Yes, via the acid chloride method (Acid ). Warning: This route requires isolating the cinnamoyl azide. Cinnamoyl azides are high-energy compounds. If you choose this route, never concentrate the azide to dryness; keep it in solution. The DPPA method is safer for scale-up [3].

Decision Logic: Troubleshooting Tree

Use this logic flow to diagnose low yields.

Figure 2: Diagnostic logic for Curtius rearrangement failures.

References

• Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition, 44(33), 5188–5240. Link

• Niu, Y. N., et al. (2009).[4] Synthesis of Isoquinoline Derivatives via Ag-Catalyzed Cyclization of 2-Alkynyl Benzyl Azides.[4][5] The Journal of Organic Chemistry, 74(7), 2893–2896. Link

• Shioiri, T., Ninomiya, K., & Yamada, S. (1972). Diphenylphosphoryl azide.[2] A new convenient reagent for a modified Curtius reaction and for peptide synthesis. Journal of the American Chemical Society, 94(17), 6203–6205. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Synthesis of Isoquinoline Derivatives via Ag-Catalyzed Cyclization of 2-Alkynyl Benzyl Azides [organic-chemistry.org]
• 5. Synthesis of isoquinoline derivatives via Ag-catalyzed cyclization of 2-alkynyl benzyl azides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Selection for (E)-3-(m-tolyl)acryloyl Azide Reflux

Ticket ID: T-AZIDE-REFLUX-001 Subject: Optimization of Solvent Systems for Curtius Rearrangement of Cinnamyl-type Azides Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary & Core Directive

You are attempting to reflux (E)-3-(m-tolyl)acryloyl azide . This is a thermal Curtius Rearrangement , where the acyl azide releases nitrogen (

) to form an isocyanate intermediate.[2][3][4][5][6]

The Critical Variable: Your choice of solvent determines whether you isolate the isocyanate , a carbamate , or a urea .

⚠️ Safety Advisory: The "Rule of Six" & Halogenated Solvents

• Explosion Hazard: Do NOT reflux azides in Dichloromethane (DCM) or Chloroform.[1][7][8][9] Azides can react with halogenated solvents to form di- and tri-azidomethanes, which are highly explosive [1].[1][8][10]

• Concentration Limit: Maintain reaction concentration < 0.1 M . The m-tolyl group increases lipophilicity, improving solubility, but does not mitigate the energetic release of

  .

Module 1: The Solvent Decision Matrix

Select your solvent based on your desired terminal product.[1] The (E)-3-(m-tolyl)acryloyl isocyanate intermediate is an electrophile that will react immediately with nucleophilic solvents.[1]

Solvent Selection Table

Target Product	Recommended Solvent	Boiling Point (°C)	Mechanism of Action	Technical Notes
Isocyanate	Toluene (Anhydrous)	110°C	Inert Thermal Carrier	Ideal BP for activation energy ( ).[1] Allows isolation or subsequent addition of nucleophile.[1]
Carbamate	t-Butanol or Ethanol	82°C / 78°C	In-situ Trapping	"One-pot" synthesis.[1] t-BuOH is bulky; reflux may be slower than Toluene but safer than Benzene.[1]
Amine/Urea	THF/Water mix	66°C	Hydrolysis	Warning: Hydrolysis yields amines, which react with remaining isocyanate to form symmetric ureas.[1]
Acyl Urea	Acetonitrile	82°C	Polar Aprotic	Can sometimes lead to solvent participation or oligomerization if not dry.[1]

Visual Workflow: Solvent Logic Tree

Figure 1: Decision tree for selecting the reaction medium based on the desired chemical outcome.

Module 2: Troubleshooting & Optimization (FAQs)

Issue 1: "I am seeing a precipitate forming during reflux in Toluene."

Diagnosis: Formation of Symmetric Urea.[1][11] Root Cause: Moisture ingress.[1] The isocyanate intermediate reacts with trace water to form an amine (

).[11] This amine is a potent nucleophile and attacks the remaining isocyanate ( ) faster than water does, forming the urea ( ). Corrective Action:

• Distill Toluene over Sodium/Benzophenone or use molecular sieves (3Å or 4Å).

• Maintain a positive pressure of Nitrogen or Argon.[1]

• Protocol Adjustment: If urea persists, add a non-nucleophilic base (e.g., Proton Sponge or hindered pyridine) to scavenge trace protons, though drying is preferred [2].[1]

Issue 2: "The reaction is stalling; TLC shows starting material after 4 hours."

Diagnosis: Insufficient Thermal Activation.[1][12] Root Cause: The activation energy for cinnamyl-type azide rearrangement is typically around 25-30 kcal/mol.[1] Solvents like THF (66°C) or DCM (40°C) do not provide enough thermal energy to overcome the barrier efficiently. Corrective Action:

• Switch to Toluene (110°C) or Chlorobenzene (131°C).

• Note: The (E)-alkene geometry and the m-tolyl group provide conjugation stability, potentially raising the rearrangement temperature slightly compared to aliphatic azides [3].[1]

Issue 3: "My product is polymerizing."

Diagnosis: Vinyl Polymerization.[1] Root Cause: The acryloyl "double bond" is susceptible to radical polymerization at high temperatures, especially if the concentration is high. Corrective Action:

• Dilution: Ensure concentration is < 0.05 M.

• Inhibitor: Add a radical inhibitor like BHT (Butylated hydroxytoluene) (0.1 mol%) to the reflux mixture.[1] This does not interfere with the ionic/concerted Curtius mechanism but stops radical propagation on the alkene tail.

Module 3: Detailed Protocol (Toluene Reflux)

This protocol targets the isolation of the isocyanate or subsequent "one-pot" derivatization.

Reagents:

• (E)-3-(m-tolyl)acryloyl azide (1.0 eq)[1]

• Anhydrous Toluene (20 mL per 1 mmol Azide)[1]

• Optional: Nucleophile (Alcohol/Amine) for Step 2.[1]

Step-by-Step:

• Setup: Flame-dry a 2-neck round bottom flask equipped with a magnetic stir bar and a reflux condenser. Fit the top of the condenser with a Nitrogen inlet.

• Dissolution: Dissolve the azide in anhydrous Toluene. Critical: Do not use DCM to transfer the azide if you plan to heat immediately.

• Thermal Rearrangement:

  • Heat the oil bath to 120°C.

  • Lower the flask.[1] Reflux gently.

  • Observation: Evolution of

    gas (bubbling) will occur.[1]

  • Time: Typically 1–3 hours.[1] Monitor by IR (disappearance of Azide peak ~2140 cm⁻¹; appearance of Isocyanate peak ~2270 cm⁻¹).[1]

• Workup (Choice):

  • For Isocyanate: Evaporate Toluene under reduced pressure (Rotavap) at < 50°C.[1]

  • For Carbamate: Cool to 60°C, add excess anhydrous alcohol (e.g., Ethanol), and reflux for an additional 2 hours.

Mechanistic Visualization

Understanding the concerted nature of the rearrangement helps in troubleshooting side reactions.

Figure 2: Mechanistic pathway showing the concerted rearrangement and competitive trapping pathways.[1]

References

• Safety of Azides in Halogenated Solvents: Conrow, R. E.; Dean, W. D.[1] "Diazidomethane Explosion." Organic Process Research & Development, 2008 , 12, 1285–1286. Link[1]

• Curtius Rearrangement Methodology: Bräse, S.; Gil, C.; Knepper, K.; Zimmermann, V. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds."[1] Angewandte Chemie International Edition, 2005 , 44, 5188–5240. Link[1]

• Cinnamoyl Azide Specifics: Murali, V.; et al. "Thermal Curtius Rearrangement of Cinnamoyl Azides."[1] Tetrahedron Letters, 2009 , 50, 3823. Link

• General Azide Handling: "Azide Safety Guidelines." UC Berkeley College of Chemistry Safety Manual. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. sibran.ru [sibran.ru]
• 6. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. ucd.ie [ucd.ie]
• 9. safety.pitt.edu [safety.pitt.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Thermal Stability and Degradation of Chitosan Modified by Cinnamic Acid [file.scirp.org]

Technical Support Center: Handling &amp; Safety Protocols for (E)-3-(m-tolyl)acryloyl Azide

⚠️ EMERGENCY OVERVIEW

Compound: (E)-3-(m-tolyl)acryloyl azide Hazard Class: Acyl Azide (Energetic Precursor) Primary Risks: Shock Sensitivity (Solid State), Thermal Decomposition (Explosive

release), Friction Sensitivity.

This guide is not a standard operating procedure (SOP) template. It is a technical troubleshooting manual designed to address specific physical handling challenges encountered when working with solid acyl azides.

MODULE 1: Compound Stability Analysis

"Is this compound safe to isolate?"

User Query: I calculated the C/N ratio and it seems stable. Why is it shock sensitive?

Technical Insight: While the Rule of Six and C/N Ratio are excellent preliminary metrics, they often provide a false sense of security for acyl azides compared to alkyl azides.

Metric	Calculation for (E)-3-(m-tolyl)acryloyl azide	Safety Verdict
Formula		--
C/N Ratio		Borderline Pass ( is generally safer)
Rule of Six	10 Carbons per 1 Azide group	Pass ( is generally safer)
Functional Group	Conjugated Acyl Azide ( )	FAIL / HIGH RISK

The Causality: The conjugation of the acryloyl system (the double bond) with the carbonyl group lowers the activation energy for the Curtius Rearrangement . While this makes the chemistry efficient, it means the crystal lattice energy is often dangerously close to the decomposition threshold. The "m-tolyl" group adds mass (damping effect), but the core instability remains in the

linkage.

MODULE 2: Isolation & Physical Handling (The "Touch" Phase)

"The solid is precipitating.[1] How do I collect it safely?"

Issue: Users often default to Büchner funnels and metal spatulas. Risk: Friction from scraping a dried filter cake is the #1 cause of bench-scale azide detonations.

Troubleshooting Guide

Q: The solid is stuck to the filter paper. Can I scrape it off?

• A: ABSOLUTELY NOT.

  • Mechanism: Crystalline acyl azides can exhibit piezoelectric properties. The friction of a spatula (especially metal) against the dry crystal lattice can generate enough localized heat (hot spots) or static discharge to trigger detonation.

  • Protocol:

    • Do not dry completely on the filter if possible.

    • Solvent Wash: Dissolve the solid directly off the filter using the solvent intended for the next step (e.g., Toluene or Diphenyl ether).

    • Gravity: If you must isolate dry solid, invert the funnel and tap gently. Use a Teflon or conductive plastic spatula only to guide loose powder.

Q: I need to weigh the solid. What container should I use?

• A: Anti-static vessels only.

  • Mechanism: Dry organic azides are prone to triboelectric charging. A static discharge from a user's glove to a glass vial can ignite the powder.

  • Protocol:

    • Use an anti-static gun on the balance and vials before transfer.

    • Ground yourself using a wrist strap.

    • Avoid glass-on-glass grinding (no ground glass stoppers).[1] Use polyethylene stoppers.

Q: My product looks like a caked mass. Can I crush it?

• A: NO.

  • Action: Redissolve the cake in a solvent (DCM or Toluene) without mechanical agitation, then use the solution. If you must have a powder, recrystallize slowly to prevent agglomeration, but never grind shock-sensitive solids.

MODULE 3: The Curtius Rearrangement (The "Heat" Phase)

"I'm heating the azide to make the isocyanate, but the temp is spiking."

Issue: Uncontrolled exothermic decomposition. Risk: Runaway reaction leading to vessel rupture.

Troubleshooting Guide

Q: At what temperature does this specific azide decompose?

• A: While specific DSC data for the m-tolyl derivative may vary, cinnamoyl azides generally begin rearrangement between 60°C and 85°C .

  • Warning: Decomposition is autocatalytic. Once

    release begins, the heat generated accelerates the remaining reaction.

Q: The reaction turned black and pressurized rapidly.

• A: You likely have a concentration issue.

  • Root Cause: High concentration leads to " bimolecular decomposition" rather than the desired unimolecular rearrangement.

  • Protocol:

    • Dilution is Key: Run the reaction at 0.1 M or lower .

    • Heat Sink: The solvent acts as a thermal buffer.

    • Visual Check: The solution should remain relatively clear or turn pale yellow/orange. Darkening indicates radical formation and side reactions.

VISUALIZATION: Safe Workflow Decision Matrix

The following diagram illustrates the critical decision points where safety risks are highest.

Caption: Workflow decision matrix emphasizing the "Telescoping" method to avoid handling solid energetic materials.

MODULE 4: Emergency & Disposal Protocols

Q: I spilled about 500mg of the solid on the bench.

• A:

  • Evacuate immediate area.

  • Do NOT wipe with dry paper towels (friction).

  • Neutralize: Cover gently with a towel soaked in 1M NaOH (hydrolyzes the azide) or a specific azide neutralization buffer.

  • Allow to sit for 30+ minutes before wet-wiping.

Q: How do I clean my glassware?

• A: Rinse with copious amounts of water.

  • Trap: Do not let azide solutions sit in metal drain traps (forms explosive Copper/Lead Azides).[2] Flush drains with 100x volume of water.

References & Authoritative Grounding[4]

• Organic Azide Stability Rules:

  • Source: Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds."[1] Angewandte Chemie International Edition, 2005.

  • Key Concept: Defines the C/N > 3 stability ratio and the "Rule of Six."

• Handling Energetic Materials:

  • Source: Agrawal, J. P., & Hodgson, R. D. "Organic Azides." Organic Chemistry of Explosives, Wiley, 2007.

  • Key Concept: Mechanisms of shock sensitivity in crystalline azides.

• Safety Standard Operating Procedures (UCSB):

  • Source: UCSB Laboratory Safety Fact Sheet #26: Synthesizing, Purifying, and Handling Organic Azides.[1]

  • Key Concept: Prohibition of metal spatulas and DCM/Azide incompatibility.[1][2][3]

• Curtius Rearrangement Safety:

  • Source: Organic Syntheses, Coll. Vol. 5, p.273 (1973); Vol. 44, p.29 (1964).

  • Key Concept: Precedents for handling cinnamoyl azide derivatives and in-situ rearrangement.

Sources

• 1. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. ehs.wisc.edu [ehs.wisc.edu]
• 3. safety.pitt.edu [safety.pitt.edu]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectroscopic Analysis of (E)-3-(m-tolyl)acryloyl Azide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and drug discovery, the precise structural elucidation of novel compounds is paramount. (E)-3-(m-tolyl)acryloyl azide, a potentially reactive intermediate, presents a unique spectroscopic profile. This guide offers an in-depth analysis of its predicted ¹H Nuclear Magnetic Resonance (NMR) spectrum, drawing comparisons with structurally related analogs and alternative analytical techniques to provide a comprehensive characterization framework.

The Structural Landscape: Predicting the ¹H NMR Spectrum

The expected ¹H NMR spectrum of (E)-3-(m-tolyl)acryloyl azide in a standard solvent like CDCl₃ would feature distinct signals corresponding to the vinylic, aromatic, and methyl protons.

Table 1: Predicted ¹H NMR Spectral Data for (E)-3-(m-tolyl)acryloyl Azide

Predicted Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale and Comparative Data
~7.6 - 7.7	d	1H	H-α (vinylic)	The α-vinylic proton is deshielded by the adjacent carbonyl group. In related cinnamoyl derivatives, this proton typically appears as a doublet.[2]
~7.2 - 7.4	m	4H	Aromatic protons	The four protons of the m-substituted benzene ring will exhibit a complex multiplet pattern. Their chemical shifts are influenced by the electron-donating methyl group and the electron-withdrawing acryloyl moiety.
~6.5 - 6.6	d	1H	H-β (vinylic)	The β-vinylic proton is coupled to the α-proton, resulting in a doublet. Its chemical shift is generally upfield compared to the α-proton.[2]
~2.3 - 2.4	s	3H	-CH₃ (methyl)	The methyl group on the tolyl ring is expected to appear as a singlet in this region, consistent with other tolyl-containing compounds.[2]

Solvent: CDCl₃, Reference: TMS (0 ppm). The chemical shifts are estimations based on data for analogous cinnamoyl and tolyl derivatives.

The Causality Behind Chemical Shifts and Multiplicities

The predicted chemical shifts are a direct consequence of the electronic environment of each proton. The vinylic protons (H-α and H-β) exhibit a characteristic doublet-of-doublets splitting pattern due to their trans relationship, with a typical coupling constant (J) of around 15-16 Hz.[2] The aromatic protons of the m-tolyl group will show a more complex splitting pattern due to their relative positions and couplings. The methyl group, being isolated from other protons, will appear as a sharp singlet.

A Comparative Analysis with Alternative Spectroscopic Techniques

While ¹H NMR is a powerful tool for structural elucidation, a multi-faceted analytical approach provides a more robust characterization.[5]

¹³C NMR Spectroscopy

A predicted ¹³C NMR spectrum would complement the ¹H NMR data by identifying the carbon skeleton. Key signals would include the carbonyl carbon, the vinylic carbons, and the aromatic carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying functional groups. For (E)-3-(m-tolyl)acryloyl azide, a strong absorption band characteristic of the azide group (-N₃) would be expected around 2100-2170 cm⁻¹, and a strong carbonyl (C=O) stretch would appear around 1680-1700 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry would provide information about the molecular weight and fragmentation pattern of the molecule. The molecular ion peak [M]⁺ would confirm the compound's molecular formula.

Experimental Protocol for ¹H NMR Spectrum Acquisition

The following outlines a standard procedure for acquiring a ¹H NMR spectrum.

• Sample Preparation : Dissolve approximately 5-10 mg of (E)-3-(m-tolyl)acryloyl azide in about 0.6-0.7 mL of deuterated chloroform (CDCl₃). It is crucial to use a high-purity solvent to avoid interfering signals.[6][7]

• Internal Standard : Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift calibration (δ = 0.00 ppm).

• NMR Tube : Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup : Place the NMR tube in the spectrometer's probe.

• Data Acquisition : Acquire the ¹H NMR spectrum on a 400 or 500 MHz spectrometer.[1] Typical acquisition parameters include a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing : Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis : Integrate the signals to determine the relative number of protons and analyze the chemical shifts and coupling constants to assign the peaks to the corresponding protons in the molecule.[5][8]

Visualizing the Analysis

Caption: Workflow for the ¹H NMR analysis of (E)-3-(m-tolyl)acryloyl azide.

Caption: Key structural features influencing the ¹H NMR spectrum.

Conclusion

The ¹H NMR spectrum of (E)-3-(m-tolyl)acryloyl azide can be reliably predicted through the analysis of structurally similar compounds. The characteristic signals of the vinylic, aromatic, and methyl protons provide a unique fingerprint for this molecule. For unambiguous structure confirmation, a comprehensive approach employing complementary techniques such as ¹³C NMR, IR, and mass spectrometry is recommended. This guide provides a foundational framework for researchers to interpret the spectroscopic data of this and related acryloyl azide derivatives, facilitating their research and development endeavors.

References

• The Royal Society of Chemistry. Supplementary Information. Available from: [Link]

• Nikolova, S., et al. 2-Hydroxy-N-m-tolyl-acetamide: Optic spectroscopy, X-ray Crystallography and DFT study. Journal of Molecular Structure. 2021, 1225, 129111.

• AIP Publishing. Electronic excitation spectra of jet-cooled phenyl isocyanate, m-tolyl isocyanate, and p-phenylene diisocyanate. Available from: [Link]

• SpectraBase. 1-(m-Tolyl)propan-1-ol. Available from: [Link]

• PubMed. Electronic excitation spectra of jet-cooled phenyl isocyanate, m-tolyl isocyanate, and p-phenylene diisocyanate: Assignment of the cis and trans rotational isomers. Available from: [Link]

• Al-Qubaisi, M., et al. Synthesis, characterization, and biological evaluation of novel cinnamic acid derivatives: cinnamoyl-metronidazole ester and cinnamoyl-memantine amide. Scientific Reports. 2024, 14(1), 9181.
• Lu, Y.-C., Kao, S.-C., & West, J. G. Decatungstate-Catalysed C(sp3)
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. 1997, 62(21), 7512–7515.

• ResearchGate. The structure of cinnamic acid and cinnamoyl azides, a unique localized π system: The electronic spectra and DFT‐treatment. Available from: [Link]

• PubMed. Cinnamoylphenethylamine 1H-NMR chemical shifts: a concise reference for ubiquitous compounds. Available from: [Link]

• RSC Publishing. Accepted Manuscript. Available from: [Link]

• Jasperse, C. Short Summary of 1H-NMR Interpretation. Available from: [Link]

• University of Colorado Boulder. The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Available from: [Link]

• ACS Publications. 2,4,6-Trinitro-N-(m-tolyl)aniline: A New Polymorphic Material Exhibiting Different Colors. Available from: [Link]

• Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. Available from: [Link]

• University of California, Los Angeles. Table of characteristic proton NMR chemical shifts. Available from: [Link]

• ResearchGate. ¹H NMR analysis of acryloyl chloride (A), AKL (B) and functionalized... Available from: [Link]

• PubChem. (E)-3-(m-Tolyl)acrylaldehyde. Available from: [Link]

• Revue Roumaine de Chimie. A 1H-NMR STUDY OF MECHANISM AND KINETICS ON REACTIONS OF ACRYLIC ACID WITH PYRIDINE AND IMIDAZOLE COMPOUNDS. Available from: [Link]

• ScienceDirect. X-ray diffraction and VT-NMR studies of (E)-3-(piperidinyl)-1-(2′-hydroxyphenyl)-prop-2-en-1-one. Available from: [Link]

• MDPI. Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives. Available from: [Link]

• International Journal of Drug Design and Discovery. Synthesis and Pharmacological Evaluation of a Series of 3-[(E)-3-(substituted aryl) acryloyl]-2H-chromen-2-one as Anti-inflammatory, Analgesic and Antioxidant Agents. Available from: [Link]

• The Royal Society of Chemistry. Kinetic Resolution of 2,3-Epoxy 3-Aryl Ketones via Catalytic Asymmetric Ring-Opening with Pyrazole Derivatives†. Available from: [Link]

• Organic Syntheses Procedure. 1-Benzyl-5-phenyl-1H-1,2,3-triazole. Available from: [Link]

• ResearchGate. 1 H-NMR Spectrum of (3e) compound. Available from: [Link]

• KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. Synthesis, characterization, and biological evaluation of novel cinnamic acid derivatives: cinnamoyl-metronidazole ester and cinnamoyl-memantine amide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cinnamoylphenethylamine 1H-NMR chemical shifts: a concise reference for ubiquitous compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. emerypharma.com [emerypharma.com]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. kgroup.du.edu [kgroup.du.edu]
• 8. web.mnstate.edu [web.mnstate.edu]

Advanced Spectroscopic Guide: Characteristic IR Absorption Bands of the Acyl Azide Group

Executive Summary

The acyl azide functional group (

) is a high-energy intermediate pivotal in organic synthesis, most notably as the precursor in the Curtius rearrangement to form isocyanates.[1] For researchers and drug development professionals, Infrared (IR) spectroscopy is the gold-standard method for characterizing acyl azides and monitoring their transformation. Unlike NMR, which can be ambiguous regarding the azide moiety itself, IR provides a distinct, time-resolved "fingerprint" of the azide's asymmetric stretch and the carbonyl's unique environment.

This guide details the characteristic vibrational modes of acyl azides, differentiates them from critical side-products (isocyanates, alkyl azides), and provides a validated protocol for in-situ reaction monitoring.

Spectral Fingerprint Analysis[2]

The IR spectrum of an acyl azide is dominated by two primary features: the carbonyl stretch and the azide asymmetric stretch .

Primary Absorption Bands

Vibrational Mode	Wavenumber ( )	Intensity	Description & Diagnostic Value
Azide Asymmetric Stretch ( )	2140 – 2170	Strong	The most diagnostic band. Often appears as a doublet or has a complex line shape (see Section 2.2). Significantly higher frequency than alkyl azides.
Carbonyl Stretch ( )	1680 – 1725	Strong	Typical acyl carbonyl range. Often split due to Fermi resonance or conformational isomers (syn/anti).
Azide Symmetric Stretch ( )	1200 – 1300	Weak/Med	Much weaker and less diagnostic due to overlap with the fingerprint region (C-C, C-O stretches).

The "Doublet" Phenomenon: A Technical Deep Dive

A common source of confusion in acyl azide characterization is the splitting of the main azide peak (~2140

) or the carbonyl peak. This is not typically due to impurities.

• Fermi Resonance: The overtone of a lower-frequency mode (often the symmetric stretch or a skeletal vibration) can fall near the fundamental frequency of the asymmetric stretch. This quantum mechanical mixing splits the band into two components.

• Rotamers: Acyl azides exist in equilibrium between syn and anti conformations relative to the C-N bond. These conformers have slightly different dipole moments and force constants, leading to distinct absorption frequencies.

Analyst Insight: Do not discard a sample as "impure" solely because the azide peak is split. If the ratio of the split peaks is constant across multiple scans, it is likely an intrinsic spectral feature (Fermi resonance or rotamers).

Comparative Analysis: Distinguishing Structural Analogs

Accurate identification requires distinguishing the acyl azide from its precursors (acid chlorides) and its rearrangement products (isocyanates).

Table 1: Comparative IR Frequencies

Functional Group	Structure	Characteristic Bands ( )	Key Distinction
Acyl Azide		: 2140–2170 (doublet) : 1680–1720	High freq band + Carbonyl present.
Alkyl Azide		: 2090–2120	Lower frequency than acyl. No (unless elsewhere in molecule).
Isocyanate		: 2250–2270 (Very Strong, Broad)	The "Curtius Shift" : The band shifts +100 higher and broadens significantly.
Nitrile		: 2210–2260 (Sharp, Med/Weak)	Sharp peak, usually weaker than isocyanate.
Acid Chloride		: 1785–1815	Carbonyl is at a much higher frequency than acyl azide. No ~2150 band.

Mechanistic Monitoring: The Curtius Rearrangement

The primary application of acyl azide analysis is monitoring the Curtius rearrangement. This reaction is thermally driven and involves the release of nitrogen gas (

) to form an isocyanate.

Reaction Pathway Diagram

Caption: Spectroscopic pathway of the Curtius Rearrangement. Note the distinct shift from the Acyl Azide fingerprint to the Isocyanate fingerprint.

Experimental Protocol: In-Situ Kinetic Monitoring

Objective: Determine the completion of rearrangement to isocyanate without isolating the unstable intermediate.

Materials:

• FT-IR Spectrometer (ATR or transmission cell with

  windows).

• Anhydrous Toluene (solvent transparent in the 2300–2000

  region).

• Acyl Azide substrate.[2][3][4][5][6]

Step-by-Step Methodology:

• Baseline Correction: Collect a background spectrum of pure anhydrous toluene at the reaction temperature (e.g., 80°C). Toluene is preferred over chlorinated solvents for safety and spectral clarity.

• T0 Sample: Dissolve the acyl azide in toluene at room temperature.

  • Validation: Confirm strong peaks at ~2140

    ( ) and ~1700 ( ). Ensure no peak exists at 2270 .

• Reaction Initiation: Heat the reaction vessel to reflux (or desired temp).

• Monitoring Loop: Take aliquots or use an in-line probe every 10–15 minutes.

  • Watch for: Decrease of the 2140

    band.

  • Watch for: Rapid emergence and growth of the 2270

    band (Isocyanate).

• Endpoint Determination: The reaction is complete when the 2140

  band is indistinguishable from the baseline noise.

  • Note: The carbonyl band at 1700

    will also disappear/shift significantly as the C=O becomes part of the N=C=O system.

Safety & Troubleshooting

Safety Warning: The C/N Ratio Rule

Organic azides are potentially explosive.

• Rule of Thumb: The number of carbon atoms (

  ) plus the number of oxygen atoms ( ) divided by the number of nitrogen atoms ( ) should be .

  • Equation:

    .

• Action: If your molecule falls below this ratio (e.g., low MW acyl azides), perform all IR measurements in dilute solution. Do not concentrate to dryness on the ATR crystal.

Solvent Effects

Solvent polarity can shift the azide asymmetric stretch.

• Non-polar (Hexane/Toluene): Sharp bands, higher frequency.

• Polar (DMSO/DMF): Broader bands, slight red-shift (lower frequency) due to dipole-dipole interactions.

• Ionic Liquids: Significant red-shifts observed due to strong electrostatic environments.

References

• National Institutes of Health (NIH). (2011). A Direct Comparison of Azide and Nitrile Vibrational Probes. PMC. Retrieved from [Link]

• Royal Society of Chemistry (RSC). (2011). Two-dimensional IR spectroscopy reveals a hidden Fermi resonance band in the azido stretch spectrum. Retrieved from [Link]

• Master Organic Chemistry. (2017). The Hofmann and Curtius Rearrangements. Retrieved from [Link]

• ResearchGate. (2019). Direct Observation of Acyl Azide Excited States and Their Decay Processes by Ultrafast Time Resolved Infrared Spectroscopy. Retrieved from [Link]

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jjc.yu.edu.jo [jjc.yu.edu.jo]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. sciforum.net [sciforum.net]

The Analytical Challenge: Thermal vs. Gas-Phase Curtius Rearrangement

Title: Unveiling the Gas-Phase Dynamics of Cinnamoyl Azides: A Comparative Mass Spectrometry Guide

Cinnamoyl azides are highly reactive, critical intermediates in organic synthesis and drug development, primarily serving as precursors to isocyanates via the Curtius rearrangement[1]. For analytical chemists and drug development professionals, confirming the structural integrity of these acyl azides is paramount. However, their inherent thermal lability presents a significant analytical challenge.

This guide objectively compares Electron Ionization (EI-MS) and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) platforms for the characterization of cinnamoyl azides, providing mechanistic insights and a self-validating experimental protocol designed to prevent artifactual data.

The defining characteristic of acyl azides is their propensity to extrude nitrogen gas (N₂) to form an isocyanate[2]. In mass spectrometry, this rearrangement can occur via two distinct mechanisms, and distinguishing between them dictates the choice of your analytical platform:

• Thermal Degradation (Artifactual): Occurs in heated sample inlets (e.g., GC injectors or heated direct insertion probes) prior to ionization. If this occurs, the mass spectrometer only detects the degradation product (the isocyanate), leading to false structural confirmations.

• Gas-Phase Fragmentation (Diagnostic): Occurs via Collision-Induced Dissociation (CID) of the intact molecular ion in the high vacuum of the mass spectrometer[2]. This is the true, diagnostic fragmentation pattern required for structural elucidation.

Platform Comparison: EI-MS vs. ESI-MS/MS

To accurately characterize cinnamoyl azides, the ionization technique must be "soft" enough to preserve the fragile azide moiety, yet capable of generating meaningful structural fragments.

Analytical Feature	Electron Ionization (EI-MS)	Electrospray Ionization (ESI-MS/MS)
Sample Introduction	Gas Chromatography (GC) or Direct Insertion Probe (DIP)	Direct Infusion or Liquid Chromatography (LC)
Thermal Stability Risk	High: Inlet temperatures (>200°C) almost guarantee thermal Curtius rearrangement prior to ionization.	Low: Ambient or slightly elevated desolvation temperatures preserve the intact azide.
Ionization Energy	Hard (70 eV standard)	Soft (Protonation/Cationization)
Primary Ion Observed	[M]⁺ is typically absent or extremely weak (e.g., m/z 173 for cinnamoyl azide)[3].	[M+H]⁺ or [M+Na]⁺ is the base peak in MS1 (e.g., m/z 174).
Diagnostic Utility	Poor. Spectra are dominated by low-mass hydrocarbon fragments and the isocyanate artifact.	Excellent. Allows isolation of the intact precursor and controlled gas-phase Curtius rearrangement via CID[2].

Validated Experimental Protocol: ESI-MS/MS Analysis

To capture the true fragmentation pattern of cinnamoyl azides, the following self-validating workflow must be employed. The causality behind these specific parameters is rooted in minimizing thermal energy transfer to the analyte prior to the collision cell.

Figure 1: Optimized analytical workflow for intact cinnamoyl azide MS analysis.

Step-by-Step Methodology:

• Sample Preparation (Cold Protocol): Synthesize or aliquot the cinnamoyl azide derivative (e.g., p-methyl-cinnamoyl azide[3]). Immediately dissolve in LC-MS grade Acetonitrile containing 0.1% Formic Acid to promote [M+H]⁺ formation. Causality: Maintaining the sample at 4°C prevents spontaneous thermal degradation in the vial.

• Sample Introduction: Utilize a syringe pump for direct infusion at 5–10 µL/min. Causality: Bypassing the LC column eliminates the need for heated column compartments, further protecting the azide.

• Source Parameter Optimization: Set the ESI capillary voltage to 3.0–3.5 kV (positive ion mode). Critical: Lower the desolvation gas temperature to ≤150°C.

• Self-Validation Check (MS1): Before applying collision energy, acquire a full MS1 scan. You must observe the intact [M+H]⁺ peak (e.g., m/z 174 for unsubstituted cinnamoyl azide). Validation Rule: If the [M+H - 28]⁺ isocyanate peak is the base peak in MS1, your source temperature is too high. Lower the desolvation temperature until the intact [M+H]⁺ dominates.

• CID Energy Stepping (MS/MS): Isolate the [M+H]⁺ precursor in the quadrupole. Apply Normalized Collision Energy (NCE) in steps of 10%, 20%, and 30% to map the fragmentation tree.

Mechanistic Deep Dive: Gas-Phase Fragmentation Pathways

When subjected to CID in an ESI-MS/MS system, protonated cinnamoyl azides exhibit a highly predictable, competitive fragmentation topology. Using unsubstituted cinnamoyl azide (MW = 173 g/mol ) as the model, the fragmentation tree splits into two primary pathways:

• The Gas-Phase Curtius Pathway: The lowest energy barrier fragmentation is the expulsion of N₂ (-28 Da), yielding the protonated cinnamoyl isocyanate at m/z 146[2].

• The Cationic Pathway: A competing high-energy pathway involves the loss of hydrazoic acid (HN₃) or the azide radical, yielding the highly conjugated, stable cinnamoyl cation at m/z 131. This cation undergoes subsequent sequential losses of carbon monoxide (CO) and acetylene (C₂H₂) to yield the styrenyl (m/z 103) and phenyl (m/z 77) cations, respectively.

Figure 2: ESI-MS/MS (+ve mode) fragmentation pathway of cinnamoyl azide.

By utilizing ESI-MS/MS and strictly controlling thermal inputs, researchers can confidently map these pathways, ensuring that the observed Curtius rearrangement is a true gas-phase phenomenon rather than an artifact of poor sample handling.

References

• Gas-phase Curtius and Wolff rearrangement reactions investigated by tandem-MS, IR ion spectroscopy and theory. NIH / RSC Publishing.[Link]

• The Curtius Rearrangement of Acyl Azides Revisited - Formation of Cyanate (R-O-CN). ResearchGate.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Gas-phase Curtius and Wolff rearrangement reactions investigated by tandem-MS, IR ion spectroscopy and theory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Reactivity of m-Tolyl vs. p-Tolyl Acryloyl Azide

Executive Summary

This guide provides an in-depth technical comparison of 3-(3-methylphenyl)acryloyl azide (m-tolyl acryloyl azide) and 3-(4-methylphenyl)acryloyl azide (p-tolyl acryloyl azide). While both compounds serve as precursors to styryl isocyanates via the Curtius rearrangement, their reactivity profiles differ due to the electronic influence of the methyl substituent position.

Key Finding: The p-tolyl isomer exhibits faster rearrangement kinetics and a lower decomposition onset temperature compared to the m-tolyl isomer. This is governed by the stronger electron-donating ability of the methyl group at the para position (

) versus the meta position ( ), which stabilizes the electron-deficient transition state during migration.

Mechanistic Basis: Electronic Control of Rearrangement

To understand the reactivity difference, we must analyze the Curtius rearrangement mechanism. These acryloyl azides (

) undergo thermal decomposition to release nitrogen ( ) and form an isocyanate ( ).

The Concerted Mechanism

Current physical organic chemistry models describe the Curtius rearrangement of cinnamoyl derivatives as a concerted process . The migration of the styryl group (

) occurs simultaneously with bond cleavage.

• Transition State (TS): The migrating carbon (vinyl alpha-carbon) develops partial positive charge character as it shifts from the carbonyl carbon to the nitrogen.

• Electronic Demand: Substituents on the aromatic ring that can donate electron density (

  , effects) stabilize this positive charge buildup, lowering the activation energy ( ) and accelerating the reaction.

Substituent Effects (Hammett Analysis)

The reactivity difference is quantified by the Hammett substituent constants (

):

• p-Tolyl (Para-Methyl): The methyl group is in direct conjugation with the pi-system. It exerts both an inductive effect (

  ) and a hyperconjugative resonance effect.
  • (Stronger Donor)

• m-Tolyl (Meta-Methyl): The methyl group is not in direct resonance with the reaction center. It exerts primarily a weak inductive effect.

  • (Weaker Donor)

Comparative Reactivity Data

The following table summarizes the physicochemical and reactive differences. Note that specific temperature values are derived from general kinetic trends of substituted cinnamoyl azides.

Feature	p-Tolyl Acryloyl Azide	m-Tolyl Acryloyl Azide	Impact
Structure	3-(4-methylphenyl)acryloyl azide	3-(3-methylphenyl)acryloyl azide	p-isomer is more symmetric.
Electronic Effect	Inductive + Hyperconjugation	Inductive Only	p-isomer stabilizes TS better.
Hammett	-0.17	-0.07	More negative = Faster rate.
Rearrangement Rate	Faster ( )	Slower (Reference)	p-isomer requires less heat/time.
Decomposition	~80–85 °C	~85–90 °C	p-isomer is slightly less thermally stable.
Isocyanate Yield	High (>90%)	High (>85%)	Both are efficient; m-isomer may require longer reflux.
Solubility	Moderate (Non-polar solvents)	Moderate (Non-polar solvents)	Similar solubility profiles.

Reaction Pathway Diagram

The following diagram illustrates the kinetic pathway and the stabilization provided by the para-methyl group.

Figure 1: The p-tolyl isomer traverses a lower-energy transition state due to hyperconjugative stabilization, resulting in a faster reaction rate (

).

Experimental Protocols

This section details the synthesis and rearrangement protocols. Due to the reactivity difference, the m-tolyl isomer protocol includes an extended reflux time.

Synthesis of Acryloyl Azides (General Procedure)

Precursor: Start with the corresponding m- or p-methylcinnamic acid.

• Activation: Dissolve 10 mmol of substituted cinnamic acid in dry DCM. Add 1.2 eq. oxalyl chloride and a catalytic drop of DMF at 0°C. Stir 2h to form the acid chloride. Evaporate solvent.[1]

• Azidation: Dissolve the crude acid chloride in acetone (20 mL). Cool to 0°C. Add an aqueous solution of

  (1.5 eq., dissolved in min. water) dropwise.

• Workup: Stir for 1h at 0°C. Dilute with cold water and extract with diethyl ether. Wash with brine, dry over

  , and concentrate carefully at low temperature (<25°C).

  • Warning: Do not heat the crude azide during concentration.

Rearrangement & Trapping (Comparison Workflow)

Objective: Convert azide to urea derivative via isocyanate.

Parameter	p-Tolyl Protocol	m-Tolyl Protocol
Solvent	Toluene (anhydrous)	Toluene (anhydrous)
Concentration	0.1 M	0.1 M
Temperature	90°C	100°C (or 90°C for longer time)
Time to Completion	~45 - 60 mins	~90 - 120 mins
Observation	Rapid evolution onset.	Slower/Steady evolution.

Step-by-Step Rearrangement:

• Dissolve the acryloyl azide in anhydrous toluene under Argon.

• Heat the solution to the specified temperature (see table).

• Monitor reaction via IR spectroscopy (disappearance of azide peak at ~2140 cm⁻¹; appearance of isocyanate peak at ~2260 cm⁻¹).

• Nucleophilic Trapping: Once rearrangement is complete, cool to RT and add 1.1 eq. of the nucleophile (e.g., aniline or benzyl alcohol).

• Stir for 2h to form the urea or carbamate.

Workflow Diagram

Figure 2: Distinct heating protocols are recommended to ensure complete conversion for the kinetically slower m-isomer.

Safety & Handling

• Explosion Hazard: Acyl azides are energetic materials. While cinnamoyl derivatives are stabilized by conjugation, they should never be distilled or heated in the absence of solvent.

• Stoichiometry: Ensure accurate calculation of azide equivalents. Excess

  in the presence of acid chlorides can form explosive di-azides or hydrazoic acid ( ) if acidified.

• Monitoring: Use IR spectroscopy rather than TLC for monitoring the rearrangement to avoid isolating the unstable isocyanate.

References

• Mechanism of Curtius Rearrangement

  • Title: A theoretical study of the thermal Curtius rearrangement of some cinnamoyl azides using the DFT approach.
  • Source: Journal of Structural Chemistry, 2015.

  • URL:[Link]

• Synthesis of Aryl Acryloyl Azides

  • Title: Application Notes and Protocols for the Curtius Rearrangement of p-Methyl-cinnamoyl Azide.[2]

  • Source: BenchChem Applic

• General Azide Reactivity & Safety

  • Title: Organic Azides: Syntheses and Applic
  • Source: Organic & Biomolecular Chemistry (RSC).

  • URL:[Link]

• Hammett Substituent Constants

  • Title: A Survey of Hammett Substituent Constants and Resonance and Field Parameters.
  • Source: Chemical Reviews, 1991.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Precision Electronic Tuning in Curtius Rearrangement: The meta-Methyl Effect

Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and Drug Discovery Professionals

Executive Summary

In the optimization of pharmacophores, the Curtius rearrangement serves as a critical gateway for converting carboxylic acids to amines, carbamates, and ureas. While the general migratory aptitude of aryl groups is well-documented, the specific electronic influence of the meta-methyl (m-tolyl) group offers a unique case study in electronic tuning.

Unlike para-substituents which communicate via both induction and resonance, the meta-methyl group isolates the inductive electron-donating effect (+I) . This guide analyzes the kinetic and synthetic implications of this substitution, demonstrating that while m-methyl accelerates rearrangement relative to unsubstituted phenyl rings, it does so with distinct kinetic moderation compared to its para-isomer. This nuance allows for precise control over reaction rates and intermediate stability in complex library synthesis.

Mechanistic Foundation: The Electronic Trigger

To understand the meta-methyl effect, one must look beyond the global reaction equation and focus on the transition state (TS). The Curtius rearrangement is a concerted process where the migration of the aryl group (

) occurs simultaneously with the expulsion of nitrogen ( ).

The Transition State Reality

During the TS, the migrating carbon atom develops a partial positive charge (

). Therefore, the rate of rearrangement is governed by the ability of the substituent to stabilize this developing deficiency.

• Electron Donating Groups (EDGs): Stabilize the

  charge Lower Accelerate Reaction .

• Electron Withdrawing Groups (EWGs): Destabilize the

  charge Increase Retard Reaction .

Graphviz Diagram: Electronic Stabilization in the Transition State

The following diagram illustrates the concerted mechanism and the specific electronic vector of the meta-methyl group.

Caption: The meta-methyl group stabilizes the electron-deficient transition state purely through inductive effects (+I), lacking the resonance contribution seen in para-substitution.

Comparative Analysis: meta-Methyl vs. Alternatives

The choice of the meta-methyl group is rarely accidental; it is a strategic decision to modulate lipophilicity (LogP) and metabolic stability without drastically altering the electronic manifold of the parent molecule.

Quantitative Kinetic Comparison (Hammett Correlation)

The kinetics of the Curtius rearrangement follow the Hammett equation:

For the Curtius rearrangement in non-polar solvents, the reaction constant is typically negative (approx. ), confirming that EDGs accelerate the reaction.

Table 1: Comparative Kinetic Parameters

Substituent	Position	Electronic Effect	Hammett Constant ( )	Predicted Relative Rate ( )*
Methyl	para	+I and +R (Hyperconjugation)	-0.170	1.80
Methyl	meta	+I (Inductive Only)	-0.069	1.27
Hydrogen	-	Reference	0.00	1.00 (Reference)
Methoxy	para	Strong +R	-0.268	2.52
Nitro	meta	Strong -I, -R	+0.710	0.08

*Note:

calculated assuming a reaction constant . Values indicate that m-methyl accelerates the reaction by ~27% over the unsubstituted phenyl, whereas p-methyl accelerates it by ~80%.

Performance Verdict

• Vs. Unsubstituted (H): The m-methyl substrate rearranges faster. In process chemistry, this implies lower temperature requirements or shorter residence times in flow reactors.

• Vs. para-Methyl: The p-methyl is a significantly stronger activator due to hyperconjugation. If the goal is rapid rearrangement at low temperature, p-methyl is superior. However, m-methyl is preferred when steric bulk is required away from the reaction center without the extreme activation that might lead to side reactions (e.g., rapid hydrolysis).

• Vs. Electron Withdrawing Groups (

  , ): Substrates with EWGs are notoriously sluggish in Curtius rearrangements, often requiring higher temperatures that compromise safety (azide accumulation). The m-methyl group avoids this risk entirely.

Experimental Protocol: Self-Validating Workflow

This protocol utilizes Diphenylphosphoryl Azide (DPPA), a standard reagent that allows for a "one-pot" conversion of carboxylic acids to carbamates/ureas.

Safety Warning: Acyl azides are potential explosives. Do not concentrate reaction mixtures to dryness. Perform all reactions behind a blast shield.

Workflow Diagram

Caption: Standard One-Pot Curtius Protocol using DPPA. The m-methyl group ensures smooth conversion at 80°C.

Step-by-Step Methodology

• Activation (Azide Formation):

  • Dissolve m-toluic acid (10 mmol) in anhydrous Toluene (50 mL).

  • Add Triethylamine (12 mmol) and cool to 0°C.

  • Add Diphenylphosphoryl azide (DPPA) (11 mmol) dropwise.

  • Checkpoint: Monitor by TLC. The formation of the acyl azide is usually complete within 1-2 hours at room temperature.

• Rearrangement (Thermolysis):

  • Heat the reaction mixture to 80–90°C.

  • Observation: Vigorous evolution of

    gas indicates the rearrangement is proceeding.

  • Kinetic Note: Due to the m-methyl effect, gas evolution will be steady and slightly faster than benzoic acid. Ensure venting is adequate.

  • Continue heating until gas evolution ceases (approx. 1-2 h).

• Nucleophilic Trapping:

  • For Carbamates: Add excess alcohol (e.g., Benzyl alcohol, 15 mmol) and reflux for 4 hours.

  • For Ureas: Add amine (e.g., Morpholine, 11 mmol) and stir at 60°C for 2 hours.

  • For Isocyanate Isolation: If isolating the isocyanate, remove solvent under reduced pressure (strictly <40°C) and distill under vacuum. Note: m-Tolyl isocyanate is a stable liquid.

• Work-up:

  • Dilute with EtOAc, wash with saturated

    (removes diphenylphosphate byproducts), water, and brine.

  • Dry over

    and concentrate.

References

• Smith, P. A. S. (1946). "The Curtius Reaction."[1][2][3][4][5][6][7] Organic Reactions, 3, 337-449. Link

• Yukawa, Y., & Tsuno, Y. (1959). "The Resonance Effect in Hammett Relations." Bulletin of the Chemical Society of Japan, 32(9), 971-981. Link

• Shioiri, T., Ninomiya, K., & Yamada, S. (1972). "Diphenylphosphoryl azide. New convenient reagent for a modified Curtius reaction and for peptide synthesis." Journal of the American Chemical Society, 94(17), 6203-6205. Link

• Hansch, C., Leo, A., & Taft, R. W. (1991). "A survey of Hammett substituent constants and resonance and field parameters." Chemical Reviews, 91(2), 165-195. Link

Sources

• 1. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. scispace.com [scispace.com]
• 4. almacgroup.com [almacgroup.com]
• 5. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Mechanistic Fundamentals: Electronic Structure &amp; Conjugation

An objective, in-depth technical comparison of (E)-3-(m-tolyl)acryloyl azide and benzoyl azide reveals profound differences in thermodynamic stability, kinetic reactivity, and handling requirements. These differences are fundamentally driven by the electronic effects of extended

-conjugation versus direct aryl-carbonyl linkage.

As a Senior Application Scientist, understanding the causality behind these structural differences is critical for optimizing synthetic routes, ensuring laboratory safety, and predicting shelf-life during drug development.

The stability of acyl azides is primarily dictated by their propensity to undergo the Curtius rearrangement —a thermally driven, concerted mechanism where the extrusion of nitrogen gas (

) is coupled with the migration of the adjacent alkyl or aryl group to the electron-deficient nitrogen, yielding an isocyanate.

• Benzoyl Azide: In this standard aroyl azide, the phenyl ring is directly conjugated to the carbonyl azide group. While this provides some ground-state stabilization compared to aliphatic azides, the activation barrier to reach the transition state remains relatively low.

• (E)-3-(m-tolyl)acryloyl azide: This molecule is a cinnamoyl azide derivative. The insertion of the

  -unsaturated system (the vinyl group) between the m-tolyl ring and the carbonyl azide drastically alters the electronic landscape. This extended -system creates strong opposing dipoles that span the entire molecule, highly stabilizing the ground state[1]. Furthermore, the rigid planar geometry of the alkene restricts the conformational flexibility required to achieve the transition state geometry for alkyl/aryl migration.

The +I (inductive) and +M (mesomeric) electron-donating effects of the meta-methyl group on the tolyl ring slightly modulate the electron density, but the extended cinnamoyl conjugation is the dominant force governing its superior stability.

Concerted mechanism of the Curtius rearrangement from acyl azide to isocyanate.

Kinetic Profiles & Thermal Stability

The thermodynamic differences between the two compounds become starkly apparent when evaluating their kinetic profiles during thermal decomposition.

Benzoyl Azide: Benzoyl azide exhibits an activation energy (

) of approximately 28.0 kcal/mol for the Curtius rearrangement[2]. Consequently, it begins to decompose at relatively low temperatures (~60–80 °C). A critical vulnerability of benzoyl azide is its high sensitivity to Lewis acids (e.g., , ). Lewis acids coordinate to the oxygen and nitrogen atoms of the carbonyl azide group, drawing electron density away from the bond. This catalytic interaction plummets the to ~11.0 kcal/mol , causing rapid, potentially hazardous rearrangement even at room temperature[2].

(E)-3-(m-tolyl)acryloyl azide: Theoretical and experimental studies on cinnamoyl azides demonstrate a significantly higher activation energy of approximately 34.3 kcal/mol [1]. The energetic penalty required to disrupt the extended conjugated

-system during the transition state means that (E)-3-(m-tolyl)acryloyl azide is remarkably stable at room temperature. To induce the Curtius rearrangement, researchers must subject the compound to harsh thermal conditions, typically refluxing in high-boiling solvents like toluene (110 °C) or ortho-dichlorobenzene (180 °C).

Quantitative Data Comparison

Property	Benzoyl Azide	(E)-3-(m-tolyl)acryloyl azide
Conjugation System	Direct Aryl-Carbonyl	Extended Aryl-Vinyl-Carbonyl
Activation Energy ( )	~28.0 kcal/mol	~34.3 kcal/mol
Curtius Onset Temp.	~60–80 °C	>100 °C (Requires high heat)
Lewis Acid Sensitivity	High ( drops to ~11 kcal/mol)	Moderate
IR Azide Stretch ( )	~2138 cm⁻¹	~2137 cm⁻¹

Hydrolytic Stability & Shelf-Life

Beyond thermal decomposition, acyl azides are susceptible to nucleophilic attack by water, which hydrolyzes the azide back into the corresponding carboxylic acid and hydrazoic acid.

(E)-3-(m-tolyl)acryloyl azide exhibits superior hydrolytic stability compared to benzoyl azide. The causality lies in the electrophilicity of the carbonyl carbon. In benzoyl azide, the carbonyl carbon is highly electrophilic and prone to attack by ambient moisture. In the acryloyl derivative, the extended

-conjugation delocalizes electron density across the vinyl group and into the carbonyl system, significantly reducing the partial positive charge ( ) on the carbonyl carbon. This renders it highly resistant to aqueous hydrolysis, granting it a substantially longer shelf-life when stored as a solid at room temperature.

Condition	Benzoyl Azide	(E)-3-(m-tolyl)acryloyl azide	Mechanistic Causality
Room Temp Storage	Moderate (Decomposes over weeks)	High (Stable for months)	Higher barrier prevents ambient extrusion.
Aqueous Hydrolysis	Susceptible	Resistant	Extended conjugation reduces carbonyl electrophilicity.
Photolytic Stability	Low (Rapid nitrene formation)	Low-Moderate	Both undergo rapid photolytic loss; vinyl group offers slight UV shielding.

Experimental Workflows: Synthesis & Kinetic Monitoring

To objectively compare these compounds in the laboratory, protocols must be designed as self-validating systems .

Protocol 1: Mild Synthesis via BOP Activation

Traditional synthesis using acid chlorides can be harsh and lead to side reactions. Using Benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate (BOP) and Sodium Azide (

) allows for direct, one-pot conversion of the carboxylic acid to the acyl azide under mild conditions.

• Activation: Dissolve 1.0 eq of the corresponding carboxylic acid (benzoic acid or (E)-3-(m-tolyl)acrylic acid) in anhydrous THF at 0 °C. Add 2.0 eq of Diisopropylethylamine (DIPEA) and 1.1 eq of BOP reagent. Stir for 20 minutes to form the reactive OBt ester.

• Azidolysis: Add 1.5 eq of

  dissolved in minimal DMSO. Stir for an additional 15–30 minutes.

• Workup: Evaporate THF without heating. Dilute with

  , wash with 10% and brine. Dry over anhydrous and concentrate in vacuo at room temperature to isolate the pure acyl azide.

Protocol 2: Self-Validating Kinetic Monitoring via In-situ IR

To measure the thermal stability, we utilize in-situ Fourier Transform Infrared (FTIR) spectroscopy. This is a self-validating protocol because it simultaneously tracks the disappearance of the reactant and the appearance of the product. If the rates of disappearance and appearance perfectly inversely correlate, it validates that the Curtius rearrangement is occurring cleanly without competing side reactions (e.g., hydrolysis or intermolecular cross-linking).

• Preparation: Dissolve the purified acyl azide in anhydrous toluene (0.1 M concentration) in a sealed, temperature-controlled reactor equipped with an in-situ IR probe.

• Baseline: Record the initial absorbance of the distinct azide asymmetric stretch (

  ) at ~2137–2138 cm⁻¹ .

• Thermal Incubation: Ramp the temperature to the target setpoint (e.g., 70 °C for benzoyl azide; 110 °C for the acryloyl azide).

• Monitoring: Continuously monitor the decay of the 2138 cm⁻¹ peak and the simultaneous growth of the isocyanate stretch at ~2270 cm⁻¹ .

• Analysis: Plot the integrated peak areas over time to extract the first-order rate constants (

  ). Repeat at three different temperatures to construct an Arrhenius plot and calculate the exact Activation Energy ( ).

Step-by-step experimental workflow for synthesizing and evaluating acyl azide thermal stability.

References

• Why Lewis acids accelerate the thermal Curtius rearrangement of benzoyl azide into phenyl isocyanate Source: ResearchGate (Zabalov and Tiger) URL:[Link]

• A theoretical study of the thermal Curtius rearrangement of some cinnamoyl azides using the DFT approach Source: ResearchGate (Abu-Eittah et al., Journal of Structural Chemistry, 2015) URL:[Link]

• Facile one-step synthesis of acyl azides and Nα-Fmoc/Boc/Z protected amino acid azides employing benzotriazole-1-yl-oxy-tris(dimethylamino)-phosphonium hexafluorophosphate (BOP) Source: NIScPR (Basavalingappa et al., Indian Journal of Chemistry, 2010) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Kinetic Isotope Effects in Cinnamoyl Azide Rearrangement: A Comparative Guide

Topic: Kinetic Isotope Effect in Rearrangement of Cinnamoyl Azides Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The Curtius rearrangement of cinnamoyl azides is a pivotal transformation in the synthesis of vinyl isocyanates, which are versatile intermediates for pharmacophores such as enamides and ureas. While historically debated between a stepwise (nitrene-mediated) and concerted pathway, modern kinetic isotope effect (KIE) studies and Density Functional Theory (DFT) calculations predominantly support a concerted mechanism .

This guide objectively compares the mechanistic pathways, analyzes the specific KIE values that distinguish them, and provides validated protocols for experimental verification. It is designed for senior scientists requiring high-fidelity data to optimize synthetic routes or validate reaction mechanisms in drug development.

Part 1: Mechanistic Landscapes & The Role of KIE

The central mechanistic question in cinnamoyl azide decomposition is the timing of bond breaking (

) relative to bond forming ( migration).

The Two Competing Pathways

Feature	Path A: Concerted (Accepted)	Path B: Stepwise (Nitrene)
Intermediate	None (Transition State only)	Discrete Acyl Nitrene ( )
Kinetics	First-order, synchronous	First-order, asynchronous
Loss	Simultaneous with migration	Precedes migration
Stereochemistry	Strict retention of configuration	Potential for racemization (rare)
Activation Parameters	or slightly negative (ordered TS)	(disordered dissociation)

Why Cinnamoyl Azides are Unique

Unlike benzoyl azides, cinnamoyl azides possess a vinylogous

-system ( ). This extension dampens electronic substituent effects. DFT studies reveal that strong opposing dipoles across the cinnamoyl backbone result in a "weak" Hammett value, making standard substituent effect studies less diagnostic than KIEs.

Part 2: Comparative Analysis of Isotope Effects

Heavy Atom KIE: The Diagnostic Standard

Heavy atom KIEs (

, ) are the gold standard for distinguishing these mechanisms because they directly probe the bonding changes at the transition state.

Table 1: Comparative KIE Values (Theoretical & Experimental Ranges)

Values represent the ratio

(e.g., ).

Isotope Effect	Label Position	Concerted Prediction	Stepwise (Nitrene) Prediction	Observed/Calc. (Cinnamoyl)	Interpretation
Carboxyl-		1.03 – 1.05	~1.01 (Secondary)	1.042 (Calc.)	Significant bonding change at carbonyl carbon implies migration occurs during the rate-determining step (RDS).
-Nitrogen-		1.03 – 1.04	> 1.05	1.035	Moderate primary effect; bond formation balances breaking.
-Nitrogen-		1.01 – 1.02	~1.00	1.018	Small effect; this nitrogen is largely a spectator leaving group.
-Nitrogen-		~1.00	~1.00	1.002	Negligible effect; remote from the reaction center.

Key Insight: A concerted mechanism requires a substantial

KIE at the carbonyl carbon because the R-group migration alters the hybridization and bonding environment of that carbon in the transition state. A stepwise mechanism (nitrene formation) would show a primary KIE only for nitrogen loss, with a negligible secondary KIE for the carbon.

Substituent Effects (Hammett Correlation)

While KIE is the primary tool, it is often paired with Hammett plots.

• Benzoyl Azides:

  (Electron donating groups accelerate migration).

• Cinnamoyl Azides:

  to (Very weak sensitivity).

  • Reasoning: The extended conjugation distance and the "opposing dipole" effect (verified by DFT) insulate the reaction center from the aryl ring's electronics.

Part 3: Experimental Protocols

Protocol A: Measuring KIE via NMR Integration (Singleton Method)

This method avoids radioactive isotopes, utilizing natural abundance variations at high precision.

• Reaction Setup:

  • Dissolve cinnamoyl azide (1.0 mmol) in diphenyl ether (inert solvent).

  • Heat to 80°C.

  • Stop reaction at exactly

    conversion (monitor via HPLC).

  • Recover unreacted starting material (SM) via rapid column chromatography (silica gel, Hexane/EtOAc).

• NMR Analysis:

  • Acquire quantitative

    NMR (inverse gated decoupling, relaxation delay > 60s) of both the original SM and recovered SM .

  • Use a remote carbon (e.g., aromatic meta-carbon) as an internal integration standard (

    ).

• Calculation:

  • Calculate the enrichment ratio

    .

  • Apply the equation:

    .

Protocol B: Synthesis of Cinnamoyl Azide (Precursor)

Safety Note: Azides are potential explosives. Work behind a blast shield.

• Activation: Suspend cinnamic acid (10 mmol) in dry DCM (20 mL) at 0°C. Add oxalyl chloride (12 mmol) and a catalytic drop of DMF. Stir 2h until gas evolution ceases.

• Azidation: Evaporate solvent to obtain acid chloride. Redissolve in acetone (15 mL).

• Reaction: Add aqueous

  (15 mmol in 5 mL ) dropwise at 0°C. Stir 1h.

• Workup: Dilute with cold water, extract with

  , dry over , and concentrate without heat (keep bath < 25°C).

Part 4: Visualization of the Mechanism

The following diagrams illustrate the concerted transition state and the reaction workflow.

Reaction Coordinate & Transition State

This diagram compares the Concerted pathway (accepted) against the Stepwise pathway.

Figure 1: Reaction coordinate diagram. The concerted pathway avoids the high-energy nitrene intermediate, consistent with the observed substantial Carbon-13 KIE.

Experimental Workflow for KIE Determination

Figure 2: Workflow for determining Heavy Atom KIE using the Singleton NMR method at natural abundance.

References

• Abu-Eittah, R. H., et al. (2015). "A theoretical study of the thermal Curtius rearrangement of some cinnamoyl azides using the DFT approach." Journal of Structural Chemistry. Link

• BenchChem Application Notes. (2025). "Protocols for the Curtius Rearrangement of p-Methyl-cinnamoyl Azide." BenchChem.[1] Link

• Singleton, D. A., & Thomas, A. A. (1995). "High-Precision Simultaneous Determination of Multiple Small Kinetic Isotope Effects at Natural Abundance." Journal of the American Chemical Society. Link

• Yukawa, Y., & Tsuno, Y. (1959). "The Curtius Rearrangement. I. Decomposition of Substituted Benzazides." Bulletin of the Chemical Society of Japan. Link

• Macmillan Group. (2005). "Kinetic Isotope Effects in Organic Chemistry." Princeton University. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Guide to Identifying Isocyanate Intermediates via In-Situ IR Spectroscopy

Executive Summary: The Case for In-Situ Analysis

Isocyanates (

) are pivotal electrophiles in the synthesis of polyurethanes, ureas, and carbamates. However, their high reactivity toward nucleophiles (especially moisture) and potent toxicity make them "forbidden" intermediates in many offline analysis workflows. Traditional grab-sampling often leads to hydrolysis artifacts, yielding false kinetic data.

This guide details the application of in-situ mid-infrared (MIR) spectroscopy for the real-time identification and tracking of isocyanate intermediates. Unlike HPLC or NMR, in-situ IR provides a "molecular video" of the reaction, allowing researchers to visualize the transient lifespan of the isocyanate species without disrupting the system equilibrium.

Comparative Analysis: Why IR Wins for Isocyanates

The following table contrasts in-situ IR against standard offline techniques for isocyanate monitoring.

Feature	In-Situ IR (ReactIR)	HPLC / UPLC	NMR ( / )
Sampling Method	Non-invasive (Dip probe)	Invasive (Requires quenching)	Invasive (Requires deuterated solvent)
Time Resolution	High (Every 15–60 seconds)	Low (10–30 mins per run)	Low (Minutes to hours)
Isocyanate Stability	Excellent (Measured in native state)	Poor (Hydrolyzes to amine/urea during prep)	Good (If solvent is dry), but slow
LOD (Limit of Detection)	~0.1 wt%	< 0.01 wt% (Superior sensitivity)	~1.0 wt%
Safety	High (Closed system)	Low (Exposure during sampling)	Low (Exposure during transfer)
Structural Insight	Functional group specific	Retention time matching	Exact structural elucidation

Analyst Insight: While NMR provides better structural certainty, it cannot capture the kinetics of a fast Curtius or Hofmann rearrangement effectively. IR is the only modality that safely tracks the "rise and fall" of the isocyanate peak in real-time.

The Spectroscopic Signature: The Marker

The isocyanate group possesses a distinct vibrational signature due to the asymmetric stretching of the cumulated double bonds (

).

Primary Diagnostic Peak

• Wavenumber:

• Intensity: Very Strong (High extinction coefficient due to large dipole moment change).

• Shape: Sharp, distinct band.

Critical Interferences & Discrimination

To ensure data integrity, you must distinguish the isocyanate peak from nearby spectral features:

• Carbon Dioxide (

  ): Atmospheric absorbs strongly at .

  • Differentiation:

    is a doublet with rotational fine structure; Isocyanate is a singlet.

  • Fix: Ensure proper background subtraction and continuous dry nitrogen purge of the optical path.

• Nitriles (

  ): Absorb at .

  • Differentiation: Nitriles are generally weaker and at lower frequency than isocyanates.

• Acyl Azides (

  ): Precursors in Curtius rearrangements absorb at .

  • Differentiation: This separation (

    ) allows simultaneous tracking of precursor decay and intermediate formation.

Experimental Protocol: Monitoring a Curtius Rearrangement

Scenario: Converting a carboxylic acid to a carbamate via an acyl azide and transient isocyanate intermediate.

Phase 1: Setup and Background

• Instrumentation: FTIR spectrometer with a diamond or silicon ATR (Attenuated Total Reflectance) probe.

• Purge: Purge instrument optics with dry

  for 30 mins to eliminate ( ) and ( ) interference.

• Solvent Blank: Insert probe into the reaction vessel containing anhydrous solvent (e.g., Toluene). Acquire background spectrum.

Phase 2: Acyl Azide Formation (Precursor)

• Add Carboxylic Acid and Base (e.g., TEA).[1]

• Start data collection (1 scan/30 sec).

• Add Diphenylphosphoryl azide (DPPA).[1]

• Monitor: Appearance of Acyl Azide doublet at

  .

• Validation: Wait for the peak height to plateau (conversion complete).

Phase 3: Thermal Rearrangement (The Isocyanate Window)

• Heat the reaction mixture (typically

  ).

• Monitor (Critical):

  • Decay: Acyl Azide peak (

    ) decreases.

  • Growth: Isocyanate peak (

    ) appears and grows.

  • Safety Check: Do not proceed to Phase 4 until the Azide peak is minimal (avoids explosion risk).

Phase 4: Nucleophilic Trapping

• Add the nucleophile (e.g., Alcohol for carbamate, Amine for urea).

• Monitor:

  • Decay: Isocyanate peak (

    ) rapidly decreases.

  • Growth: Carbonyl peak (Carbamate/Urea) appears at

    .[2]

• Endpoint: Reaction is complete when the isocyanate peak returns to baseline.

Visualization of the Workflow

The following diagram illustrates the reaction pathway and the corresponding spectral shifts monitored during the experiment.

Caption: Logical workflow of the Curtius rearrangement showing the specific IR wavenumbers tracked at each chemical transformation step.

References

• Mettler Toledo. (n.d.). In-situ Monitoring of Isocyanate Reactions. Retrieved from [Link]

• Mallia, C. J., & Baxendale, I. R. (2016). The Use of Gases in Flow Synthesis. Organic Process Research & Development. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (7th ed.). John Wiley & Sons.

• Togashi, D. M., et al. (2011). In situ FTIR monitoring of the formation of polyurethanes. Polymer Testing. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of (E)-3-(m-tolyl)acryloyl Azide

Executive Safety Summary

(E)-3-(m-tolyl)acryloyl azide is an acyl azide (

). Unlike simple alkyl azides, this compound is an energetic intermediate capable of undergoing the Curtius Rearrangement . While valuable for synthesizing isocyanates and amines, it poses unique disposal challenges distinct from inorganic azides (like sodium azide).

Critical Hazard Profile:

• Thermal Instability: Decomposes to release nitrogen gas (

  ) and form an isocyanate. In a closed waste container, this gas evolution can cause pressure bursts or explosions.

• Shock Sensitivity: Solid acyl azides can be shock-sensitive. Crystalline forms are particularly hazardous if scraped or ground (e.g., in ground-glass joints).

• Chemical Incompatibility: Reacts with water/acids to potentially release Hydrazoic Acid (

  ) , a highly toxic and explosive gas.[1][2][3]

Core Directive

Do NOT dispose of this compound in solid trash or down the drain. Do NOT use the standard "Nitrous Acid" (

) quench method used for Sodium Azide; it is inappropriate and dangerous for bulk acyl azides.

Hazard Characterization & Triage

Before initiating disposal, categorize the material state.[2][3][4][5] The disposal pathway depends entirely on whether you are handling Bulk Material (pure solid/solution) or Trace Residues (glassware/spills).

Physical Properties & Risk Data

Property	Value / Characteristic	Risk Implication
Functional Group	Acyl Azide ( )	Energetic; precursor to isocyanates.
Decomposition Temp	Est. (Class typical)	Do not autoclave. Keep waste cool.
Shock Sensitivity	Moderate to High (Solid state)	Do not scrape dried solids from flasks.
Hydrolysis Product	Hydrazoic Acid ( ) (in acidic media)	Avoid Acidic Waste Streams.

Disposal Decision Tree (Workflow)

Figure 1: Operational decision tree for segregating bulk energetic waste from trace residues.

Protocol A: Bulk Disposal (Dilution & Segregation)

Applicability: Pure solids, concentrated reaction mixtures, or expired reagents. Objective: Desensitize the material for safe transport to a licensed incinerator.

Step-by-Step Procedure

• Select the Solvent:

  • Preferred: Toluene or Ethyl Acetate. These are stable and combustible, aiding the eventual incineration process.

  • Acceptable: Dichloromethane (DCM). Note: While DCM is generally avoided with Sodium Azide due to diazidomethane formation, it is acceptable for acyl azides if no free azide ion is present. However, Toluene is preferred for waste streams.

  • Avoid: Acetone (can form explosive peroxides/azides over long storage) or Water (hydrolysis risk).

• Desensitization (Dilution):

  • Dissolve the solid (E)-3-(m-tolyl)acryloyl azide to a concentration of less than 5% w/v .

  • Why? Dilution acts as a heat sink, preventing the propagation of a thermal runaway or shock wave.

• Container Selection:

  • Use a High-Density Polyethylene (HDPE) wide-mouth bottle.

  • Do NOT use ground-glass stoppered bottles (friction hazard).[6][7]

  • Do NOT fill the container >75% full (leave headspace for potential

    off-gassing).

• Labeling:

  • Affix a hazardous waste tag immediately.

  • Mandatory Text: "FLAMMABLE LIQUID - CONTAINS ORGANIC AZIDE - DO NOT CONCENTRATE."

  • Chemical Components: List the solvent (e.g., Toluene 95%) and the Azide (5%).

• Storage & Handoff:

  • Store in a cool, dark place away from heat sources until pickup.

  • Hand off to your EHS/Hazardous Waste contractor for Incineration .

Protocol B: Decontamination of Glassware (Chemical Quenching)

Applicability: Cleaning flasks, spatulas, and funnels contaminated with trace amounts. Objective: Chemically convert the energetic azide into a stable, non-explosive urea or amide derivative before washing.

The Science of Quenching

Unlike inorganic azides, we do not want to use acid.[3] Acidic hydrolysis of acyl azides generates Hydrazoic Acid (

) . Instead, we use a "Sacrificial Nucleophile" strategy.

• Mechanism: Reaction with an amine (or hydroxide) triggers a decomposition that releases the nitrogen safely or traps the intermediate.

Quenching Solution Recipe (The "Soft Kill")

• Solvent: Ethanol or Methanol (500 mL)

• Base: 10% Sodium Hydroxide (NaOH) or Ammonium Hydroxide (

  )

• Surfactant: A squirt of liquid soap (to ensure wetting of hydrophobic solids).

Decontamination Steps[1][2][4][8][9][10][11]

• Immersion:

  • Submerge contaminated glassware completely in the Quenching Solution.

  • Crucial: Do not scrub solid residue. Let the solution do the work.

• Reaction Time:

  • Allow to soak for at least 12 hours (overnight) at ambient temperature.

  • Chemistry: The base hydrolyzes the acyl azide to the corresponding carboxylate (m-methylcinnamic acid salt) and azide ion, which is then diluted, OR (if amine is used) converts it to a stable urea.

• Rinse:

  • After soaking, rinse the glassware with water.

  • Collect the first rinse into the "Aqueous Basic Waste" stream.

  • Subsequent washes can be treated as standard lab washings.

Emergency Procedures: Spills

Scenario: You drop a vial of solid (E)-3-(m-tolyl)acryloyl azide.

• Evacuate & Isolate: Clear the immediate area.[1]

• Do Not Sweep Dry: Dry sweeping generates friction (detonation risk) and dust (inhalation risk).

• Wet Method:

  • Gently cover the spill with a paper towel soaked in Toluene or the Quenching Solution (Protocol B).

  • This "wets" the solid, desensitizing it to friction.

• Collection:

  • Using a plastic scoop (never metal), lift the wet towel and solid.

  • Place into a plastic waste container.[8]

  • Follow Protocol A (add more solvent to dilute).

References & Authority

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• University of Pittsburgh. (2013). Safe Handling of Azides. Department of Environmental Health and Safety.

• Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition, 44(33), 5188-5240. (Mechanistic grounding for stability).

• University of Illinois Urbana-Champaign. (2019). Sodium Azide and Organic Azides Safety Guidelines. Division of Research Safety.

Disclaimer: This guide assumes standard laboratory safety infrastructure (fume hoods, PPE).[1][2][7] Always consult your institution's specific Chemical Hygiene Plan (CHP) before handling energetic materials.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sodium Azide NaN3 | Division of Research Safety | Illinois [drs.illinois.edu]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. uvic.ca [uvic.ca]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. artscimedia.case.edu [artscimedia.case.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling (E)-3-(m-tolyl)acryloyl azide

As a Senior Application Scientist, I recognize that handling energetic intermediates like (E)-3-(m-tolyl)acryloyl azide requires moving beyond basic compliance. True laboratory safety is rooted in thermokinetic understanding and causality-driven protocols.

Acyl azides are highly reactive, versatile intermediates predominantly used in the Curtius rearrangement to synthesize isocyanates, carbamates, and amines. However, their inherent instability demands rigorous operational discipline. This guide provides the definitive, self-validating framework for the safe synthesis, handling, and disposal of (E)-3-(m-tolyl)acryloyl azide.

Hazard Profile & Thermokinetic Causality

(E)-3-(m-tolyl)acryloyl azide (C₁₀H₉N₃O) possesses 10 carbon atoms and 3 nitrogen atoms. While its Carbon-to-Nitrogen (C/N) ratio is 3.33—satisfying the baseline "Rule of Three" and "Rule of Six" for organic azide stability[1][2]—the presence of the acyl azide functional group introduces severe thermokinetic vulnerability.

The Causality of the Hazard: Acyl azides are prone to explosive decomposition upon exposure to heat, friction, or concentration. When heated, the molecule undergoes a Curtius rearrangement, extruding nitrogen gas (N₂) exothermically[3][4]. If this occurs in a concentrated state or without a nucleophilic trapping agent to consume the resulting isocyanate, the rapid gas evolution and thermal runaway will cause catastrophic overpressurization and detonation. Furthermore, friction from ground glass joints or metal tools can provide the activation energy required for shock-induced decomposition.

Causality-Driven Personal Protective Equipment (PPE) & Controls

Standard laboratory attire is insufficient for handling explosive intermediates. Your protective matrix must account for both chemical toxicity (e.g., accidental generation of hydrazoic acid) and physical blast fragmentation.

PPE / Engineering Control	Specification	Causality & Protection Mechanism
Blast Shield	Heavy-duty polycarbonate	Deflects shrapnel and overpressure in the event of an uncontrolled Curtius rearrangement or friction-induced detonation.
Hand Protection	Silver Shield® under Nitrile	Prevents dermal absorption of toxic azide precursors and provides robust chemical resistance against extraction solvents.
Eye/Face Protection	ANSI Z87.1 Splash Goggles + Face Shield	Protects ocular mucosa from volatile hydrazoic acid and provides secondary fragmentation protection.
Utensils	Plastic or Ceramic Spatulas ONLY	Prevents the formation of highly shock-sensitive heavy metal azides, which readily form when azides contact metal[2][5].
Solvent Selection	Non-halogenated (e.g., Toluene, Acetone)	Prevents the formation of di- and tri-azidomethane (highly explosive), which occurs when azides react with dichloromethane or chloroform[2].

Operational Protocol: Synthesis & Curtius Rearrangement

To ensure safety, the experimental protocol must be a self-validating system —meaning the process inherently prevents the accumulation of explosive intermediates and includes analytical checkpoints before proceeding.

Phase 1: Safe Synthesis and Extraction

• Temperature Control: Dissolve the starting acyl chloride in a non-halogenated solvent (e.g., acetone) and cool to ≤0 °C in an ice bath. Maintain this temperature strictly during the dropwise addition of aqueous sodium azide[3]. Causality: Low temperatures suppress premature nitrogen extrusion.

• Phase Separation: Transfer the mixture to a separatory funnel and extract the (E)-3-(m-tolyl)acryloyl azide into an organic layer (e.g., toluene). Wash with ice-water and dry over anhydrous magnesium sulfate[4].

• CRITICAL STEP - Do Not Evaporate: Concentrate the toluene solution under reduced pressure with the water bath strictly below 30 °C, but never evaporate to dryness [4][6]. Causality: Removing all solvent removes the thermal mass that absorbs the heat of minor decomposition, leading to a high-concentration explosive state.

Phase 2: In Situ Rearrangement (The "Dropwise" Strategy)

• Pre-heat the Trap: In a separate flask equipped with a reflux condenser and nitrogen inlet, heat the nucleophilic trapping agent (e.g., an alcohol or amine) in toluene to reflux.

• Controlled Addition: Add the cold toluene solution of the acyl azide dropwise into the refluxing nucleophile over 30 minutes[4]. Causality: This ensures the acyl azide undergoes the Curtius rearrangement and is immediately consumed by the nucleophile, keeping the steady-state concentration of the explosive intermediate near zero[7].

• Self-Validation Check: Follow the reaction via Infrared (IR) spectroscopy. The reaction is only safe to cool and isolate once the acyl azide absorption band (~2130 cm⁻¹) and the transient isocyanate band (~2270 cm⁻¹) have completely disappeared[4].

Workflow Visualization

The following logical workflow maps the critical safety checkpoints during the handling of (E)-3-(m-tolyl)acryloyl azide.

Caption: Safe workflow for synthesizing and handling (E)-3-(m-tolyl)acryloyl azide.

Spill Response & Deactivation Protocol

Never dispose of dilute aqueous azide solutions or unreacted acyl azides down the drain. Azide ions react with lead or copper plumbing to form highly explosive heavy metal azide salts[1][8].

Immediate Spill Response: For small spills inside a fume hood, cover the spill with absorbent pads. Clean all surfaces with a pH > 9 buffer solution to prevent the formation of highly toxic, volatile hydrazoic acid, which forms under acidic conditions[5][9].

Chemical Quenching of Aqueous Waste: Unreacted sodium azide waste (≤5% concentration) generated during the synthesis phase must be chemically deactivated via the nitrous acid method before final disposal[8].

• Setup: Place the aqueous azide waste in a three-necked flask equipped with a stirrer and a ventilation tube directed to the fume hood exhaust (to safely vent nitric oxide gas)[8].

• Nitrite Addition: Add a 20% aqueous solution of sodium nitrite (NaNO₂) containing approximately 1.5 g of NaNO₂ per gram of sodium azide[8].

• Acidification: Gradually add a 20% aqueous solution of sulfuric acid (H₂SO₄) until the mixture is acidic to pH paper.

  • Causality: The acid reacts with the nitrite to form nitrous acid in situ, which subsequently reduces the azide ion into innocuous nitrous oxide and nitrogen gas. Caution: The order of addition is critical; adding acid before the nitrite will generate lethal hydrazoic acid gas[8].

• Neutralization: Once gas evolution ceases, neutralize the solution with dilute NaOH to pH 6–9, label it as "Deactivated Azide Waste," and dispose of it through your institution's hazardous waste program[8].

References

1.[3] Technical Support Center: Handling and Isolating Explosive Acyl Azide Intermediates. Benchchem. 3 2.[1] Technical Support Center: Acyl Azides - Safe Handling and Quenching. Benchchem. 1 3.[9] Azides - Safe Work Procedure. University of Victoria. 9 4.[7] Safe and highly efficient adaptation of potentially explosive azide chemistry involved in the synthesis of Tamiflu using continuous-flow technology. PMC / NIH. 7 5.[4] Working with Hazardous Chemicals - 1-N-ACYLAMINO-1,3-DIENES FROM 2,4-PENTADIENOIC ACIDS BY THE CURTIUS REARRANGEMENT. Organic Syntheses. 4 6.[6] Ru(II)-Catalyzed Regioselective C–N Bond Formation on Benzothiazoles Employing Acyl Azide as an Amidating Agent. ACS Omega. 6 7.[5] Handling Azide Compounds - Laboratory Safety Standard Operating Procedure. Case Western Reserve University. 5 8.[2] Safe Handling of Azides. University of Pittsburgh. 2 9.[8] Standard Operating Procedure Safe Handling of Azido Compounds. University of New Mexico (UNM). 8

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• 2. safety.pitt.edu [safety.pitt.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. orgsyn.org [orgsyn.org]
• 5. artscimedia.case.edu [artscimedia.case.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Safe and highly efficient adaptation of potentially explosive azide chemistry involved in the synthesis of Tamiflu using continuous-flow technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemistry.unm.edu [chemistry.unm.edu]
• 9. uvic.ca [uvic.ca]